D & C Red no. 27

• CAS: 13473-26-2

Core Science & Biosynthesis

An In-depth Technical Guide to D&C Red No. 27: Chemical Structure, Properties, and Applications

This guide provides a comprehensive technical overview of D&C Red No. 27, a synthetic dye widely utilized in the cosmetic and pharmaceutical industries. This document will delve into its chemical identity, physicochemical properties, synthesis, regulatory status, and analytical methodologies, offering valuable insights for researchers, scientists, and professionals in drug development and formulation.

Introduction: The Chemistry of a Vibrant Hue

D&C Red No. 27, also known by its chemical name 2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one, is a member of the fluoran class of dyes.[1][2][3] These dyes are notable for their fluorescence under light, which contributes to the brightness of the products they color.[3] It is a xanthene dye, structurally related to fluorescein, where hydrogens at specific positions are substituted by bromine and chlorine atoms.[2] This halogenation is crucial to its distinct color and chemical properties. D&C Red No. 27 is a synthetic pigment used extensively in colored cosmetics such as lipsticks and blushes.[2]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of D&C Red No. 27 is fundamental for its effective and safe application in various formulations.

Chemical Identification

The identity of D&C Red No. 27 is established by its specific chemical structure and nomenclature.

Identifier	Value	Source
Chemical Name	2',4',5',7'-Tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one	[1]
IUPAC Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one	[2]
CAS Number	13473-26-2	[1][4]
CI Number	45410 / 45410:1	[3][5]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	[1][2][4]
Molecular Weight	785.66 g/mol	[1][4]
Synonyms	Phloxine B, Solvent Red 48, Acid Phloxine PB, Japan Red 218	[1][2][4]

Physicochemical Characteristics

The performance of D&C Red No. 27 in a formulation is dictated by its physical and chemical properties.

Property	Description	Source
Appearance	Fine red powder.	[5][6][7]
Solubility	Soluble in water, ethanol, DMSO, glycerin, and propylene glycol. Insoluble in oils and ether.	[4][6][7][8][9]
Stability	Stable under alkaline conditions and has good heat resistance (up to 105°C). It has poor light resistance and will precipitate in acidic conditions.	[8]
pH Sensitivity	Exhibits color-changing properties with changes in pH. This makes it a popular choice for "color-changing" cosmetic products.	[10]
Storage	Should be stored in a dry, dark place. Short-term storage at 0-4°C and long-term at -20°C is recommended.	[1]

Synthesis and Manufacturing

The synthesis of D&C Red No. 27 is a multi-step chemical process. It begins with the condensation of resorcinol and tetrachlorophthalic anhydride to produce tetrachlorofluorescein.[8][9] This intermediate is then subjected to bromination to yield the final D&C Red No. 27 molecule.[8][9]

The manufacturing process must be carefully controlled to minimize the presence of impurities. The U.S. Code of Federal Regulations (CFR) sets limits for certain synthetic by-products and intermediates, such as 3,4,5,6-tetrachlorophthalic acid (TCPA) and "brominated resorcinol".[11][12]

Caption: Synthesis workflow for D&C Red No. 27.

The Chemistry of Color Change: pH Dependency

One of the most interesting properties of D&C Red No. 27 is its ability to change color in response to pH changes.[10] In its free acid form, the lactone ring is closed, rendering it colorless. When exposed to a higher pH, such as on the skin, the lactone ring opens, and the molecule converts to its quinoid form, which is intensely colored. This reversible equilibrium is the basis for its use in color-changing lipsticks and other novel cosmetic products.

Caption: pH-dependent equilibrium of D&C Red No. 27.

For formulations leveraging this property, it is often recommended to create an anhydrous gel. A small amount of an acid, like citric acid, can be dissolved in the oil phase first to help maintain the bulk formula in its colorless state, allowing the color to develop upon contact with the skin.[10]

D&C Red No. 27 Lake

D&C Red No. 27 is also available as a "lake" colorant. Lakes are produced by reacting the straight dye with precipitants and salts, frequently aluminum salts.[13] This process renders the dye insoluble.[5] D&C Red No. 27 Aluminum Lake is valued for its stability and is used in applications where water solubility is not desired, such as in tablet coatings, eyeshadows, and lipsticks.[13]

Regulatory and Safety Profile

The safety of D&C Red No. 27 for use in consumer products is overseen by regulatory bodies worldwide.

• United States : The U.S. Food and Drug Administration (FDA) has approved D&C Red No. 27 and its lakes for use in drugs and cosmetics.[3][13] It is permitted for general cosmetic use, including lip products, but is not approved for use around the eyes.[3][5] All batches must be certified by the FDA to ensure they meet strict specifications for purity and identity.[3]

• European Union : In the EU, D&C Red No. 27 is listed as CI 45410 and is permitted for use in all cosmetic applications.[3][5] There are concentration limits for its use in hair dye formulations: a maximum of 2% in oxidative hair dyes and 0.4% in semi-permanent (non-oxidative) hair dyes.[6][7]

• Safety Assessments : The Scientific Committee for Consumer Safety (SCCS) has concluded that at the approved concentrations for topical application, CI 45410 is not considered to be irritating or sensitizing to the skin.[6][7]

Analytical Methods for Quality Control

To ensure the purity and quality of D&C Red No. 27, robust analytical methods are essential. High-Performance Liquid Chromatography (HPLC) is a commonly employed technique for the quantitative determination of the main component as well as any impurities and synthetic by-products.[11][12]

Protocol: HPLC Analysis of D&C Red No. 27 Impurities

This protocol is a generalized example for the analysis of impurities in D&C Red No. 27.

• Standard and Sample Preparation:

  • Accurately weigh and dissolve standards of known impurities (e.g., TCPA) and the D&C Red No. 27 sample in a suitable solvent, such as a mixture of acetonitrile and water.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV-Vis detector at a wavelength appropriate for the analytes.

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the sample solution.

  • Identify and quantify the impurities in the sample by comparing their retention times and peak areas to those of the standards.

Caption: General workflow for HPLC analysis of D&C Red No. 27.

Applications in Research and Development

D&C Red No. 27's fluorescent properties make it a candidate for various research applications beyond its use as a simple colorant.[2] As a fluorescent dye, it can be used in imaging and as a label for other molecules.[2] Its pH-sensitive nature also opens up possibilities for its use as a pH indicator in specific scientific contexts.

In drug development, the lake form is used as a stable colorant for solid dosage forms.[13] The choice between the dye and the lake depends on the desired solubility and stability within the formulation. For instance, in an oil-based lipstick, the insoluble lake provides long-lasting color, while in an aqueous solution, the soluble dye would be used.

Conclusion

D&C Red No. 27 is a versatile and widely used synthetic colorant with a rich chemistry. Its unique properties, including its vibrant color, fluorescence, and pH-dependent color change, make it a valuable ingredient in the cosmetic and pharmaceutical industries. A thorough understanding of its chemical structure, physicochemical properties, and regulatory landscape is crucial for formulators and researchers to ensure its effective and safe use. Continued research into its applications may unveil new and innovative uses for this fascinating molecule.

References

• Characteristics and utility of CI 45410 in cosmetics. (2022, December 26). Typology. [Link]

• Informations sur le CI 45410 utilisé en cosmétique. (2022, December 26). Typology. [Link]

• D&C Red No. 27. (n.d.). PubChem. [Link]

• Red 27 Lake. (n.d.). Cosmetics Info. [Link]

• D & C Red no. 27 | CAS#:13473-26-2. (n.d.). Chemsrc. [Link]

• D&C Red 27 Color Changing Pigment (CI45410). (n.d.). MySkinRecipes. [Link]

• D&C Red No. 27 Aluminum Lake: What is it and where is it used? (2025, June 2). Drugs.com. [Link]

• D&C Red No. 27 aluminum lake. (n.d.). PubChem. [Link]

• C.I. 45410. (n.d.). ChemBK. [Link]

• D&C Red No. 27 - Descrizione. (n.d.). Tiiips. [Link]

• Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. (2014). PubMed. [Link]

• D&C Red 27 Al Lake. (n.d.). Neelikon. [Link]

• CI 45410 (D&C Red No. 27 or 28). (n.d.). EWG Skin Deep®. [Link]

• D&C Red 27 Supplier & Exporter | High-Quality Assured. (n.d.). AuroGenesis. [Link]

• D&C Red 27. (2018, February 16). SIELC Technologies. [Link]

• SAFETY DATA SHEET (SDS). (n.d.). Chemistry Connection. [Link]

• Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos. 27 and 28 (phloxine B) and their lakes using conventional HPLC*. (2025, August 9). ResearchGate. [Link]

• Regulatory Status of Color Additives. (n.d.). FDA. [Link]

• D & C RED 27 AL LAKE MS. (n.d.). Spectra Colors. [Link]

• 2′,4′,5′,7′-tetrabromo-3,4,5,6-tetrachlorofluorescein. (n.d.). Amerigo Scientific. [Link]

• 2,3,4,5-tetrachloro-6-(2,4,5,7-tetrabromo-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid. (n.d.). PubChem. [Link]

• D&C Red 27. (n.d.). Neelikon Colors. [Link]

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synthesis pathway of 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein

An In-Depth Technical Guide to the Synthesis of 2',4',5',7'-Tetrabromo-4,5,6,7-tetrachlorofluorescein (Phloxine B)

Introduction

2',4',5',7'-Tetrabromo-4,5,6,7-tetrachlorofluorescein, commonly known as Phloxine B or Acid Red 92, is a synthetic xanthene dye characterized by its vibrant red color and fluorescent properties.[1][2] Structurally, it is a heavily halogenated derivative of fluorescein, featuring four chlorine atoms on the phthalic anhydride-derived portion and four bromine atoms on the resorcinol-derived xanthene core.[2][] This extensive halogenation significantly influences its physicochemical properties, leading to enhanced intersystem crossing from the excited singlet state to the triplet state.[4] Consequently, Phloxine B is not only a potent colorant used in cosmetics and histology but also functions as an effective photosensitizer.[4][5][6]

This guide provides a detailed, step-by-step exploration of the multi-stage synthesis of Phloxine B, intended for researchers and professionals in chemical synthesis and drug development. We will dissect each critical stage of the synthesis, from the preparation of key precursors to the final halogenation steps, explaining the underlying chemical principles and providing actionable protocols.

Strategic Overview: A Two-Stage Synthetic Approach

The synthesis of Phloxine B is logically approached through a convergent strategy that involves the initial synthesis of a chlorinated fluorescein intermediate, followed by exhaustive bromination. The core of this process is the classic Friedel-Crafts acylation reaction developed by Adolf von Baeyer for the original synthesis of fluorescein.[7]

The overall pathway can be broken down as follows:

• Preparation of the Phthalic Moiety: Synthesis of 4,5,6,7-tetrachlorophthalic anhydride (TCPA) via the direct chlorination of phthalic anhydride.

• Formation of the Xanthene Core: Condensation of the synthesized TCPA with two equivalents of resorcinol to yield 4,5,6,7-tetrachlorofluorescein.

• Final Halogenation: Electrophilic bromination of the tetrachlorofluorescein intermediate to install four bromine atoms, yielding the final product, Phloxine B.

Below is a diagram illustrating the overall synthetic workflow.

Sources

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• 2. 2',4',5',7'-TETRABROMO-3,4,5,6-TETRACHLOROFLUORESCEIN | 13473-26-2 [chemicalbook.com]
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• 7. Phthalic anhydride reacts with resorcinol in the presence class 12 chemistry CBSE [vedantu.com]

An In-depth Technical Guide to the Spectroscopic Analysis of D&C Red No. 27

This guide provides a comprehensive exploration of the spectroscopic techniques essential for the analysis of D&C Red No. 27. Designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical and cosmetic industries, this document moves beyond procedural outlines to deliver a deeper understanding of the causality behind methodological choices. We will explore the core principles, practical applications, and data interpretation strategies for ensuring the identity, purity, and regulatory compliance of this widely used color additive.

Foundational Understanding: The Nature of D&C Red No. 27

D&C Red No. 27 (CI 45410) is a synthetic colorant belonging to the xanthene class of dyes.[1][2] Its chemical identity is 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, a halogenated derivative of fluorescein.[1][3] This molecular structure is central to its analytical characteristics, imparting a vibrant red-pink hue and, notably, fluorescence when exposed to light.[4][5]

Its regulatory standing is critical to any analytical discussion. In the United States, D&C Red No. 27 is approved by the Food and Drug Administration (FDA) for use in drugs and cosmetics.[6][7] Its use is codified in the Code of Federal Regulations, specifically 21 CFR 74.1327 , which mandates stringent specifications for purity and limits on impurities such as heavy metals and subsidiary colors.[3] All commercial batches must be certified by the FDA, making robust and validated analytical methods a prerequisite for market access.[3] The color additive is widely used in lipsticks, blushers, and other makeup formulations, but its use in products intended for the eye area is prohibited.[5][8]

Table 1: Key Physicochemical and Regulatory Properties of D&C Red No. 27

Property	Value / Specification	Source(s)
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	[3]
CAS Number	13473-26-2	[3]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	[1]
Molecular Weight	~785.7 g/mol	[1]
Class	Xanthene / Fluoran Dye	[1][2]
Total Color Purity	Not less than 90%	[3]
Lead (as Pb)	Not more than 20 parts per million	[3]
Arsenic (as As)	Not more than 3 parts per million	[3]
Mercury (as Hg)	Not more than 1 part per million	[3]
Subsidiary Colors	Lower halogenated subsidiary colors: not more than 4%	[3]

The Spectroscopic Toolkit: A Multi-faceted Approach

No single technique can fully characterize D&C Red No. 27. A multi-layered spectroscopic approach is required to build a complete profile of identity, strength, and purity. The following sections detail the primary techniques and the rationale for their deployment.

UV-Visible (UV-Vis) Spectrophotometry: The First Look

UV-Vis spectrophotometry is a fundamental technique for quantitative analysis. The extended conjugated system of the xanthene core in D&C Red No. 27 is a strong chromophore, absorbing light intensely in the visible region.

• Expertise & Causality: This technique is ideal for determining the total color content or "strength" of a sample by measuring its absorbance at the wavelength of maximum absorption (λ-max). For a related compound, Acid Red 27, a λ-max has been reported at approximately 523 nm in methanol, which serves as a reasonable starting point for method development.[9] The Beer-Lambert Law provides the theoretical basis for this quantification, establishing a linear relationship between absorbance and concentration. This method is fast, reliable, and essential for routine quality control to ensure the dye meets the ≥90% total color specification.[3]

Spectrofluorometry: Harnessing Inherent Properties

A defining characteristic of the fluorescein family is fluorescence.[1][5] D&C Red No. 27 exhibits this property, absorbing light at one wavelength and emitting it at a longer wavelength.[4]

• Expertise & Causality: Spectrofluorometry offers exceptional sensitivity and selectivity. While not typically used for regulatory purity testing, it can be a powerful tool for detecting trace amounts of the colorant or for research applications. The selection of optimal excitation and emission wavelengths is critical to maximize signal and minimize interference. This technique is particularly useful in complex matrices where background absorbance might interfere with standard UV-Vis measurements.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Molecular Fingerprint

FT-IR spectroscopy is an indispensable tool for raw material identification and confirmation of chemical structure. It probes the vibrational modes of a molecule's functional groups.

• Expertise & Causality: An FT-IR spectrum of D&C Red No. 27 provides a unique "fingerprint" that can be rapidly compared against a known reference standard. Key absorption bands corresponding to C-O (ether), C=O (lactone), O-H (hydroxyl), and C-Br/C-Cl bonds will be present.[1] This method is not quantitative but serves as a rapid and definitive identity check, ensuring the correct material is entering the manufacturing process. The use of a KBr wafer or an Attenuated Total Reflectance (ATR) accessory are common sampling techniques.[1]

The Workhorse Technique: High-Performance Liquid Chromatography (HPLC)

While the aforementioned techniques are crucial, they analyze the bulk material. To meet regulatory requirements for purity and subsidiary colors, a separation step is necessary. High-Performance Liquid Chromatography (HPLC), particularly when coupled with a Photodiode Array (PDA) detector, is the gold standard.[10][11][12]

• Expertise & Causality: HPLC separates the primary D&C Red No. 27 molecule from its precursors, synthetic by-products, and lower-halogenated subsidiary colors.[11][12] A reversed-phase (RP) method is typically employed, where a nonpolar stationary phase (like C18) is used with a polar mobile phase.[13] The PDA detector acquires a full UV-Vis spectrum at every point in the chromatogram. This is a self-validating system: not only is a compound's retention time used for identification, but its full spectrum can be compared to a reference standard, providing orthogonal confirmation and ensuring peak purity.

Experimental Protocol: HPLC-PDA Analysis of D&C Red No. 27

This protocol is a representative method for the determination of purity and impurities.

• Standard and Sample Preparation:

  • Prepare a stock solution of D&C Red No. 27 reference standard at 1.0 mg/mL in methanol.

  • Prepare a working standard by diluting the stock solution to 0.1 mg/mL with the mobile phase initial conditions.

  • Prepare the sample (test article) at the same concentration (0.1 mg/mL) in the same diluent.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 Reversed-Phase, 4.6 x 250 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Phosphoric Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid.

  • Gradient:

    • 0-5 min: 60% A / 40% B

    • 5-25 min: Linear gradient to 10% A / 90% B

    • 25-30 min: Hold at 10% A / 90% B

    • 30.1-35 min: Return to 60% A / 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

• Detection:

  • Detector: Photodiode Array (PDA).

  • Wavelength Range: 210-700 nm.

  • Monitoring Wavelengths: Extract chromatograms at the λ-max of D&C Red No. 27 (approx. 525-530 nm) and at a lower UV wavelength (e.g., 254 nm) to detect non-colored impurities.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of D&C Red No. 27 using the area percent method.

  • Identify and quantify known impurities and subsidiary colors against their respective reference standards, if available.

Visualization: HPLC-PDA Workflow

Caption: High-level workflow for HPLC-PDA analysis of D&C Red No. 27.

Definitive Identification: Liquid Chromatography-Mass Spectrometry (LC-MS)

For unequivocal identification of the parent molecule and characterization of unknown impurities, LC-MS is the ultimate tool.[14][15][16]

• Expertise & Causality: LC-MS couples the separation power of HPLC with the mass-resolving capability of a mass spectrometer. After chromatographic separation, molecules are ionized (e.g., via Electrospray Ionization - ESI) and their mass-to-charge ratio (m/z) is measured. For D&C Red No. 27 (MW ~785.7), a high-resolution mass spectrometer can provide an exact mass measurement, confirming its elemental composition (C₂₀H₄Br₄Cl₄O₅) with high confidence.[1][17] Furthermore, fragmentation analysis (MS/MS) can be used to elucidate the structure of unknown impurities found during HPLC-PDA analysis. For regulatory submissions or in-depth investigations, LC-MS data is invaluable.

Integrated Analytical Strategy

A robust quality control system integrates these techniques into a logical, tiered workflow. The goal is to apply the right level of analytical scrutiny at each stage, from raw material acceptance to final product release.

Caption: Tiered analytical workflow for D&C Red No. 27 quality control.

Conclusion

The spectroscopic analysis of D&C Red No. 27 is a clear example of applying a suite of complementary analytical techniques to ensure the safety, quality, and efficacy of pharmaceutical and cosmetic products. From the rapid identity confirmation by FT-IR to the precise quantification by UV-Vis and the comprehensive purity profiling by HPLC-PDA, each method provides a critical piece of information. The strategic use of advanced techniques like LC-MS for troubleshooting and in-depth characterization underpins a modern, science-driven approach to quality control. This integrated strategy not only satisfies regulatory requirements but also provides a profound understanding of the material, which is the cornerstone of scientific integrity and consumer safety.

References

• TargetMol. (n.d.). D & C Red no. 27.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 83511, D&C Red No. 27.
• ChemSrc. (2025, August 31). D & C Red no. 27.
• U.S. Food and Drug Administration. (2025, December 16). Summary of Color Additives for Use in the United States in Foods, Drugs, Cosmetics, and Medical Devices.
• Drugs.com. (2025, April 18). D&C Red No. 27: What is it and where is it used?
• Electronic Code of Federal Regulations (eCFR). (n.d.). 21 CFR 74.1327 -- D&C Red No. 27.
• Drugs.com. (2025, June 2). D&C Red No. 27 Aluminum Lake: What is it and where is it used?
• CD Formulation. (n.d.). Colorant Test.
• Søeborg, T., et al. (n.d.). Identification of organic colourants in cosmetics by HPLC-photodiode array detection.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 118856509, D&C Red No. 27 aluminum lake.
• Teby.it. (n.d.). D&C Red No. 27 - Descrizione.
• U.S. Food and Drug Administration. (n.d.). Regulatory Status of Color Additives.
• Kim, J. H., et al. (2025, October 13). Analysis of 13 Banned Colorants in Cosmetics via Liquid Chromatographic and Mass Spectrometric Techniques. ResearchGate.
• Guerra, E., et al. (2018, July 23). Analysis of Dyes in Cosmetics: Challenges and Recent Developments. Semantic Scholar.
• Kim, J. H., et al. (2023, May 12). Analysis of 13 Banned Colorants in Cosmetics via Liquid Chromatographic and Mass Spectrometric Techniques. MDPI.
• SIELC Technologies. (2018, February 16). D&C Red 27.
• Teby.it. (2024, October 10). D&C Red No. 27 - Descrizione.
• MedKoo Biosciences. (n.d.). D & C Red no. 27.
• Weisz, A., & Milanez, M. (2025, August 5). Identification of the decarboxylated analog of tetrabromotetrachloro-fluorescein and its quantification in the color additives D&C Red Nos. 27 and 28 (phloxine B) using high-performance liquid chromatography. ResearchGate.
• Weisz, A., & Krantz, Z. B. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives & Contaminants: Part A, 31(6), 979-984.
• ResearchGate. (n.d.). UV-VIS absorption spectrum Acid Red-27 dye in methanol.
• Standardcon. (n.d.). D&C Red 27.
• Cosmetics Info. (n.d.). Red 27 Lake.
• DyStar. (n.d.). D&C Red 27.

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An In-depth Technical Guide to the Photophysical Properties of Phloxine B

Introduction

Phloxine B, also known as D&C Red No. 28, is a xanthene dye with the chemical name disodium 2′,4′,5′,7′-tetrabromo-4,5,6,7-tetrachloro-3-oxo-3H-spiro[isobenzofuran-1,9′-xanthene]-3′,6′-diolate.[1] A derivative of fluorescein, its structure is characterized by the presence of four bromine atoms on the xanthene ring and four chlorine atoms on the carboxyphenyl ring.[1] This heavy atom substitution significantly influences its photophysical properties, making it a potent photosensitizer with broad applications in biological research, drug development, and antimicrobial photodynamic therapy.[1][2]

This technical guide provides a comprehensive overview of the core photophysical properties of Phloxine B, offering insights into the underlying mechanisms that govern its behavior upon light absorption. We will delve into its spectral characteristics, excited state dynamics, and the environmental factors that modulate its photoactivity. Furthermore, this guide furnishes detailed experimental protocols for the accurate characterization of its key photophysical parameters, empowering researchers to harness the full potential of this versatile molecule.

Core Photophysical Properties of Phloxine B

The interaction of Phloxine B with light initiates a cascade of photophysical and photochemical events. A thorough understanding of these processes is paramount for its effective application.

Absorption and Emission Spectra

Phloxine B exhibits strong absorption in the visible region of the electromagnetic spectrum, with a characteristic absorption maximum (λmax) around 540-550 nm.[1][3] This absorption corresponds to the transition from the ground electronic state (S0) to the first excited singlet state (S1). The molar extinction coefficient (ε) in ethanol at 550 nm is approximately 83,000 M-1cm-1, indicating a high probability of light absorption at this wavelength.[3]

Upon relaxation from the excited state, Phloxine B emits fluorescence with an emission maximum (λem) around 564 nm.[1] The difference between the absorption and emission maxima is known as the Stokes shift, which for Phloxine B is relatively small, a characteristic feature of many xanthene dyes.

Property	Value	Solvent	Reference
Absorption Maximum (λmax)	550 nm	Ethanol	[3]
Molar Extinction Coefficient (ε)	83,000 M-1cm-1	Ethanol	[3]
Emission Maximum (λem)	~564 nm	General	[1]
Stokes Shift	~14 nm	General	[1]

Quantum Yields: Fluorescence and Intersystem Crossing

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed. For Phloxine B in ethanol, the fluorescence quantum yield has been reported to be 0.67.[3]

The presence of heavy atoms (bromine) in the Phloxine B structure significantly promotes intersystem crossing (ISC), a process where the molecule transitions from the excited singlet state (S1) to a longer-lived excited triplet state (T1).[4] This is a key property that underpins its efficacy as a photosensitizer. While the fluorescence quantum yield is substantial, the high efficiency of intersystem crossing leads to a significant population of the triplet state upon photoexcitation.

Excited State Lifetimes

The fluorescence lifetime (τF) is the average time a molecule spends in the excited singlet state before returning to the ground state. For Phloxine B, the fluorescence decay is reported to be double-exponential, suggesting the presence of more than one decaying species or environmental heterogeneity.[3] While precise lifetime values in solution are not extensively documented, studies on Phloxine B adsorbed onto microcrystalline cellulose have identified two distinct lifetime populations of 0.7 ns and 2.5 ns.[5]

The triplet state lifetime (τT) is significantly longer than the fluorescence lifetime, often in the microsecond to millisecond range. This long lifetime allows the triplet state of Phloxine B to interact with surrounding molecules, leading to photosensitized reactions.

Factors Influencing the Photophysical Properties

The photophysical behavior of Phloxine B is highly sensitive to its local environment. Understanding these influences is critical for optimizing its performance in various applications.

Solvent Effects

The polarity of the solvent can influence the absorption and emission spectra of Phloxine B. Generally, in more polar solvents, a red shift (a shift to longer wavelengths) in the emission spectrum is observed. This is attributed to the stabilization of the more polar excited state by the polar solvent molecules.

pH Dependence

The pH of the medium can affect both the absorption characteristics and the photostability of Phloxine B. In acidic solutions, Phloxine B tends to photodegrade more rapidly than in basic solutions.[6] The solubility of Phloxine B also decreases in acidic conditions, which can lead to precipitation.[7]

Concentration Effects: Self-Quenching

At higher concentrations, the fluorescence of Phloxine B can be quenched through a process known as self-quenching or concentration quenching.[8] This phenomenon arises from interactions between excited and ground-state dye molecules, leading to non-radiative de-excitation pathways. This is an important consideration when preparing solutions for fluorescence-based assays.

Mechanism of Action as a Photosensitizer

The utility of Phloxine B in applications such as antimicrobial photodynamic therapy stems from its ability to act as a photosensitizer, generating reactive oxygen species (ROS) upon illumination.

Intersystem Crossing and the Triplet State

As depicted in the Jablonski diagram below, upon absorption of a photon, the Phloxine B molecule is promoted to an excited singlet state (S₁). Due to the presence of heavy bromine atoms, it efficiently undergoes intersystem crossing to the excited triplet state (T₁).

Caption: Jablonski diagram for Phloxine B illustrating key photophysical processes.

Generation of Reactive Oxygen Species (ROS)

The long-lived triplet state of Phloxine B can transfer its energy to molecular oxygen (³O₂), which is naturally in a triplet ground state, to generate highly reactive singlet oxygen (¹O₂). This is known as a Type II photosensitization reaction. The singlet oxygen quantum yield (ΦΔ) for Phloxine B in D₂O has been measured to be 0.59, indicating a high efficiency in this process.

Phloxine B can also participate in Type I photosensitization reactions, where the excited triplet state reacts directly with a substrate to produce free radicals. Both singlet oxygen and free radicals can induce oxidative damage to cellular components, leading to cell death, which is the basis for its antimicrobial and therapeutic effects.[1]

Photobleaching

Upon prolonged exposure to light, Phloxine B can undergo photodegradation or photobleaching, leading to a loss of its color and photosensitizing ability.[6] The rate of photobleaching is influenced by factors such as the light source, pH, and the presence of other molecules in the solution.[6] This is a critical consideration for applications requiring long-term photoactivity.

Experimental Methodologies

Accurate determination of the photophysical properties of Phloxine B is essential for its reliable application. The following are detailed protocols for two key measurements.

Determination of Fluorescence Quantum Yield (Comparative Method)

This protocol describes the determination of the relative fluorescence quantum yield of Phloxine B by comparison with a well-characterized standard.

Caption: Experimental workflow for determining fluorescence quantum yield.

Step-by-Step Protocol:

• Selection of a Standard: Choose a fluorescence standard with a known quantum yield and spectral properties that overlap with Phloxine B. Rhodamine 6G in ethanol (ΦF = 0.95) is a suitable choice.

• Preparation of Solutions: Prepare stock solutions of both Phloxine B and the standard in the same solvent (e.g., ethanol). From these stock solutions, prepare a series of dilutions with absorbances ranging from 0.01 to 0.1 at the excitation wavelength. It is crucial to keep the absorbance below 0.1 to avoid inner filter effects.

• Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement: Using a fluorometer, record the fluorescence emission spectrum for each solution, ensuring the excitation and emission slits are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both Phloxine B and the standard.

  • Determine the slope of the linear fit for each plot.

• Calculation: Calculate the fluorescence quantum yield of Phloxine B (ΦX) using the following equation:

  ΦX = ΦST * (mX / mST) * (ηX2 / ηST2)

  Where:

  • ΦST is the quantum yield of the standard.

  • mX and mST are the slopes of the plots for the sample and standard, respectively.

  • ηX and ηST are the refractive indices of the sample and standard solutions (if different solvents are used).

Measurement of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC)

This protocol outlines the measurement of fluorescence lifetime using the TCSPC technique.

Step-by-Step Protocol:

• Instrument Setup:

  • Use a pulsed light source with a high repetition rate (e.g., a picosecond laser diode or a Ti:Sapphire laser) at an appropriate excitation wavelength for Phloxine B.

  • The detection system should consist of a fast photodetector (e.g., a microchannel plate photomultiplier tube - MCP-PMT) and TCSPC electronics.

• Sample Preparation: Prepare a dilute solution of Phloxine B in the desired solvent, with an absorbance of approximately 0.1 at the excitation wavelength.

• Instrument Response Function (IRF) Measurement: Measure the IRF of the system by using a scattering solution (e.g., a dilute solution of non-dairy creamer) in place of the sample.

• Fluorescence Decay Measurement: Acquire the fluorescence decay curve of the Phloxine B solution by collecting photons over a sufficient period to obtain good statistical accuracy.

• Data Analysis:

  • Deconvolute the measured fluorescence decay with the IRF using appropriate software.

  • Fit the decay curve to one or more exponential functions to determine the fluorescence lifetime(s) and their relative amplitudes. For Phloxine B, a bi-exponential fit may be necessary.

Conclusion

Phloxine B possesses a unique set of photophysical properties that make it a highly valuable tool in various scientific disciplines. Its strong absorption in the visible spectrum, coupled with a high efficiency of intersystem crossing to a long-lived triplet state, renders it an excellent photosensitizer. The generation of singlet oxygen and other reactive oxygen species upon photoactivation is the cornerstone of its application in photodynamic therapy and as an antimicrobial agent. However, researchers and drug development professionals must be cognizant of the environmental factors, such as solvent, pH, and concentration, that can significantly modulate its photophysical behavior. The experimental protocols provided herein offer a robust framework for the accurate characterization of Phloxine B, enabling its informed and optimized use in pioneering research and therapeutic development.

References

• 1. Phloxine - Wikipedia [en.wikipedia.org]
• 2. In Vitro Antibacterial Activities of Phloxine B and Other Halogenated Fluoresceins against Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating up-conversion fluorescence of Phloxine B | IEEE Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]
• 4. researchgate.net [researchgate.net]
• 5. Photolysis of phloxine B in water and aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate) - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 8. Phloxine B phototoxicity: a mechanistic study using HaCaT keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of D&C Red No. 27 in Biological Staining

Abstract

D&C Red No. 27, known in scientific literature primarily as Phloxine B or C.I. Acid Red 92, is a vital anionic dye belonging to the xanthene class.[1][2] Derived from fluorescein, its halogenated structure imparts distinct spectral properties and a strong affinity for acidophilic tissue components.[3][4] This guide provides an in-depth exploration of the core mechanisms governing Phloxine B's action in biological staining. We will dissect the electrostatic principles of its binding, the critical influence of pH on staining efficacy, and its application in key histological and cytological protocols. This document is intended for researchers, scientists, and professionals in drug development who seek to leverage this versatile dye with a deeper understanding of its foundational principles.

Introduction to D&C Red No. 27 (Phloxine B)

Phloxine B is a synthetic red dye widely utilized in histology and cytology for its ability to impart a vibrant pink or red color to specific cellular components.[1] It is classified as an acid dye, a term that refers to the anionic (negatively charged) nature of the dye molecule in solution, not necessarily the pH of its solution.[5][6] This fundamental property dictates its staining behavior, which is primarily based on electrostatic attraction to positively charged (cationic) elements within cells and tissues.[7]

Its most common application is as a cytoplasmic counterstain in conjunction with a nuclear stain like hematoxylin. In the widely used Hematoxylin and Eosin (H&E) stain, Phloxine B is often added to the eosin solution to create an enhanced, more vivid range of pinks and reds, aiding in the differentiation of various cytoplasmic and extracellular matrix components.[1][8][9] Furthermore, it is a key reagent in specialized techniques such as Lendrum's Phloxine-Tartrazine method for the identification of viral inclusion bodies.[2][10]

Table 1: Key Properties of D&C Red No. 27 / Phloxine B

Property	Description	Reference(s)
Common Names	D&C Red No. 27, Phloxine B, Acid Red 92	[2][3][4]
C.I. Number	45410	[2][3]
Chemical Class	Halogenated Xanthene Dye	[1][4]
Molecular Formula	C₂₀H₂Br₄Cl₄Na₂O₅	[3][11]
Molecular Weight	829.63 g/mol	[3][11]
Appearance	Red to brown powder	[3]
Solubility	Soluble in water and ethanol	[2][3]
Absorption Max (λmax)	~540-548 nm	[2][3]
Emission Max (λmax)	~564 nm	[3]
Primary Use	Histological counterstain for cytoplasm, connective tissue, and specialized granules.	[1]

Core Mechanism of Action: Electrostatic Interaction

The primary mechanism driving Phloxine B staining is a straightforward, yet powerful, electrostatic attraction between the anionic dye and cationic tissue components.

The Role of Charge

In an aqueous solution, the sodium salt of Phloxine B dissociates, yielding a large, negatively charged chromophore (the color-imparting part of the molecule).[3][6] In biological tissues, the primary targets for acid dyes like Phloxine B are proteins.[5] Amino acids, the building blocks of proteins, contain both an acidic carboxyl group (-COOH) and a basic amino group (-NH₂). The overall charge of a protein is determined by the sum of these charges, which is highly dependent on the pH of the surrounding environment.

The Critical Influence of pH

Staining with acidic dyes is almost always performed in an acidic solution (typically pH < 6). This is the most critical variable in the protocol. Lowering the pH below the isoelectric point of most cytoplasmic proteins (which is generally around pH 6) has a profound effect:

• Protonation of Amino Groups: The excess hydrogen ions (H⁺) in the acidic solution protonate the basic amino groups on the amino acid side chains (e.g., lysine, arginine), converting them from neutral -NH₂ to cationic -NH₃⁺.[12]

• Creation of Positive Binding Sites: This widespread protonation imparts a strong net positive charge to the majority of proteins in the cytoplasm and extracellular matrix.[5][6]

• Dye-Tissue Binding: The negatively charged Phloxine B anions are then strongly attracted to these newly formed cationic sites, forming stable ionic bonds and thereby staining the structures.[7]

Structures that bind strongly to acid dyes are termed "acidophilic" or "eosinophilic" .[7] This includes:

• Cytoplasm of most cells

• Muscle fibers

• Connective tissue (collagen)

• Red blood cells

• Paneth cell granules and other secretory granules rich in cationic proteins.[10]

Conversely, structures rich in anionic molecules, such as the phosphate groups of nucleic acids (DNA, RNA) in the nucleus and ribosomes, repel the acid dye. These are termed "basophilic" and are stained by basic dyes like hematoxylin.[5][6]

Diagram 1: Core electrostatic mechanism of Phloxine B staining.

Key Experimental Protocols & Workflows

The following protocols exemplify the application of the principles discussed. The causality behind key steps is explained to provide a deeper, field-proven insight.

Workflow: General Histological Staining

A typical workflow for staining paraffin-embedded tissue sections involves several key stages, each with a specific purpose validated by the final staining quality.

Diagram 2: Standard workflow for H&E staining incorporating Phloxine B.

Protocol: Lendrum's Phloxine-Tartrazine Stain for Viral Inclusions

This method is a classic example of using Phloxine B's strong affinity for dense, protein-rich structures to identify viral inclusion bodies, which are often acidophilic.[10][13] The tartrazine acts as a differentiating agent and a yellow background counterstain.[14]

Principle of Causality: Viral factories concentrate viral proteins, creating dense, highly acidophilic structures. Phloxine B, at a specific concentration and time, will bind strongly to these inclusions. The subsequent tartrazine step is a process of dye displacement.[14] Tartrazine, a smaller and less strongly bound acid dye, will replace the phloxine in less-acidophilic components like collagen and cytoplasm, but not in the densely packed viral inclusions. This provides sharp contrast.[10]

Step-by-Step Methodology:

• Deparaffinize and Rehydrate: Bring formalin-fixed, paraffin-embedded sections to distilled water through standard xylene and graded alcohol series.[1]

• Nuclear Staining: Stain nuclei with Mayer's hematoxylin for 5-10 minutes. This provides nuclear context without overpowering the subsequent stains.

• Bluing: Rinse sections in running tap water or a weak alkaline solution (e.g., Scott's Tap Water Substitute) for 5-15 minutes until nuclei turn a crisp blue.[9] This step is crucial for setting the hematoxylin.

• Phloxine Staining: Stain in a 0.5% aqueous solution of Phloxine B for 30 minutes.[10] This extended time ensures saturation of all acidophilic components, especially the target inclusions.

• Rinse & Drain: Briefly rinse in distilled water and drain the slide well to remove excess, unbound dye.[15]

• Differentiation & Counterstaining: Place the slide directly into a saturated solution of tartrazine in 2-ethoxyethanol (Cellosolve).[15] Differentiate for 5-10 minutes, checking microscopically. The goal is to have brilliant red/pink inclusions against a sharp yellow background. Over-differentiation will cause the inclusions to also turn yellow.[14][15]

• Dehydrate, Clear, and Mount: Rapidly dehydrate through 95% and absolute alcohol, clear in xylene, and mount with a synthetic resinous medium.[9]

Self-Validation/QC:

• Positive Control: A known case of a virus that produces acidophilic inclusions (e.g., Herpesvirus, Adenovirus).

• Expected Results: Viral inclusions should be bright, fiery red. Nuclei should be blue/purple. Background connective tissue and cytoplasm should be yellow.[10]

Trustworthiness and Troubleshooting

Issue	Probable Cause	Solution & Rationale
Weak or Pale Staining	Staining solution too old or depleted; Insufficient staining time; Over-differentiation in acid alcohol (if used); pH of staining solution is too high.	Prepare fresh staining solution; Increase staining time; Reduce time in differentiator; Check and adjust pH of Phloxine B solution to be slightly acidic to ensure protein protonation.
Overstaining	Staining time too long; Sections too thick; Insufficient dehydration leading to cloudy appearance.	Reduce staining time; Ensure sections are cut at standard 4-5 microns; Ensure two changes of fresh absolute alcohol are used before clearing.
Lack of Differentiation	Cytoplasm and inclusions are both red/pink with poor contrast.	In Lendrum's method, increase time in tartrazine to allow for dye displacement. For H&E, ensure proper differentiation after hematoxylin and that the eosin-phloxine is not overly concentrated.

Conclusion

The mechanism of action of D&C Red No. 27 (Phloxine B) in biological staining is a classic example of applied biochemistry. Its efficacy is rooted in fundamental electrostatic principles, governed primarily by the pH-dependent charge of tissue proteins. As an anionic xanthene dye, it reliably binds to cationic, acidophilic structures like the cytoplasm, connective tissue, and specific protein aggregates such as viral inclusions. By understanding and controlling the key variables of pH, dye concentration, and differentiation, researchers can expertly apply Phloxine B to achieve robust, high-contrast, and reproducible staining for both routine and specialized diagnostic and research applications.

References

• Wikipedia. Phloxine. [Link]

• Di Sabatino, A., Miceli, E., Dhaliwal, W., & Corazza, G. R. (2008). Distribution, Proliferation, and Function of Paneth Cells in Uncomplicated and Complicated Adult Celiac Disease. ResearchGate. [Link]

• Borza, P., et al. (2021). Low concentration Phloxine B staining for high chemical contrast, nonlinear microscope mosaic imaging of skin alterations in pseudoxanthoma elasticum. PubMed Central. [Link]

• PubChem. D&C Red No. 27. [Link]

• StainsFile. Phloxine B. [Link]

• Agilent. Eosin Y Phloxine B, Dako H&E. [Link]

• The Cell. Basic and Acid Dyes for Histology. [Link]

• Weisz, A., & Krantz, Z. B. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. PubMed. [Link]

• Weisz, A., & Krantz, Z. B. (2014). Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos. 27 and 28 (phloxine B) and their lakes using conventional HPLC. ResearchGate. [Link]

• Wikipedia. Acidophile (histology). [Link]

• Cosmetics Info. Red 27 Lake. [Link]

• Lendrum, A. C. (1947). The phloxin-tartrazine method as a general histological stain and for the demonstration of inclusion bodies. SciSpace. [Link]

• University of Leeds. H&E staining - The Histology Guide. [Link]

• The Good Scents Company. ci 45410 (Na) fluorescein, 2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-, disodium salt. [Link]

• Clark, G. (1979). Displacement. PubMed. [Link]

• Vanderbilt University. Tissue Staining with Hematoxylin and Eosin (H&E). [Link]

• Reddit. Basophilic and acidophilic staining explanation help. [Link]

• ChemBK. C.I. 45410. [Link]

• Teby. D&C Red No. 27 - Descrizione. [Link]

• The Histonet Forum. Lendrum's stain for Paneth Cells. [Link]

• University of Illinois. Cells, Organelles: Basic and Acid Stains - Histology Laboratory Manual. [Link]

• Steven, A. C., & Kemp, M. C. (2009). A Guide to Viral Inclusions, Membrane Rearrangements, Factories, and Viroplasm Produced During Virus Replication. PubMed Central. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. stainsfile.com [stainsfile.com]
• 3. Phloxine - Wikipedia [en.wikipedia.org]
• 4. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 6. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 7. Acidophile (histology) - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. newcomersupply.com [newcomersupply.com]
• 10. researchgate.net [researchgate.net]
• 11. Phloxin B (C.I. 45410) | Sigma-Aldrich [sigmaaldrich.com]
• 12. columbia.edu [columbia.edu]
• 13. The phloxin ‐ tartrazine method as a general histological stain and for the demonstration of inclusion bodies (1947) | Alan C. Lendrum | 128 Citations [scispace.com]
• 14. Displacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [Histonet] Lendrum's stain for Paneth Cells [histonet.utsouthwestern.narkive.com]

A Comprehensive Technical Guide to the Solubility of D&amp;C Red No. 27 in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides an in-depth analysis of the solubility characteristics of D&C Red No. 27. It is intended for researchers, formulation scientists, and drug development professionals who utilize this colorant in their work. This document elucidates the fundamental physicochemical principles governing the solubility of D&C Red No. 27, differentiates it from its insoluble lake pigment counterpart, presents available qualitative solubility data, and provides a robust, field-proven experimental protocol for the quantitative determination of its solubility in various organic solvents. The causality behind experimental choices and the importance of a self-validating methodology are emphasized throughout to ensure scientific integrity and reproducibility.

Introduction to D&C Red No. 27

Chemical Identity and Nomenclature

D&C Red No. 27 is a synthetic dye belonging to the xanthene class of compounds.[1] It is a highly halogenated derivative of fluorescein, which imparts its characteristic vibrant, fluorescent red-pink hue.[2] Due to its solubility in organic media, it is also known by the Colour Index (CI) name Solvent Red 48.[3][4]

Key identifiers for D&C Red No. 27 are provided in the table below.

Identifier	Value	Source(s)
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one	[4]
CAS Number	13473-26-2	[3]
CI Number	45410:1	[3]
Synonyms	Solvent Red 48, Phloxine B, Phloxine O, Acid Phloxine PB, Japan Red 218	[1][3][4]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	[3]
Molecular Weight	785.67 g/mol	[3]

The Critical Distinction: Dye vs. Pigment

A frequent point of confusion is the distinction between D&C Red No. 27 and D&C Red No. 27 Aluminum Lake. This distinction is paramount as it defines their solubility and application.

• D&C Red No. 27 (The Dye): This is the free acid form of the molecule, also known as Solvent Red 48. It is soluble in various organic solvents and is used when a molecularly dissolved colorant is required.[3] Its solubility allows it to create transparent or translucent coloration in non-aqueous formulations.

• D&C Red No. 27 Aluminum Lake (The Pigment): This is an insoluble pigment created by precipitating the soluble dye onto an aluminum salt substrate.[5] Lakes are used when color migration or "bleeding" is undesirable, such as in pressed powders or other solid cosmetics.[2] It is correctly described as dispersible in oils, not soluble.[5]

This guide focuses exclusively on the solubility of D&C Red No. 27, the soluble dye form.

Physicochemical Principles Governing Solubility

The solubility of a compound is dictated by its molecular structure and its interaction with the solvent. The principle of "like dissolves like" is the cornerstone of understanding this behavior; solutes dissolve best in solvents that have similar polarity and intermolecular force characteristics.

Molecular Structure Analysis

The structure of D&C Red No. 27 is large, rigid, and heavily halogenated. Several key features dictate its solubility profile:

• Xanthene Core: The tricyclic xanthene core is a large, predominantly non-polar aromatic system.

• Heavy Halogenation: The presence of four bromine and four chlorine atoms significantly increases the molecule's size and molecular weight. These halogens are electron-withdrawing but contribute to van der Waals forces and decrease the molecule's overall polarity, enhancing its affinity for non-polar organic solvents.

• Phenolic Hydroxyl Groups: Two hydroxyl (-OH) groups are present. While these can participate in hydrogen bonding, their acidic nature is sterically hindered and their influence is overshadowed by the large, non-polar halogenated backbone.

• Spiro Lactone Form: D&C Red No. 27 exists in a stable, non-polar spiro lactone (cyclic ester) form. This closed-ring structure is significantly less polar than the open-ring carboxylate form that can exist under basic conditions. This lactone structure is a primary driver of its poor aqueous solubility and good solubility in organic solvents.

The combination of these features results in a molecule with a very high octanol-water partition coefficient (LogP), indicating strong lipophilicity (oil-loving) and hydrophobicity (water-fearing).

Fig. 1: Relationship between D&C Red No. 27's structure and solubility.

Solubility Profile of D&C Red No. 27

Qualitative Solubility

The following table summarizes the known qualitative solubility of D&C Red No. 27.

Solvent Class	Solvent Example(s)	Solubility	Source(s)
Aprotic Polar	Dimethyl Sulfoxide (DMSO)	Soluble	[4][6]
Protic Polar	Ethanol	Soluble	[3]
Lipids / Oils	Castor Oil, Mineral Oil	Soluble / Dispersible	[3]
Hydrocarbons	Paraffin Wax	Soluble	[3]
Aqueous	Water	Insoluble	[2][5]

Note: While often used in oil-based products, achieving a true molecular solution versus a fine dispersion can depend on the specific oil and formulation process.

Experimental Protocol for Quantitative Solubility Determination

The absence of standardized quantitative data necessitates a reliable in-house method for its determination. The following protocol is based on the Saturation Shake-Flask Method , a gold-standard technique for equilibrium solubility measurement, consistent with principles outlined in USP General Chapter <1236> Solubility Measurements.[7][8][9]

Objective

To determine the equilibrium solubility of D&C Red No. 27 in a selected organic solvent at a specified temperature (e.g., 25°C).

Causality Behind Experimental Design

This method is chosen for its reliability and direct measurement of thermodynamic equilibrium solubility.[10] By adding an excess of the solid dye, we ensure the solvent becomes saturated. The extended equilibration period allows the dissolution process to reach a steady state. Subsequent filtration and analysis of the supernatant provide a direct measure of the maximum amount of solute the solvent can hold under the tested conditions. UV-Vis spectrophotometry is selected as the analytical technique due to the strong chromophore (color-absorbing part) in the D&C Red No. 27 molecule, allowing for sensitive and accurate quantification.

Materials and Reagents

• D&C Red No. 27 powder (high purity)

• Selected organic solvent(s) (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.45 µm PTFE, compatible with the solvent)

• Volumetric flasks and pipettes

• Calibrated UV-Vis Spectrophotometer

• Quartz cuvettes

Step-by-Step Methodology

• Preparation of Calibration Curve:

  • Prepare a stock solution of D&C Red No. 27 of known concentration (e.g., 100 mg/L) in the chosen solvent.

  • Perform serial dilutions of the stock solution to create a series of at least five standards of decreasing concentration.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λ-max) for D&C Red No. 27 in that solvent.

  • Plot absorbance vs. concentration and perform a linear regression. The resulting equation and R² value (should be >0.995) constitute the calibration curve.

• Sample Preparation (Saturation):

  • Add an excess amount of D&C Red No. 27 powder to a vial (e.g., 20 mg). The key is to have undissolved solid remaining at the end of the experiment.

  • Accurately add a known volume of the solvent (e.g., 10 mL) to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C) and moderate agitation.

  • Allow the samples to equilibrate for a minimum of 24 hours. A 48 or 72-hour period is recommended to ensure equilibrium is reached.

• Sample Separation and Analysis:

  • After equilibration, remove the vials and allow the undissolved solid to settle for at least 1 hour in the temperature-controlled environment.

  • Carefully draw the supernatant (the clear, colored liquid) using a syringe.

  • Immediately filter the supernatant through a solvent-compatible syringe filter (e.g., 0.45 µm PTFE) into a clean vial. This step is critical to remove all undissolved micro-particulates.

  • Accurately dilute the filtered, saturated solution with the solvent to bring its concentration into the linear range of the calibration curve. A dilution factor of 100x or 1000x may be necessary.

  • Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the same λ-max used for the standards.

• Calculation and Reporting:

  • Use the linear regression equation from the calibration curve to calculate the concentration of the diluted sample.

  • Multiply this concentration by the dilution factor to determine the concentration of the saturated solution.

  • Express the final solubility in appropriate units, such as mg/L, g/100mL, or molarity.

Self-Validation and Trustworthiness

To ensure the trustworthiness of the results, the protocol must be self-validating:

• Visual Confirmation: After equilibration, there must be visible, undissolved solid at the bottom of the vial. Its absence indicates that an insufficient amount of solute was added, and the experiment must be repeated with more solid.

• Time to Equilibrium: To validate the 24-hour period, a time-point study can be performed where samples are analyzed at 24, 48, and 72 hours. The solubility value should plateau, confirming that equilibrium has been reached.

• Triplicate Analysis: The entire experiment should be performed in triplicate to assess the precision of the method and report the result as a mean with a standard deviation.

Fig. 2: Experimental workflow for solubility determination.

Practical Applications and Formulation Insights

Understanding the solubility of D&C Red No. 27 is critical for successful product formulation, particularly in cosmetics and topical drug delivery systems.

• Solvent Selection: For products like lip oils, anhydrous serums, or nail lacquers, formulators must select a solvent or co-solvent system that can fully dissolve the dye at the desired concentration to ensure clarity and color uniformity. Common choices include esters (e.g., isopropyl myristate), glycols, and certain silicones.

• Preventing Recrystallization: A common failure mode is the recrystallization of the dye over time, leading to a gritty texture or loss of color homogeneity. This occurs when the dye concentration exceeds its solubility limit in the formulation, often due to temperature fluctuations or solvent evaporation. Determining the precise solubility helps formulators work within a safe margin to ensure long-term stability.

• Color Expression: In some systems, particularly those involving pH changes, the solubility state of D&C Red No. 27 can influence its color expression.[11][12] Its "color changing" property in some lip balms is related to the pH-mediated transition between its less-colored, soluble form and a more intensely colored, precipitated state upon contact with the moisture on the lips.

Conclusion

D&C Red No. 27 (Solvent Red 48) is a valuable organic-soluble colorant whose behavior is dictated by its large, halogenated, non-polar molecular structure. While comprehensive quantitative solubility data is sparse, its qualitative affinity for solvents like ethanol and DMSO is established. For formulation scientists and researchers, the most reliable path to ensuring product stability and performance is the experimental determination of its solubility in their specific solvent systems. The Saturation Shake-Flask method, coupled with spectrophotometric analysis, provides a robust and trustworthy framework for generating this critical data, enabling the development of stable, effective, and aesthetically pleasing products.

References

• ECA Academy. (2023). Revision of USP Chapter <1236> Solubility Measurements Published for Comments. [Link]

• Pion Inc. (n.d.). Technical Note: Solubility Measurements. [Link]

• U.S. Pharmacopeia. (2016). <1236> Solubility Measurements. [Link]

• Biorelevant.com. (n.d.). USP <1236>: Solubility Measurements Chapter. [Link]

• AuroGenesis. (n.d.). D&C Red 27 Supplier & Exporter. [Link]

• World dye variety. (2012). Solvent Red 48. [Link]

• MySkinRecipes. (n.d.). D&C Red 27 Color Changing Pigment (CI45410). [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. [Link]

• PubChem. (n.d.). D&C Red No. 27. [Link]

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• 1. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. specialchem.com [specialchem.com]

historical development of xanthene dyes in microscopy

An In-depth Technical Guide on the Historical Development and Core Applications for Researchers, Scientists, and Drug Development Professionals.

From the vibrant hues of early textile dyes to the precise illumination of subcellular structures, the journey of xanthene dyes is a testament to the power of chemical innovation in biological discovery. This guide delves into the historical development of this pivotal class of fluorescent molecules, providing a technical overview of their evolution, the chemical principles governing their function, and their enduring impact on microscopy and cellular analysis.

The Dawn of an Era: The Serendipitous Discovery of Fluorescein

The story of xanthene dyes begins in 1871 with the German chemist Adolf von Baeyer, who, while investigating the reactions of phthalic anhydride with phenols, synthesized a brilliantly fluorescent compound he named "resorcinphthalein".[1][2] This molecule, now universally known as fluorescein, was created by the condensation of phthalic anhydride and resorcinol.[3][] Baeyer's discovery, an offshoot of the burgeoning synthetic dye industry, laid the foundation for a class of compounds that would revolutionize biological imaging.[3][5] Fluorescein's intense yellow-green fluorescence under alkaline conditions and its relatively high water solubility made it an object of immediate interest.[3][6]

The basic xanthene core, a three-ringed structure, is the scaffold upon which fluorescein and its numerous derivatives are built.[7] The unique photophysical properties of these dyes, including high molar extinction coefficients and fluorescence quantum yields, are directly attributable to this core structure.[6]

Expanding the Palette: The Emergence of Eosin and Rhodamines

Following the discovery of fluorescein, the late 19th century witnessed a rapid expansion of the xanthene dye family, driven by the demand for new colors in the textile industry and the nascent field of histology.

Eosin: The Red Counterpart

In 1874, Heinrich Caro, a chemist at the German chemical company BASF, synthesized eosin by brominating fluorescein.[8][9] This modification resulted in a vibrant red dye with a strong affinity for basic cellular components.[8][10] The most common form, Eosin Y, is a tetrabromo derivative of fluorescein.[10][11] Its ability to stain cytoplasm and extracellular matrix components pinkish-red provided a crucial counterstain to the blue-staining hematoxylin, leading to the development of the indispensable Hematoxylin and Eosin (H&E) staining technique by Nicolaus Wissozky in 1877.[8][12] This method remains a cornerstone of histopathological diagnosis to this day.[12][13]

Rhodamines: Brighter, More Stable, and Red-Shifted

The quest for dyes with improved properties led to the synthesis of rhodamines in 1887 by the industrial chemist Ceresole.[1] These dyes, named for their rose-like color, were produced by the condensation of phthalic anhydride with 3-aminophenols.[1] Rhodamines offered significant advantages over fluorescein, including greater photostability, reduced pH sensitivity, and longer emission wavelengths, pushing the fluorescence further into the red portion of the spectrum.[1][2] This red-shift was critical for minimizing the confounding effects of autofluorescence from biological tissues, which is typically more pronounced in the green region of the spectrum.[2][14]

The Age of Fluorescence Microscopy: Tailoring Dyes for Specificity

The 20th century saw the transformation of xanthene dyes from general stains to highly specific molecular probes, a development that paralleled the rise of fluorescence microscopy.

The Isothiocyanate Revolution: Covalent Labeling

A pivotal moment came in the 1940s with the synthesis of fluorescein isothiocyanate (FITC).[3] This derivative allowed for the covalent attachment of the fluorescein fluorophore to proteins and antibodies, enabling the specific visualization of these biomolecules within cells and tissues.[3] This innovation was a cornerstone of the burgeoning field of immunofluorescence, allowing researchers to pinpoint the location of specific antigens with unprecedented precision.

Fine-Tuning the Fluorophore: A Symphony of Derivatives

The latter half of the 20th century and the beginning of the 21st have been characterized by the rational design and synthesis of a vast array of xanthene dye derivatives with tailored properties.[15][16] Key strategies have included:

• Halogenation: As seen with eosin, the addition of halogen atoms can shift the emission to longer wavelengths and increase photostability.

• Sulfonation: The introduction of sulfonic acid groups enhances water solubility and can reduce the tendency of dyes to aggregate, which can quench fluorescence.[2]

• Heteroatom Substitution: Replacing the oxygen atom in the xanthene ring with silicon or other elements has led to the development of dyes that emit in the far-red and near-infrared (NIR) regions of the spectrum.[17][18] These longer wavelength dyes are particularly valuable for in vivo imaging due to their deeper tissue penetration and reduced scattering.[19]

These chemical modifications have given rise to a diverse palette of fluorescent probes with a wide range of excitation and emission wavelengths, brightness, and photostability, enabling sophisticated multi-color imaging experiments.[14][20]

Comparative Analysis of Key Xanthene Dyes

The following table summarizes the key properties of some of the most historically significant and widely used xanthene dyes in microscopy.

Dye	Year of Discovery	Core Structure Modification	Excitation Max (nm)	Emission Max (nm)	Key Advantages	Common Applications
Fluorescein	1871	Unmodified Xanthene	~494	~521	High quantum yield, good water solubility.[3]	Immunofluorescence, tracer studies.[3][]
Eosin Y	1874	Tetrabrominated Fluorescein	~515-530	~545	Strong cytoplasmic staining, excellent counterstain.[8][10]	H&E staining in histology.[11][13]
Rhodamine B	1887	N,N-diethyl-m-aminophenol condensation	~555	~580	Greater photostability and pH insensitivity than fluorescein.[1][2]	Fluorescence microscopy, vital staining.[21]
Texas Red	1980s	Sulfonyl chloride derivative of rhodamine	~589	~615	Long-wavelength emission, good for multicolor imaging.[2]	Immunofluorescence, flow cytometry.
Si-Rhodamines	2000s	Silicon-substituted xanthene core	~640-660	~660-680	Far-red to NIR emission, high photostability.[17]	Super-resolution microscopy, in vivo imaging.[17][20]

Experimental Protocol: Hematoxylin and Eosin (H&E) Staining of Formalin-Fixed, Paraffin-Embedded Tissue Sections

This protocol outlines the fundamental steps for performing H&E staining, a classic histological technique that utilizes the xanthene dye eosin.

Workflow Diagram

Caption: Workflow for Hematoxylin and Eosin (H&E) Staining.

Step-by-Step Methodology

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene for 5 minutes (repeat with fresh Xylene).

  • Immerse in 100% ethanol for 3 minutes (repeat with fresh 100% ethanol).

  • Immerse in 95% ethanol for 3 minutes.

  • Immerse in 70% ethanol for 3 minutes.

  • Rinse in distilled water for 5 minutes.

• Nuclear Staining (Hematoxylin):

  • Immerse slides in a filtered hematoxylin solution (e.g., Mayer's or Harris') for 3-5 minutes.

  • Rinse thoroughly in running tap water for 5 minutes until the water runs clear.

• Differentiation:

  • Quickly dip the slides (1-3 dips) in 0.5% acid-alcohol (0.5% HCl in 70% ethanol) to remove excess hematoxylin.

  • Immediately rinse with running tap water.

• Bluing:

  • Immerse slides in a bluing agent (e.g., Scott's tap water substitute or 0.2% ammonia water) for 1-2 minutes until the nuclei turn a crisp blue.

  • Rinse in running tap water for 5 minutes.

• Counterstaining (Eosin):

  • Immerse slides in Eosin Y solution (typically 0.5-1.0% in 80% ethanol) for 1-3 minutes. The exact time will depend on the desired staining intensity.

• Dehydration, Clearing, and Mounting:

  • Immerse in 95% ethanol for 2 minutes.

  • Immerse in 100% ethanol for 2 minutes (repeat with fresh 100% ethanol).

  • Immerse in Xylene for 5 minutes (repeat with fresh Xylene).

  • Apply a drop of mounting medium to the tissue section and carefully lower a coverslip, avoiding air bubbles.

  • Allow the mounting medium to cure before microscopic examination.

The Future of Xanthene Dyes: Pushing the Boundaries of Imaging

The development of xanthene dyes is far from over. Current research focuses on creating probes with even more advanced capabilities, including:

• Enhanced Photostability: Reducing photobleaching is crucial for long-term imaging experiments and super-resolution microscopy techniques.[20]

• Brighter Probes: Dyes with higher quantum yields and extinction coefficients enable the detection of low-abundance targets.

• NIR Emission: Pushing emission wavelengths further into the near-infrared will allow for even deeper tissue imaging with higher signal-to-noise ratios.[19][22]

• Fluorogenic Probes: These "smart" probes are designed to be non-fluorescent until they interact with a specific target molecule or are activated by a particular enzymatic activity, significantly improving signal specificity.[6][18]

The legacy of Adolf von Baeyer's initial synthesis continues to illuminate the intricate world of the cell. The ongoing evolution of xanthene dyes, driven by the synergy of chemistry and biology, promises to provide researchers with ever more powerful tools to unravel the complexities of life at the molecular level.

References

• 1. Newsletter: History of fluorescent dyes - FluoroFinder [fluorofinder.com]
• 2. biotium.com [biotium.com]
• 3. hekint.org [hekint.org]
• 5. nobelprize.org [nobelprize.org]
• 6. materials.alfachemic.com [materials.alfachemic.com]
• 7. Xanthene - Wikipedia [en.wikipedia.org]
• 8. Atom Scientific Ltd | News | Stains In Focus: The History of H&E Staining [atomscientific.com]
• 9. agarscientific.com [agarscientific.com]
• 10. Eosin - Wikipedia [en.wikipedia.org]
• 11. macsenlab.com [macsenlab.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. hridhanchem.com [hridhanchem.com]
• 14. Red-emitting rhodamine dyes for fluorescence microscopy and nanoscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 16. sciencedaily.com [sciencedaily.com]
• 17. researchgate.net [researchgate.net]
• 18. An open and shut case? Chemistry to control xanthene dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. fen.bilkent.edu.tr [fen.bilkent.edu.tr]
• 22. Xanthene-based functional dyes: towards new molecules operating in the near-infrared region - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Toxicological Profile of D&amp;C Red No. 27 for In Vitro Studies

Introduction: Navigating the In Vitro Safety Assessment of a Widely Used Colorant

D&C Red No. 27 (CI 45410) is a synthetic dye from the fluorescein family, widely utilized in cosmetics and personal care products to impart a vibrant red hue.[1][2] As with any cosmetic ingredient, a thorough understanding of its toxicological profile is paramount to ensure consumer safety. This technical guide provides a comprehensive framework for the in vitro toxicological evaluation of D&C Red No. 27, designed for researchers, scientists, and drug development professionals. In an era moving away from animal testing, robust and reliable in vitro methodologies are not just an alternative but a superior approach for generating human-relevant safety data.[3]

This document eschews a rigid, templated approach. Instead, it is structured to provide a logical and scientifically-grounded workflow for assessing the safety of D&C Red No. 27. We will delve into the core principles of each recommended assay, provide detailed, field-proven protocols, and discuss the interpretation of results within the current regulatory landscape. The U.S. Food and Drug Administration (FDA) lists D&C Red No. 27 as a safe additive for drugs and cosmetics, with its use in cosmetics restricted to external applications and general cosmetics, including lipsticks, but not for use near the eye.[1][4]

Our narrative is built on three pillars:

• Expertise & Experience: We will not merely list procedural steps but will elucidate the scientific rationale behind experimental choices, drawing from established best practices in cosmetic toxicology.

• Trustworthiness: The protocols described herein are designed as self-validating systems, incorporating necessary controls to ensure the integrity and reproducibility of the data.

• Authoritative Grounding & Comprehensive References: All key mechanistic claims and protocol standards are supported by citations to authoritative sources, with a complete reference list provided for verification.

Physicochemical Properties of D&C Red No. 27: The Foundation of Toxicological Assessment

A thorough understanding of the physicochemical properties of a test substance is a prerequisite for designing and interpreting toxicological studies. D&C Red No. 27 is the straight dye, while its lake version, D&C Red No. 27 Aluminum Lake, is an insoluble pigment formed by reacting the dye with precipitants and salts.[4] This guide focuses on the straight dye, which is soluble in various media and therefore more relevant for many in vitro assays.

Property	Value	Source
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	[5]
CAS Number	13473-26-2	[5]
Molecular Formula	C20H4Br4Cl4O5	[5]
Molecular Weight	785.66 g/mol	[6]
Appearance	Solid powder	[6]
Solubility	Soluble in DMSO	[6]

Caption: Key physicochemical properties of D&C Red No. 27.

The solubility of D&C Red No. 27 in dimethyl sulfoxide (DMSO) is a critical parameter for in vitro studies, as DMSO is a common vehicle for dissolving test substances for cell-based assays.[6] However, it is imperative to establish the maximum non-toxic concentration of the solvent in the final assay medium, as DMSO itself can exert cellular effects.

Core In Vitro Toxicological Endpoints for Cosmetic Colorants

The toxicological assessment of a cosmetic ingredient like D&C Red No. 27 necessitates the evaluation of several key endpoints. The following sections will detail the rationale and methodology for each.

Cytotoxicity: The Baseline of Cellular Health

Cytotoxicity assays are the foundational tier of any toxicological assessment, providing a measure of a substance's intrinsic toxicity to cells. These assays are crucial for determining the appropriate concentration range for more complex mechanistic studies and for identifying the dose at which a substance causes overt cellular damage.

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for the in vitro skin irritation test using a reconstructed human epidermis model, following OECD TG 439.

Detailed Protocol: Skin Irritation Test (OECD TG 439)

This protocol is a generalized version based on the principles of OECD Test Guideline 439. [7][8][9]

• Tissue Preparation: Upon receipt of the RhE tissue kits (e.g., EpiDerm™, EpiSkin™), pre-incubate the tissues in the provided culture medium at 37°C and 5% CO2.

• Test Substance Application: Apply a sufficient amount of D&C Red No. 27 (as a powder or a solution in a suitable solvent) to the surface of the RhE tissue. A negative control (e.g., sterile PBS) and a positive control (e.g., 5% sodium dodecyl sulfate) must be included.

• Exposure: Incubate the tissues with the test substance for a defined period, typically 15 to 60 minutes.

• Rinsing and Post-Incubation: Thoroughly rinse the tissues with PBS to remove the test substance. Transfer the tissues to fresh culture medium and incubate for a post-exposure period of approximately 42 hours.

• Viability Assessment (MTT Assay):

  • Transfer the tissues to a 24-well plate containing MTT solution (1 mg/mL).

  • Incubate for 3 hours at 37°C and 5% CO2.

  • Extract the formazan from the tissues using isopropanol.

  • Measure the optical density (OD) of the extract at 570 nm.

• Data Analysis and Classification:

  • Calculate the percentage of viability for each tissue relative to the negative control.

  • A substance is classified as a skin irritant (UN GHS Category 2) if the mean tissue viability is less than or equal to 50%. [9]

Eye Irritation: Protecting a Sensitive Organ

Although the use of D&C Red No. 27 is not permitted in cosmetics intended for use near the eyes, evaluating its potential for eye irritation is a crucial component of a comprehensive toxicological profile, particularly for assessing risks from accidental exposure. Reconstructed human cornea-like epithelium (RhCE) models are the accepted in vitro alternative for this endpoint.

Detailed Protocol: Reconstructed Human Cornea-like Epithelium (RhCE) Test (OECD TG 492)

This protocol is based on the principles of OECD Test Guideline 492 for identifying chemicals not requiring classification for eye irritation or serious eye damage. [10][11][12]

• Tissue Preparation: Similar to the RhE models, pre-incubate the RhCE tissues (e.g., EpiOcular™) in the provided culture medium.

• Test Substance Application: Apply the test substance to the surface of the RhCE tissue. Include negative and positive controls.

• Exposure and Post-Exposure: The exposure and post-exposure incubation times will vary depending on the physical form of the test substance (liquid or solid) and the specific RhCE model used.

• Viability Assessment (MTT Assay): The procedure is analogous to the skin irritation test.

• Data Analysis and Classification: A substance is identified as not requiring classification for eye irritation or serious eye damage if the mean tissue viability is greater than 60%. [11]

Phototoxicity: The Interplay of Light and Chemistry

D&C Red No. 27 belongs to the xanthene class of dyes, which are known to have fluorescent properties. [13]Some fluorescent compounds can absorb light energy and transfer it to molecular oxygen, generating reactive oxygen species (ROS) that can damage cells. This phenomenon is known as phototoxicity. Given that many cosmetics containing D&C Red No. 27 are used on sun-exposed skin, assessing its phototoxic potential is essential. The phototoxicity of the related compound, Phloxine B (D&C Red No. 28), has been demonstrated in vitro. [14] Detailed Protocol: 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD TG 432)

• Cell Culture: Culture Balb/c 3T3 fibroblasts in 96-well plates.

• Treatment: Treat the cells with a range of concentrations of D&C Red No. 27. Two parallel plates are prepared for each concentration.

• Irradiation: Irradiate one set of plates with a non-cytotoxic dose of simulated sunlight (UVA/Vis). The other set of plates is kept in the dark.

• Incubation: Incubate both sets of plates for 24 hours.

• Neutral Red Uptake Assay: Assess cell viability using the Neutral Red uptake assay.

• Data Analysis: Compare the cytotoxicity of D&C Red No. 27 in the presence and absence of light. A photo-irritation factor (PIF) is calculated. A PIF value above a certain threshold indicates phototoxic potential.

Genotoxicity: Assessing the Potential for DNA Damage

Genotoxicity assays are designed to detect substances that can cause damage to the genetic material of cells. Such damage can potentially lead to mutations and cancer. A standard battery of in vitro genotoxicity tests is required for the safety assessment of cosmetic ingredients.

Recommended In Vitro Genotoxicity Test Battery:

• Bacterial Reverse Mutation Test (Ames Test; OECD TG 471): This test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. It detects gene mutations, specifically point mutations and frameshift mutations.

• In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay detects both clastogens (agents that cause structural chromosome breaks) and aneugens (agents that cause whole chromosome loss). [7][15][16][17]Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

• In Vitro Mammalian Chromosomal Aberration Test (OECD TG 473): This test evaluates the ability of a substance to induce structural chromosomal abnormalities in cultured mammalian cells. [8][18][19][20][21] While no specific genotoxicity data for D&C Red No. 27 was found in the public domain, it is imperative that these assays are conducted to complete its toxicological profile. For example, a supplier of D&C Red No. 27 claims their product is "genotoxic-free," but the underlying data is not publicly available. [22]

Endocrine Disruption: A Modern Toxicological Concern

Endocrine disrupting chemicals (EDCs) are substances that can interfere with the body's endocrine (hormone) system. [23][24]Concerns have been raised about the potential endocrine-disrupting properties of some cosmetic ingredients. A comprehensive toxicological profile of D&C Red No. 27 should include an assessment of its potential to interact with key hormone pathways, such as the estrogenic and androgenic pathways.

In Vitro Assays for Endocrine Disruption:

A variety of in vitro assays are available to screen for endocrine-disrupting activity. [23][24]These include:

• Receptor Binding Assays: These assays measure the ability of a substance to bind to hormone receptors, such as the estrogen receptor (ER) and the androgen receptor (AR).

• Transcriptional Activation Assays (Reporter Gene Assays): These cell-based assays measure the ability of a substance to activate or inhibit the transcriptional activity of a hormone receptor.

• Steroidogenesis Assays: These assays, often using the H295R cell line, assess the effect of a substance on the production of steroid hormones.

Currently, there is a lack of publicly available data on the endocrine-disrupting potential of D&C Red No. 27.

Data Interpretation and Risk Assessment: A Weight of Evidence Approach

The results from this battery of in vitro tests must be integrated and interpreted in a "weight of evidence" approach to form a comprehensive safety assessment. This involves considering the dose-response relationships, the concordance of results across different assays, and the relevance of the findings to human exposure scenarios.

Toxicological Endpoint	Key In Vitro Assay(s)	Interpretation of Positive Result
Cytotoxicity	MTT, Neutral Red Uptake	Indicates general cellular toxicity; informs dose selection for other assays.
Skin Irritation	RhE model (OECD TG 439)	Potential to cause reversible skin inflammation.
Eye Irritation	RhCE model (OECD TG 492)	Potential to cause eye irritation upon accidental exposure.
Phototoxicity	3T3 NRU Phototoxicity Test (OECD TG 432)	Potential to cause skin irritation or damage upon exposure to light.
Genotoxicity	Ames Test, Micronucleus Test, Chromosomal Aberration Test	Potential to damage genetic material, a concern for carcinogenicity.
Endocrine Disruption	Receptor Binding, Reporter Gene, Steroidogenesis Assays	Potential to interfere with the endocrine system.

Caption: Summary of key in vitro toxicological endpoints and their interpretation for D&C Red No. 27.

Conclusion and Future Perspectives

This technical guide provides a robust framework for the in vitro toxicological assessment of D&C Red No. 27. By employing the state-of-the-art methodologies described herein, researchers and safety assessors can generate the necessary data to ensure the safe use of this colorant in cosmetic and personal care products.

A significant data gap exists in the publicly available scientific literature regarding the in vitro toxicological profile of D&C Red No. 27 for several key endpoints, including genotoxicity and endocrine disruption. The execution of the assays outlined in this guide is therefore not just a recommendation but a necessity for a complete and modern safety assessment. As the field of in vitro toxicology continues to evolve, with the development of more complex and predictive models such as organ-on-a-chip technology, the safety assessment of cosmetic ingredients will become even more refined and human-relevant.

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• Phloxine B (Acid Red 92) - D&C Red 28: Safety Regulations. (2024-11-12). Hridhan Chem. Retrieved from [Link]

• Redbook 2000: IV.C.1.b. In vitro Mammalian Chromosomal Aberration Test. (2017-11-02). U.S. Food and Drug Administration. Retrieved from [Link]

• Assessment of Endocrine-Disrupting Properties in Cosmetic Ingredients: Focus on UV Filters and Alternative Testing Methods. (2025-08-16). MDPI. Retrieved from [Link]

• Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the Organization for Economic Co-Operation and Development and United States Environmental Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need for a Comprehensive Battery of Tests. (n.d.). MDPI. Retrieved from [Link]

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• SCCS - Opinions. (n.d.). European Commission. Retrieved from [Link]

• Scientific Committee on Consumer Safety SCCS. (2015-12-15). European Commission. Retrieved from [Link]

• Chromosomal aberration test using cultured mammalian cells. (2017-07-03). Daikin Chemicals. Retrieved from [Link]

• Using in Vitro High Throughput Screening Assays to Identify Potential Endocrine-Disrupting Chemicals. (n.d.). National Institutes of Health. Retrieved from [Link]

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• The evaluation of reactive textile dyes regarding their potential to cause organ-specific cyto- and geno-toxicity. (2022-01-05). Ecotox Brasil. Retrieved from [Link]

• Opinion of the Scientific Committee on Consumer Safety (SCCS)--Opinion on the safety of the use of β-arbutin in cosmetic products. (n.d.). National Institutes of Health. Retrieved from [Link]

• Scientific Committee on Consumer Safety. SCCS Opinion on Methylene Glycol to be Considered Equivalent to Formaldehyde. (n.d.). ResearchGate. Retrieved from [Link]

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Navigating the Regulatory Landscape of D&amp;C Red No. 27 for Research Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D&C Red No. 27, identified by the Color Index number CI 45410, is a synthetic dye belonging to the fluorescein family.[1][2] Its vibrant red hue and fluorescent properties have led to its widespread use in cosmetics and drug products.[1][2] For the researcher, D&C Red No. 27 presents a versatile tool for a range of applications, from a visual excipient in preclinical drug formulations to a fluorescent marker in cellular imaging. However, its use in a research context, particularly in drug development, is governed by a stringent regulatory framework. This guide provides an in-depth exploration of the regulatory status of D&C Red No. 27 for research use, with a focus on the guidelines set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of D&C Red No. 27 is paramount for its effective and safe use in a research setting.

Property	Value	Source
Chemical Name	2',4',5',7'-Tetrabromo-4,5,6,7-tetrachlorofluorescein	[3][4]
CAS Number	13473-26-2	[3][5]
Molecular Formula	C20H4Br4Cl4O5	[3][5]
Molecular Weight	785.66 g/mol	[3][5]
Appearance	Red to dark reddish-brown powder	[1]
Solubility	Insoluble in water, soluble in alkaline solutions	[6]

Regulatory Framework in the United States (FDA)

In the United States, the FDA exercises rigorous oversight of color additives used in food, drugs, cosmetics, and medical devices.[7][8][9] D&C Red No. 27 is permanently listed by the FDA for use in drugs and cosmetics, a status that underscores its established safety profile when used according to regulations.[4]

Permitted Uses and Restrictions

According to the Code of Federal Regulations (CFR), specifically 21 CFR 74.1327, D&C Red No. 27 is permitted for coloring drugs generally, in amounts consistent with current Good Manufacturing Practices (cGMP).[6] Similarly, 21 CFR 74.2327 outlines its approved use in cosmetics.[10]

A crucial aspect of the FDA's regulation is the requirement for batch certification for D&C Red No. 27.[4][11] This means that every batch of the color additive must be tested by the FDA to ensure it meets the strict purity and quality specifications outlined in the CFR.[6] For researchers, this is a critical consideration, as it necessitates sourcing the material from reputable suppliers who can provide documentation of FDA certification.

"For Research Use Only" Designation

Many chemical suppliers market D&C Red No. 27 with the label "For Research Use Only." This is a commercial designation rather than a formal FDA regulatory category. It signifies that the product is intended for laboratory research purposes and not for direct use in humans or animals as a drug or cosmetic without further purification, characterization, and compliance with regulatory requirements for investigational new drugs (INDs). Researchers using "research grade" D&C Red No. 27 in preclinical studies that will be submitted to the FDA as part of an IND application must ensure that the material meets the agency's stringent standards for quality and purity.

Regulatory Landscape in the European Union (EMA)

The regulatory framework for color additives in medicinal products in the European Union is governed by Directive 2009/35/EC.[5] This directive stipulates that only colorants listed in the regulation for foodstuffs are permitted for coloring medicinal products.[5] The European Food Safety Authority (EFSA) is responsible for the safety assessment of food additives, including colorants.

While D&C Red No. 27 (as CI 45410) is used in cosmetics in the EU, its explicit approval as an excipient for medicinal products is less straightforward. The European Pharmacopoeia does not currently have a specific monograph for D&C Red No. 27. Therefore, researchers in the EU intending to use this color additive in preclinical studies for medicinal products should consult the national competent authorities and the EMA to ensure compliance with the current regulations.

The following diagram illustrates the general regulatory pathway for color additives in the EU:

Caption: EU Regulatory Pathway for Color Additives in Medicinal Products.

Toxicological Profile and Safety Considerations for Research Use

While D&C Red No. 27 is approved for use in drugs and cosmetics, researchers must be aware of its toxicological profile, especially in the context of their specific experimental designs.

Some studies have indicated that at high doses, certain impurities in D&C Red No. 27 may have mutagenic potential in in vitro bacterial assays.[6] The Scientific Committee on Consumer Safety (SCCS) in the EU has also reviewed the safety of Acid Red 92 (a related substance) and has set maximum concentration limits for its use in hair dye formulations due to potential skin and eye irritation.[1]

For laboratory use, it is essential to adhere to standard safety protocols when handling D&C Red No. 27 powder. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. A safety data sheet (SDS) from the supplier will provide detailed information on handling, storage, and disposal.[12]

Analytical Methods for Characterization and Quantification

To ensure the quality and purity of D&C Red No. 27 used in research, and to quantify it in experimental samples, validated analytical methods are crucial. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose.

A conventional reverse-phase HPLC method can be employed to separate and quantify D&C Red No. 27 and its potential impurities.[13][14] The mobile phase typically consists of a mixture of acetonitrile, water, and an acid such as phosphoric or formic acid.[5]

The following is a generalized workflow for the HPLC analysis of D&C Red No. 27:

Caption: Generalized HPLC Workflow for D&C Red No. 27 Analysis.

Experimental Protocols: A General Guide

The specific experimental protocol for using D&C Red No. 27 will depend on the research application. The following provides a generalized framework for its use as a colorant in a preclinical oral formulation and as a fluorescent stain for in vitro cell imaging.

Protocol 1: Incorporation into a Preclinical Oral Formulation

Objective: To visually identify a test formulation for in-life studies.

Materials:

• D&C Red No. 27 (FDA certified grade)

• Vehicle for the oral formulation (e.g., methylcellulose solution)

• Active Pharmaceutical Ingredient (API)

• Mortar and pestle or other appropriate homogenization equipment

• Calibrated balance

• Volumetric flasks and pipettes

Procedure:

• Determine the desired concentration: The concentration of D&C Red No. 27 should be the minimum required to achieve the desired color intensity and should be consistent with cGMP.

• Weighing: Accurately weigh the required amounts of the API and D&C Red No. 27.

• Dispersion:

  • For a suspension, triturate the D&C Red No. 27 powder with a small amount of the vehicle to form a smooth paste.

  • Gradually add the remaining vehicle while mixing continuously to ensure a uniform dispersion.

• Incorporation of API: Add the API to the colored vehicle and mix until a homogenous suspension or solution is achieved.

• Quality Control: Visually inspect the final formulation for color uniformity. Perform analytical tests (e.g., HPLC) to confirm the concentration of the API and the color additive.

Protocol 2: Fluorescent Staining of Cells in Culture

Objective: To visualize cells using fluorescence microscopy.

Materials:

• D&C Red No. 27

• Dimethyl sulfoxide (DMSO) for stock solution

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Cells cultured on coverslips or in imaging dishes

• Fluorescence microscope with appropriate filters

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of D&C Red No. 27 in DMSO (e.g., 1-10 mM). Store protected from light at -20°C.

• Working Solution Preparation: Dilute the stock solution in cell culture medium or PBS to the desired final concentration. The optimal concentration should be determined empirically but is typically in the low micromolar range.

• Cell Staining:

  • Remove the cell culture medium from the cells.

  • Wash the cells once with PBS.

  • Add the working solution of D&C Red No. 27 to the cells and incubate for a specific period (e.g., 15-30 minutes) at 37°C.

  • Remove the staining solution and wash the cells two to three times with PBS.

• Imaging: Mount the coverslips on a microscope slide or directly image the dish using a fluorescence microscope. Use excitation and emission wavelengths appropriate for fluorescein-based dyes.

Conclusion

D&C Red No. 27 is a valuable tool for researchers in the pharmaceutical sciences. Its well-established regulatory status in the United States provides a clear pathway for its use in drug development, provided that researchers adhere to the FDA's requirements for purity, certification, and Good Manufacturing Practices. In the European Union, the regulatory landscape is more nuanced, and researchers should exercise due diligence to ensure compliance. By understanding the chemical properties, regulatory requirements, and appropriate handling and analytical procedures, scientists can confidently and safely incorporate D&C Red No. 27 into their research endeavors.

References

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• D&C Red No. 27. PubChem. [Link]

• Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos. 27 and 28 (phloxine B) and their lakes using conventional HPLC. ResearchGate. (2025, August 9). [Link]

• Regulatory Status of Color Additives. U.S. Food and Drug Administration. [Link]

• 21 CFR 74.1327 -- D&C Red No. 27. eCFR. [Link]

• D&C Red No. 27 Aluminum Lake: What is it and where is it used? Drugs.com. (2025, June 2). [Link]

• Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. PubMed. [Link]

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• How Colors are Regulated. International Association of Color Manufacturers. [Link]

• FDA's Regulation of Color Additives. Food Safety Magazine. (2017, October 18). [Link]

• CI 45410 (D&C Red No. 27 or 28) Lake. EWG Skin Deep®. [Link]

• Identification of the decarboxylated analog of tetrabromotetrachloro-fluorescein and its quantification in the color additives D&C Red Nos. 27 and 28 (phloxine B) using high-performance liquid chromatography. ResearchGate. (2025, August 5). [Link]

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The Emergence of a Versatile Xanthene Dye: A Technical Guide to the Discovery and Initial Applications of CI 45410

This guide provides an in-depth exploration of the synthetic dye CI 45410, known by various names including Phloxine B, D&C Red No. 27, and D&C Red No. 28. We will delve into its discovery, chemical synthesis, and the foundational applications that established its role in both scientific research and consumer products. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this versatile compound.

Genesis of a Dye: Discovery and Synthesis

CI 45410 is a synthetic dye that emerged from the chemical modification of fluorescein.[1][2] Its synthesis is a multi-step process rooted in classic organic chemistry, typically sourced from petroleum or coal tar derivatives.[3][4] The core synthesis involves the reaction of resorcinol with tetrachlorophthalic anhydride to create tetrachlorofluorescein.[4] This intermediate is then subjected to bromination to yield the final product, 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein.[1][4]

The chemical structure of CI 45410 is characterized by a xanthene core with four bromine atoms and a carboxyphenyl ring containing four chlorine atoms.[1] This halogenation is crucial to its vibrant color and functional properties.

Caption: Synthesis pathway of CI 45410 (Phloxine B).

Physicochemical and Spectroscopic Profile

CI 45410 is typically a red to dark reddish-brown powder that is soluble in water and ethanol.[4][5][6] Its solubility in aqueous solutions makes it highly suitable for a variety of applications, from cosmetic formulations to biological staining solutions.[2]

Property	Value	Source
Molecular Formula	C20H2Br4Cl4Na2O5	[7][8]
Molecular Weight	829.63 g/mol	[8]
Appearance	Red to dark reddish-brown powder/solid	[4][8]
Solubility	Soluble in water and ethanol	[1][2][5][6]
Absorption Maximum (λmax)	~540 nm	[1]
Emission Maximum (λem)	~564 nm	[1]

The spectroscopic properties of CI 45410 are central to its function as a colorant. It exhibits a strong absorption maximum around 540 nm, which corresponds to the green region of the visible spectrum, resulting in its characteristic red appearance.[1] Its fluorescent properties, with an emission maximum around 564 nm, further enhance its utility in specific scientific applications.[1]

Initial Applications: From Cosmetics to the Laboratory

The initial applications of CI 45410 were primarily driven by its intense and stable color. It was quickly adopted by the cosmetic and pharmaceutical industries as a color additive. Concurrently, its staining capabilities were recognized and leveraged in various scientific disciplines.

Cosmetic and Pharmaceutical Coloration

CI 45410, under the names D&C Red No. 27 and D&C Red No. 28, is an FDA-approved colorant for drugs and cosmetics.[3][4][9] Its use in decorative makeup, such as lipsticks, blushes, and foundations, is widespread.[4][5][6][10] A notable application is in pH-sensitive lip balms, where a colorless formulation turns pink or red upon application due to the change in pH on the lips.[4][10]

The regulatory history of CI 45410 in the United States dates back to its provisional listing for drug and cosmetic use, with its permanent listing being finalized after thorough toxicological studies.[9][11][12] These studies, which included chronic toxicity and carcinogenicity assessments in rats and mice, established a maximum acceptable daily intake for humans of 1.25 milligrams per kilogram of body weight per day.[11]

Biological Staining

Beyond its cosmetic applications, CI 45410, often referred to as Phloxine B in scientific literature, was quickly recognized for its utility as a biological stain.[1][2]

In histology, Phloxine B is a key component of the Hematoxylin-Phloxine-Saffron (HPS) staining method, where it imparts a red color to cytoplasm and connective tissue.[1][7] It is also used to stain Paneth cell granules and can aid in the demonstration of alcoholic hyaline.[7] The mechanism of action in histological staining relies on the electrostatic interaction between the anionic dye and cationic proteins in the tissue.

A significant early application of Phloxine B was in microbiology for differentiating between live and dead cells, particularly in yeasts like Saccharomyces cerevisiae.[1][2] The principle behind this application is based on membrane integrity. Live cells with intact cell membranes exclude the dye, while dead or membrane-compromised cells are permeable to Phloxine B, resulting in the staining of intracellular components.[1][2]

Phloxine B has also been explored as a simpler and faster alternative to the traditional Gram stain for differentiating between Gram-positive and Gram-negative bacteria.[13][14][15] While Gram-negative bacteria are typically resistant due to their outer membrane, the addition of a permeabilizing agent like EDTA allows for their staining.[1]

Caption: Experimental workflow for a cell viability assay using Phloxine B.

Antimicrobial Properties

An interesting and more recent application of CI 45410 is its use as a photosensitizing antimicrobial agent.[1] When exposed to light, Phloxine B generates reactive oxygen species, including singlet oxygen and free radicals, which cause oxidative damage to bacterial cells, leading to their death.[1] This effect is particularly pronounced in Gram-positive bacteria.[1]

Conclusion

From its origins as a synthetic derivative of fluorescein, CI 45410 has demonstrated remarkable versatility. Its journey from a simple colorant in cosmetics and drugs to a valuable tool in biological research underscores the importance of understanding the fundamental chemical and physical properties of such compounds. The initial applications of CI 45410 have paved the way for its continued use and exploration in a wide range of scientific and industrial fields.

References

• Phloxine - Wikipedia. [Link]

• EWG Skin Deep® | What is CI 45410 (D&C Red No. 27 or 28). [Link]

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• Phloxine B, a versatile bacterial stain - PubMed. [Link]

• Characteristics and utility of CI 45410 in cosmetics. - Typology. (2022-12-26). [Link]

• Phloxine B Dye: Applications, properties, & uses in science - Hridhan Chem. [Link]

• Federal Register /Voi. 47, No. 188 / Tuesday, September 28, 1982 / Rules and Regulations 42563. (1982-09-28). [Link]

• Red No. 28 D&C Lake - SDS (Safety Data Sheet). (2025-01-15). [Link]

• Characteristics and utility of CI 45410 in cosmetics. - Typology. (2022-12-26). [Link]

• Phloxine B, a versatile bacterial stain - ResearchGate. (2025-08-06). [Link]

• Regulatory Status of Color Additives - cfsanappsexternal.fda.gov. [Link]

• PhloxineB, a versatile bacterial stain | Pathogens and Disease - Oxford Academic. [Link]

• Phloxine B | C20H2Br4Cl4Na2O5 | CID 6097185 - PubChem. [Link]

• Red 28 Lake - Cosmetics Info. [Link]

• C.I. 45410 - ChemBK. [Link]

• Ci 45410 (Explained + Products) - INCIDecoder. [Link]

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Protocols & Analytical Methods

Topic: D&amp;C Red No. 27 as a Fluorescent Probe in Cell Imaging

An Application Note and Comprehensive Protocol for Cellular Imaging

Abstract

This document provides a detailed guide for researchers and drug development professionals on the application of D&C Red No. 27 as a "turn-on" fluorescent probe for imaging live and fixed cells. D&C Red No. 27, a synthetically produced xanthene dye, is traditionally known for its use as a colorant in cosmetics and drugs.[1][2] However, its inherent chemical properties—specifically, a pH-dependent equilibrium between a colorless, membrane-permeable lactone form and a vibrant, fluorescent quinoid structure—make it a surprisingly effective tool for cell biology.[3][4] This guide will elucidate the chemical basis of its fluorescence, provide robust, step-by-step protocols for its use, and offer insights into data interpretation and troubleshooting, thereby enabling scientists to leverage this accessible compound for cellular visualization.

Introduction: Unveiling the Potential of a Common Dye

In the field of cellular imaging, the quest for novel fluorescent probes is relentless. These probes are the cornerstone of our ability to visualize subcellular structures and dynamic processes. While highly specialized dyes are often the focus, common compounds can present untapped potential. D&C Red No. 27 (CI 45410) is one such compound. A member of the fluoran class of dyes, its utility in cell imaging stems from its fascinating pH-sensitive properties.[3][4]

In a non-polar or high-pH environment, D&C Red No. 27 exists in a closed-ring lactone configuration, which is both colorless and non-fluorescent. This form is lipophilic, allowing it to readily diffuse across the plasma membrane of living cells. Once inside the more polar and lower-pH environment of the cytoplasm or acidic organelles like lysosomes, the lactone ring opens. This structural transformation yields the fluorescent zwitterionic (quinoid) form, which is intensely colored and fluorescent.[3][4][5] This "turn-on" mechanism effectively traps the dye inside the cell, minimizing background signal and providing high-contrast images of the cellular architecture.

The Principle of Action: A pH-Gated Fluorescent Switch

The functionality of D&C Red No. 27 as a cellular probe is governed by a reversible chemical equilibrium. This equilibrium dictates the transition between the dye's two states, making it a powerful sensor of the cellular microenvironment.

Figure 1: The pH-dependent equilibrium of D&C Red No. 27 between its non-fluorescent lactone and fluorescent quinoid forms.

This intrinsic property allows for a no-wash imaging approach in some applications, as the probe is largely non-fluorescent until it enters the target cellular compartment. The accumulation in acidic organelles makes it particularly useful for studying endocytosis, lysosomal function, and cellular trafficking pathways.[6][7]

Technical Specifications & Data

Successful imaging requires aligning the microscope's optical components with the probe's spectral properties.

Parameter	Value / Recommendation	Rationale
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	A halogenated derivative of fluorescein.[1][5]
Common Synonyms	CI 45410, Phloxine B, Solvent Red 48	Used interchangeably in literature and commerce.[1][8]
Excitation Max (λex)	~540 nm	Aligns with the absorbance of rhodamine-class dyes.[9]
Emission Max (λem)	~565 nm	Typical for tetramethylrhodamine (TRITC) conjugates.[9]
Recommended Filter Set	TRITC / Rhodamine	Standard filter cube for red-orange fluorophores.
Stock Solution Solvent	Anhydrous DMSO	Ensures stability and prevents premature hydrolysis.[2][10]
Working Concentration	1 - 10 µM	Empirically determine for optimal signal-to-noise and minimal cytotoxicity.

Experimental Protocols

Required Materials

• D&C Red No. 27 (cosmetic or analytical grade)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Complete cell culture medium suitable for the cell line

• Live-cell imaging dishes (e.g., glass-bottom µ-slides)

• Paraformaldehyde (PFA), 4% in PBS (for fixed-cell protocol)

• Triton™ X-100 or other permeabilization agent (for fixed-cell protocol)

• Fluorescence microscope with appropriate excitation/emission filters

Protocol 1: Live-Cell Imaging

This protocol details the staining of living cells to visualize cytoplasm and acidic organelles. The workflow is designed to maintain cell viability.

Figure 2: Standard workflow for live-cell staining with D&C Red No. 27.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 1 mM stock solution of D&C Red No. 27 in anhydrous DMSO. This stock is stable for months when stored at -20°C and protected from light. The solution should be colorless, indicating the dye is in its lactone form.

• Cell Preparation: Seed cells on an appropriate imaging-grade vessel. Culture them until they reach 50-70% confluency to ensure healthy, well-spread cells.

• Staining Solution Preparation: Immediately before use, dilute the 1 mM stock solution into pre-warmed, serum-free or complete culture medium to a final working concentration of 1-10 µM. The optimal concentration should be determined through a titration experiment to maximize signal while minimizing potential cytotoxicity.[11][12]

• Cell Staining: Aspirate the existing culture medium from the cells and gently add the staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a standard cell culture incubator.

• Washing: Gently aspirate the staining solution and wash the cells twice with pre-warmed PBS or fresh culture medium. This step is crucial for removing extracellular dye and reducing background fluorescence.[]

• Imaging: Add fresh, pre-warmed imaging buffer (e.g., phenol red-free medium or PBS) to the cells. Proceed immediately to image using a fluorescence microscope equipped with a TRITC or similar filter set.

Protocol 2: Fixed-Cell Staining

This protocol is for staining cells that have been chemically fixed, which preserves cellular morphology.

• Cell Preparation and Fixation: Grow cells on coverslips. Wash with PBS, then fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the fixed cells 3x with PBS. Permeabilize the cell membranes by incubating with 0.1% Triton™ X-100 in PBS for 10 minutes. This step is essential to allow the dye to access intracellular structures.[]

• Staining: Wash 3x with PBS. Prepare a 5 µM working solution of D&C Red No. 27 in PBS. Add to the cells and incubate for 20 minutes at room temperature, protected from light.

• Final Washes and Mounting: Wash the cells 3x with PBS. Mount the coverslip onto a microscope slide using a suitable mounting medium. The slide can be stored at 4°C, protected from light, for several days.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No/Weak Fluorescence	1. Dye is in the inactive lactone form. 2. Incorrect filter set. 3. Insufficient dye concentration or incubation time.	1. Confirm the intracellular pH is in a range that promotes ring-opening. The dye works best in slightly acidic to neutral polar environments. 2. Verify that the microscope's filter cube matches the Ex/Em spectra (~540/565 nm). 3. Increase concentration in 2 µM increments or extend incubation time.
High Background Signal	1. Incomplete removal of extracellular dye. 2. Dye has precipitated in the working solution.	1. Increase the number and vigor of the washing steps after incubation. 2. Prepare fresh staining solution and ensure the DMSO stock is fully dissolved before dilution. Vortex if necessary.
Evidence of Cytotoxicity	1. Dye concentration is too high. 2. Prolonged exposure to the dye or imaging light.	1. Perform a dose-response curve to find the lowest effective concentration. 2. Reduce incubation time and minimize light exposure during imaging by using the lowest possible laser power and exposure time.

References

• 1. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. D &amp; C Red no. 27 | TargetMol [targetmol.com]
• 3. cosmeticsinfo.org [cosmeticsinfo.org]
• 4. specialchem.com [specialchem.com]
• 5. D&C Red No. 27 - Descrizione [tiiips.com]
• 6. Probes Useful at Acidic pH—Section 20.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. pH Probes | AAT Bioquest [aatbio.com]
• 8. Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. genecopoeia.com [genecopoeia.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Incucyte® Cytotoxicity Assays for Live-Cell Analysis | Sartorius [sartorius.com]
• 12. Cytotoxicity assessment using automated cell imaging and live/dead assays [moleculardevices.com]

An Investigational Guide to Staining Lipid Droplets with D&amp;C Red No. 27 (Phloxine B) and Established Alternative Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Visualizing Cellular Lipid Stores

Lipid droplets are dynamic cellular organelles central to lipid metabolism, energy homeostasis, and cellular signaling.[1][2] Their study is crucial in diverse fields, from metabolic diseases like obesity and diabetes to cancer and infectious diseases.[3][] Visualizing and quantifying these neutral lipid stores within cells is a cornerstone of this research. While several fluorescent dyes are well-established for this purpose, this guide explores the potential, though unvalidated, use of D&C Red No. 27 and provides detailed protocols for established, reliable alternatives.

D&C Red No. 27 (Phloxine B): An Unconventional Candidate for Lipid Droplet Staining

D&C Red No. 27, also known as Phloxine B, is a xanthene dye widely used in cosmetics and as a biological stain.[5][6][7] It is a derivative of fluorescein and is known to stain cytoplasm and connective tissues in shades of red in histological preparations.[5][8]

Chemical and Fluorescent Properties:

Property	Description	Source
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	[9]
Synonyms	Phloxine B, Acid Red 92, C.I. 45410	[5][8]
Solubility	Soluble in water and oil.	[5][10][11]
Absorption Max (λex)	~540-548 nm	[5][8]
Emission Max (λem)	~564 nm	[5][6]

While its solubility in oil suggests some lipophilic character, there is currently no established scientific literature validating D&C Red No. 27 as a specific stain for neutral lipid droplets.[11] Its known mechanism of staining in biological applications often involves binding to cellular proteins.[12] Therefore, the following protocol is presented as an investigational procedure that requires rigorous validation before it can be considered a reliable method for lipid droplet analysis.

Investigational Protocol: Staining with D&C Red No. 27

This hypothetical protocol is based on general principles of fluorescent staining of cultured cells.

I. Reagents and Materials

• D&C Red No. 27 (Phloxine B) powder

• Dimethyl sulfoxide (DMSO) for stock solution

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Coverslips and culture plates

• Fluorescence microscope with appropriate filter sets (e.g., for Rhodamine or Texas Red)

II. Experimental Workflow

Caption: Workflow for validating D&C Red No. 27 staining.

Established Protocols for Lipid Droplet Staining

For reliable and reproducible results, it is recommended to use validated methods. Below are detailed protocols for two of the most common fluorescent dyes for lipid droplet staining.

Protocol 1: Staining with BODIPY 493/503

BODIPY™ 493/503 is a lipophilic dye that is highly fluorescent in a nonpolar environment, making it an excellent and specific stain for the neutral lipids within lipid droplets. [1][3]

I. Reagents and Materials

• BODIPY 493/503

• DMSO

• PBS

• 4% PFA in PBS

• Culture supplies

• Fluorescence microscope with a FITC filter set

II. Experimental Protocol

• Prepare a 1 mg/mL stock solution of BODIPY 493/503 in DMSO. Store in the dark at -20°C. [3]2. Culture and fix cells as described in the investigational protocol.

• Prepare a 1 µg/mL working solution of BODIPY 493/503 by diluting the stock solution in PBS. Protect from light. [3]4. Incubate the fixed cells with the BODIPY working solution for 10-15 minutes at room temperature in the dark.

• Wash the cells twice with PBS.

• Mount and image the cells. Lipid droplets will appear as bright green fluorescent structures. [2]

Protocol 2: Staining with Nile Red

Nile Red is a solvatochromic dye, meaning its fluorescence emission spectrum is dependent on the polarity of its environment. In the hydrophobic interior of lipid droplets, it fluoresces intensely red. [1][13]

I. Reagents and Materials

• Nile Red

• DMSO or Acetone

• PBS

• 4% PFA in PBS

• Culture supplies

• Fluorescence microscope with a TRITC or Texas Red filter set

II. Experimental Protocol

• Prepare a 0.5 mg/mL stock solution of Nile Red in acetone or DMSO. Store protected from light at -20°C.

• Culture and fix cells as previously described.

• Prepare a 1-5 µg/mL working solution of Nile Red in PBS.

• Incubate the fixed cells with the Nile Red working solution for 10-15 minutes at room temperature in the dark.

• Wash the cells twice with PBS.

• Mount and image. Lipid droplets will be visible as bright red-orange fluorescent organelles. [2][14]

Summary of Staining Dyes

Dye	Excitation (nm)	Emission (nm)	Color	Key Advantage
D&C Red No. 27 (Investigational)	~540-548	~564	Red	Potentially novel application
BODIPY 493/503	~493	~503	Green	High specificity and brightness
Nile Red	~550-580	~630-650	Red	Strong fluorescence in lipid environments

Conclusion

While D&C Red No. 27 (Phloxine B) possesses some properties that might suggest its use for lipid droplet staining, the lack of validation in the scientific literature means its application for this purpose remains speculative. Researchers interested in exploring this possibility must undertake rigorous validation, primarily through co-localization studies with established markers. For routine and reliable visualization of lipid droplets, established dyes such as BODIPY 493/503 and Nile Red remain the methods of choice, offering high specificity and robust performance.

References

• Protocols.io. (2018, April 15). Procedures for the staining of lipid droplets with Oil Red O. [Link]

• Wikipedia. (n.d.). Phloxine. [Link]

• Protocols.io. (2022, May 23). Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain. [Link]

• Emulate Bio. (2019, April 7). Protocol for Emulate Organ-Chips: Live Staining of Lipid Droplets Using Nile Red. [Link]

• Hridhan Chem. (n.d.). Classifications of Phloxine B: Its Uses & Safety. [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. [Link]

• MySkinRecipes. (n.d.). D&C Red 27 Color Changing Pigment (CI45410). [Link]

• Rasooly, R. (2007). Phloxine B, a versatile bacterial stain. FEMS Immunology & Medical Microbiology, 50(2), 239-244.

• SINTAL. (2024, October 10). D&C Red No. 27 - Descrizione. [Link]

• AuroGenesis. (n.d.). D&C Red 27 Supplier & Exporter | High-Quality Assured. [Link]

• Collot, M., et al. (2018). Recent Advances in Fluorescent Probes for Lipid Droplets. Molecules, 23(9), 2341.

• Oxford Academic. (n.d.). PhloxineB, a versatile bacterial stain | Pathogens and Disease. [Link]

• Bozza, P. T., et al. (2010). Imaging Lipid Bodies Within Leukocytes with Different Light Microscopy Techniques. Methods in Molecular Biology, 610, 117-129.

• ResearchGate. (2019, May 1). What is the alternative dye for Nile red (NR) for solvent polarity testing?[Link]

• Drugs.com. (2025, April 18). D&C Red No. 27: What is it and where is it used?[Link]

• Oxford Academic. (n.d.). VALIDATION OF QUANTITATIVE FLUORESCENCE FOR DETERMINING LIPID CONTENT OF BOVINE BLASTOCYSTS STAINED WITH NILE RED DYE | Biology of Reproduction. [Link]

• ResearchGate. (2025, August 6). Phloxine B, a versatile bacterial stain. [Link]

• Semantic Scholar. (n.d.). BODIPY staining, an alternative to the Nile Red fluorescence method for the evaluation of intracellular lipids in microalgae.[Link]

• JQMATERIAL. (n.d.). Oil Soluble Dyes D&C Red 27 Ci 45410: 1 for Lipgloss Color Changing. [Link]

• MDPI. (n.d.). Toward Efficient Beige Adipogenesis: Protocol Optimization Using Adipose-Derived Stem Cells. [Link]

• PubMed Central. (2021, December 8). Low concentration Phloxine B staining for high chemical contrast, nonlinear microscope mosaic imaging of skin alterations in pseudoxanthoma elasticum. [Link]

• MySkinRecipes. (n.d.). D&C Red No.27 Lake (india). [Link]

• PubChem. (n.d.). D&C Red No. 27. [Link]

• StainsFile. (n.d.). Phloxine B - Dyes for Histology. [Link]

• Carl Roth. (n.d.). 18472-84-2 CAS | PHLOXIN B | Biological Stains and Dyes | Article No. 05245. [Link]

• EWG Skin Deep®. (n.d.). What is CI 45410 (D&C Red No. 27 or 28) Lake. [Link]

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• 2. Imaging Lipid Bodies Within Leukocytes with Different Light Microscopy Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]
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• 8. stainsfile.com [stainsfile.com]
• 9. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
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The Emergence of D&amp;C Red No. 27 as a High-Contrast Counterstain in Immunohistochemistry

For Immediate Release

MIDDLETON, WI – January 2, 2026 – In the intricate landscape of immunohistochemistry (IHC), the pursuit of crisp, unambiguous visualization of target antigens is paramount. While chromogenic and fluorescent detection systems have evolved to offer remarkable sensitivity, the choice of counterstain remains a critical determinant of experimental success. Often an afterthought, the counterstain provides the essential tissue architecture and cellular context against which the primary stain is interpreted.[1][2] This application note introduces D&C Red No. 27 (also known as Phloxine B, Acid Red 92, and C.I. 45410) as a versatile and effective counterstain for both chromogenic and fluorescent IHC applications, offering distinct advantages over conventional counterstains.

Introduction: The Pivotal Role of Counterstaining in IHC

Immunohistochemistry allows for the specific detection of antigens within the context of tissue morphology. Following the enzymatic deposition of a chromogen or the excitation of a fluorophore to mark the target antigen, a counterstain is applied to provide contrast and highlight cellular features not targeted by the primary antibody.[1] This contrast is essential for localizing the antigen to specific cell types or subcellular compartments.[1][2]

The ideal counterstain should possess a contrasting color to the chromogen or fluorophore, stain specific cellular components without obscuring the primary signal, and be compatible with the mounting medium. While hematoxylin, with its blue-purple nuclear staining, has been the workhorse of histology and IHC, its spectral properties can sometimes interfere with certain chromogens or imaging modalities.[3] This has led to the exploration of alternative counterstains, each with unique properties and applications.

D&C Red No. 27: A Xanthene Dye with Unique Staining Properties

D&C Red No. 27, a synthetic dye belonging to the xanthene class, is a halogenated derivative of fluorescein.[4][5] It is a water-soluble anionic dye that appears as a vibrant red-pink powder.[4][5] In histological applications, it is a key component of eosin-phloxine solutions used in conjunction with hematoxylin to stain cytoplasm and connective tissue in shades of red and pink.[4][6]

The staining mechanism of D&C Red No. 27, like other eosin-type dyes, is based on electrostatic interactions. The anionic dye binds to cationic (basic) components in the cytoplasm and extracellular matrix, such as the amino groups of proteins like collagen and muscle fibers.[2] This results in a vivid and stable red-to-pink coloration of these structures.

Key Advantages of D&C Red No. 27 as a Counterstain

The use of D&C Red No. 27 as a standalone counterstain in IHC offers several compelling advantages:

• Excellent Color Contrast with Common Chromogens: The vibrant red-pink hue of D&C Red No. 27 provides a stark and aesthetically pleasing contrast to the brown precipitate of 3,3'-Diaminobenzidine (DAB), the most widely used chromogen in IHC.[3][7][8] This is also true for other chromogens such as those that produce blue or green precipitates.

• Fluorescent Properties for Multiplexing and Advanced Imaging: As a fluorescein derivative, D&C Red No. 27 exhibits inherent fluorescence, with a reported absorption maximum around 540 nm and an emission maximum around 564 nm.[4] This property can be leveraged in fluorescence microscopy to provide an additional channel of information, and it has been shown to enhance the contrast between different tissue components in nonlinear microscopy.[9]

• Cytoplasmic and Extracellular Matrix Staining: D&C Red No. 27 primarily stains the cytoplasm and extracellular matrix, making it an ideal counterstain when the target antigen is located in the nucleus. This avoids the potential for the counterstain to obscure the primary antibody signal.

• High Solubility and Stability: D&C Red No. 27 is readily soluble in water, simplifying the preparation of staining solutions.[4] The resulting solutions are stable, ensuring consistent and reproducible staining results.[10]

Application Notes and Protocols

I. Preparation of D&C Red No. 27 (Phloxine B) Staining Solution (0.5%)

This protocol is adapted from Lendrum's method for Phloxine B staining.[11]

Materials:

• D&C Red No. 27 (Phloxine B, C.I. 45410) powder

• Calcium Chloride (CaCl₂)

• Distilled or Deionized Water

Procedure:

• Weigh 0.5 g of D&C Red No. 27 powder.

• Weigh 0.5 g of Calcium Chloride.

• Dissolve both components in 100 mL of distilled or deionized water.

• Mix thoroughly until all solids are dissolved.

• Filter the solution using a fine-pore filter paper to remove any undissolved particles.

• Store the solution in a tightly capped bottle at room temperature. The solution is stable for several months.

Rationale for Components:

• D&C Red No. 27 (Phloxine B): The primary staining agent.

• Calcium Chloride: Acts as a mordant, enhancing the binding of the anionic dye to tissue components and improving color intensity and stability.

II. Immunohistochemistry Workflow with D&C Red No. 27 Counterstaining

This protocol assumes the use of formalin-fixed, paraffin-embedded tissue sections and a peroxidase-based detection system with DAB as the chromogen.

Figure 1: A representative workflow for immunohistochemistry incorporating D&C Red No. 27 as a counterstain.

Protocol Steps:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Rehydrate through a graded series of ethanol (100%, 95%, 70%), 3 minutes each.

  • Rinse in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) or enzymatic digestion as required for the primary antibody.

  • Allow slides to cool and rinse with a wash buffer (e.g., PBS or TBS).

• Blocking:

  • Block endogenous peroxidase activity by incubating slides in a suitable blocking solution (e.g., 3% hydrogen peroxide) for 10-15 minutes.

  • Rinse with wash buffer.

  • Block non-specific protein binding with a protein-based blocking solution for 30-60 minutes.

• Primary Antibody Incubation:

  • Incubate slides with the primary antibody at the predetermined optimal dilution and time.

• Secondary Antibody and Detection:

  • Rinse with wash buffer.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody or polymer-based detection system according to the manufacturer's instructions.

• Chromogen Development:

  • Rinse with wash buffer.

  • Incubate with DAB chromogen solution until the desired brown precipitate is observed.

  • Rinse with distilled water to stop the reaction.

• D&C Red No. 27 Counterstaining:

  • Immerse slides in the 0.5% D&C Red No. 27 staining solution for 30 seconds to 2 minutes. The optimal time should be determined empirically.

  • Rinse gently with distilled water.

• Dehydration, Clearing, and Mounting:

  • Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%), 2 changes of 3 minutes each at each concentration.

  • Clear in xylene (2 changes, 5 minutes each).

  • Mount with a xylene-based mounting medium.

Data Presentation

Parameter	Recommendation	Rationale
D&C Red No. 27 Concentration	0.5% (w/v)	Provides a balance of staining intensity and transparency.
Staining Time	30 seconds - 2 minutes	Should be optimized to achieve the desired contrast without overstaining.
Compatible Chromogens	DAB (brown), AEC (red), BCIP/NBT (blue/purple)	The red-pink of D&C Red No. 27 offers good contrast with a variety of chromogen colors.
Mounting Medium	Xylene-based permanent mounting medium	Ensures long-term preservation of the stain.

Troubleshooting and Considerations

• Overstaining: If the D&C Red No. 27 staining is too intense, reduce the incubation time. A brief rinse in 70% ethanol after staining can also help to differentiate and remove excess stain.

• Weak Staining: If the counterstaining is too weak, increase the incubation time or ensure the pH of the staining solution is slightly acidic to neutral.

• Fluorescence Imaging: When utilizing the fluorescent properties of D&C Red No. 27, ensure that the filter sets on the microscope are appropriate for its excitation and emission spectra (excitation ~540 nm, emission ~564 nm).[4] Be mindful of potential spectral overlap with other fluorophores in multiplexing experiments.

Conclusion

D&C Red No. 27 presents a compelling alternative to traditional counterstains in immunohistochemistry. Its vibrant color, compatibility with common chromogens, and inherent fluorescent properties make it a versatile tool for researchers seeking to enhance the visualization and interpretation of their IHC results. The straightforward preparation of the staining solution and the simple staining protocol further contribute to its appeal as a valuable addition to the modern histology and pathology laboratory.

References

• Nagy, N., Fehér, K., Beke, G., Bánvölgyi, A., Kárpáti, S., & Wikonkal, N. (2021). Low concentration Phloxine B staining for high chemical contrast, nonlinear microscope mosaic imaging of skin alterations in pseudoxanthoma elasticum. PLoS ONE, 16(12), e0261322. [Link]

• Rasooly, R., & Rasooly, A. (2007). Phloxine B, a versatile bacterial stain. FEMS Immunology & Medical Microbiology, 51(2), 411-415. [Link]

• Bitesize Bio. (2025, July 8). Counterstains in Immunohistochemistry: Principles, Options, and Troubleshooting. Retrieved from [Link]

• Wikipedia. (2023, December 12). Phloxine. Retrieved from [Link]

• AuroGenesis. (n.d.). D&C Red 27 Supplier & Exporter | High-Quality Assured. Retrieved from [Link]

• StainsFile. (n.d.). Lendrum's Phloxine Tartrazine for Viral Inclusion Bodies. Retrieved from [Link]

• PubChem. (n.d.). D&C Red No. 27. Retrieved from [Link]

• StainsFile. (n.d.). Phloxine B. Retrieved from [Link]

• MySkinRecipes. (n.d.). D&C Red No.27 Lake (india). Retrieved from [Link]

• ResearchGate. (2013, January 31). What's a good counterstain for DAB based IHC in brain tissues?. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorescence spectra of phloxine B and bromophenol blue. Retrieved from [Link]

• van der Loos, C. M., Teeling, P., & van den Oord, J. J. (2010). Multiple Immunoenzyme Staining: Methods and Visualizations for the Observation With Spectral Imaging. The Journal of Histochemistry and Cytochemistry, 58(7), 569–578. [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. Retrieved from [Link]

• Rasooly, R., & Rasooly, A. (2007). Phloxine B, a versatile bacterial stain. Pathogens and Disease, 51(2), 411-415. [Link]

• Diagnostic BioSystems. (n.d.). Chromogens in IHC. Retrieved from [Link]

• TAYSER. (2024, October 10). D&C Red No. 27 - Descrizione. Retrieved from [Link]

• Vanderbilt University. (n.d.). Tissue Staining with Hematoxylin and Eosin (H&E). Retrieved from [Link]

• JQMATERIAL. (n.d.). Oil Soluble Dyes D&C Red 27 Ci 45410: 1 for Lipgloss Color Changing. Retrieved from [Link]

• PhotochemCAD. (n.d.). Phloxine B. Retrieved from [Link]

• University of Rochester Medical Center. (n.d.). METHOD OF THE HISTOCHEMICAL STAINS & DIAGNOSTIC APPLICATION. Retrieved from [Link]

• Antibodies.com. (2025, September 26). Immunohistochemistry (IHC): The Complete Guide. Retrieved from [Link]

• ResearchGate. (2024, October 17). Cant get DAB staining working with counterstain?. Retrieved from [Link]

• Bitesize Bio. (2025, May 30). Counterstaining for Immunohistochemistry: Choices, Choices.... Retrieved from [Link]

Sources

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• 2. bitesizebio.com [bitesizebio.com]
• 3. researchgate.net [researchgate.net]
• 4. Phloxine - Wikipedia [en.wikipedia.org]
• 5. D&C Red No. 27 - Descrizione [tiiips.com]
• 6. newcomersupply.com [newcomersupply.com]
• 7. diagnostics.roche.com [diagnostics.roche.com]
• 8. dbiosys.com [dbiosys.com]
• 9. Low concentration Phloxine B staining for high chemical contrast, nonlinear microscope mosaic imaging of skin alterations in pseudoxanthoma elasticum - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. stainsfile.com [stainsfile.com]

Topic: Leveraging the pH-Dependent Fluorescence of D&amp;C Red No. 27 for Flow Cytometric Analysis of Cellular Internalization and Acidic Organelles

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the novel application of D&C Red No. 27, a xanthene-based dye, as a fluorescent probe for flow cytometry. Traditionally used as a colorant in cosmetics and other industries, the inherent pH-sensitive fluorescence of D&C Red No. 27 makes it a powerful and cost-effective tool for studying biological processes involving acidic cellular compartments.[1][2] This application note details the underlying principles, spectral properties, and a validated, step-by-step protocol for its use in tracking cellular internalization events, such as endocytosis and phagocytosis. We provide expert insights into experimental design, necessary controls for data integrity, and potential applications in drug development and cell biology research.

Principle of the Assay: A pH-Gated Fluorescent Reporter

D&C Red No. 27 (also known as Solvent Red 48 or C.I. 45410) is a derivative of fluorescein, a class of molecules well-known for their fluorescent properties.[3][4][5] The key feature of D&C Red No. 27 for this application is its pH-dependent fluorescence. The molecule exists in a non-fluorescent or weakly fluorescent state at a neutral pH (≈7.4), typical of the extracellular environment and cell culture media.[6] Upon entry into the acidic environment of late endosomes (pH ≈ 5.0-6.0) and lysosomes (pH ≈ 4.5-5.0), the dye undergoes a structural change that results in a dramatic increase in fluorescence intensity.[7]

This "off-to-on" switching mechanism makes D&C Red No. 27 an excellent probe for specifically detecting internalized materials without background signal from non-internalized, membrane-bound particles. This principle is analogous to commercially available dyes like pHrodo™, which are widely used to study phagocytosis and endocytosis.[7][8] By labeling a particle of interest (e.g., a bead, a protein, or a therapeutic agent) with D&C Red No. 27, its delivery to an acidic organelle can be quantified on a cell-by-cell basis using flow cytometry.

Figure 1. Mechanism of pH-dependent fluorescence activation of D&C Red No. 27 upon internalization into acidic cellular organelles.

Technical Specifications & Spectral Properties

Understanding the chemical and spectral characteristics of D&C Red No. 27 is critical for proper experimental design and instrument setup.

• Chemical Name: 2',4',5',7'-Tetrabromo-4,5,6,7-tetrachlorofluorescein[3]

• Molecular Formula: C₂₀H₄Br₄Cl₄O₅[3][9]

• Solubility: The dye form is soluble in organic solvents like DMSO and oils.[2][10] The "lake" version, an aluminum salt, is insoluble in water and should be avoided for this application.[11][12]

Spectral Data for Flow Cytometry

The precise excitation and emission maxima can vary with the solvent and pH. Based on its fluorescein backbone and observed color, the following are recommended starting points for flow cytometer configuration. User optimization is highly recommended.

Parameter	Recommended Laser	Recommended Detector/Filter
Excitation	Blue (488 nm) or Yellow-Green (561 nm)	Primary: PE-Texas Red (610/20 BP)Secondary: PE-Cy5 (670/30 BP)
Emission Peak (est.)	~580 - 620 nm (in acidic conditions)

Note: BP = Bandpass filter. The 561 nm laser often provides more efficient excitation for red-emitting fluorophores.

Detailed Experimental Protocol

This protocol provides a framework for a generic internalization assay using D&C Red No. 27-labeled beads with a model cell line (e.g., THP-1 macrophages).

Materials and Reagents

• Dye: D&C Red No. 27 (dye form, not lake) (CAS No: 13473-26-2)[3]

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO)

• Cells: Suspension or adherent cells of interest (e.g., THP-1, RAW 264.7)

• Culture Medium: Appropriate complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Buffers:

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

  • FACS Buffer: PBS + 2% Fetal Bovine Serum (FBS) + 1 mM EDTA

• Internalization Target: Latex beads, zymosan particles, or protein of interest

• Instrumentation: Flow Cytometer with appropriate laser and filter configuration

• Controls (Optional but Recommended):

  • Chloroquine or Bafilomycin A1 (inhibitors of lysosomal acidification)

Reagent Preparation

• D&C Red No. 27 Stock Solution (10 mM):

  • Carefully weigh out the required amount of D&C Red No. 27 powder.

  • Dissolve in high-quality, anhydrous DMSO to a final concentration of 10 mM.

  • Vortex thoroughly to ensure complete dissolution.

  • Store in small aliquots at -20°C, protected from light. The stock solution is stable for several months.[10]

• Labeling of Internalization Target (Example: Latex Beads):

  • This step is highly dependent on the target. The following is a general guideline for passive adsorption to beads. Covalent conjugation methods may be required for proteins.

  • Wash 1x10⁸ latex beads (1-3 µm diameter) twice with PBS.

  • Resuspend beads in a solution of D&C Red No. 27 (e.g., 100 µM in PBS) and incubate for 1-2 hours at room temperature with gentle rotation, protected from light.

  • Wash the labeled beads 3-4 times with PBS to remove any unbound dye.

  • Resuspend in PBS or culture medium to the desired working concentration.

Cell Staining and Assay Procedure

• Cell Preparation:

  • Harvest cells and ensure they are in a single-cell suspension.[13] Cell viability should be >95% as determined by a method like trypan blue exclusion.[13][14]

  • Wash cells once with ice-cold FACS buffer.

  • Resuspend cells in culture medium at a concentration of 1-2 x 10⁶ cells/mL.

• Internalization Assay:

  • Aliquot 100 µL of the cell suspension into flow cytometry tubes.

  • Add the D&C Red No. 27-labeled particles to the cells at a predetermined ratio (e.g., 10 beads per cell). This ratio should be optimized.

  • Incubate the tubes at 37°C in a CO₂ incubator for the desired time period (e.g., 30 minutes to 4 hours). This is the core step where active internalization occurs.

  • Negative Control: For one sample, incubate at 4°C instead of 37°C. Low temperatures inhibit active transport, so this sample will account for surface binding without internalization.

• Stopping the Reaction and Final Preparation:

  • To stop internalization, add 1 mL of ice-cold FACS buffer to each tube.

  • Centrifuge the cells at 300-400 x g for 5 minutes at 4°C.[15]

  • Discard the supernatant.

  • Wash the cells two more times with ice-cold FACS buffer to remove any non-associated particles.

  • After the final wash, resuspend the cell pellet in 300-500 µL of FACS buffer.

  • (Optional) If not analyzing immediately, cells can be fixed in 1-2% paraformaldehyde.[14]

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• 15. ptglab.com [ptglab.com]

Application Note: A Validated HPLC Method for the Quantitative Determination of D&amp;C Red No. 27 in Cosmetic and Drug Products

Introduction: The Need for Precise Color Additive Quantification

D&C Red No. 27 (CI 45410:1), a xanthene-based dye chemically identified as 2',4',5',7'-Tetrabromo-4,5,6,7-tetrachlorofluorescein, is a widely used color additive in the formulation of cosmetics and drugs.[1][2] Its vibrant pink-red hue makes it a staple in products like lipsticks, blushes, and other color cosmetics. The U.S. Food and Drug Administration (FDA) regulates cosmetic colorants to ensure consumer safety, listing them under Title 21 of the Code of Federal Regulations (CFR).[3] These regulations stipulate that color additives subject to certification must be from a batch certified by the FDA, ensuring they meet strict purity and identity specifications.[4][5][6][7]

The manufacturing process of D&C Red No. 27 can result in synthetic by-products and the presence of unreacted intermediates.[2][8] Therefore, a robust, accurate, and reliable analytical method is paramount for quality control, ensuring that the final product not only contains the correct amount of the colorant for desired efficacy and appearance but is also free from impurities that could compromise safety. This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of D&C Red No. 27, suitable for researchers, scientists, and drug development professionals.

Principle of the Chromatographic Method

This method employs Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), a powerful analytical technique ideal for separating chemical compounds.[9][10] The fundamental principle of RP-HPLC is the partitioning of analytes between a non-polar stationary phase (a C18 column in this protocol) and a polar mobile phase. D&C Red No. 27 is a relatively hydrophobic molecule and will, therefore, have a strong affinity for the C18 stationary phase.

By gradually increasing the proportion of a less polar organic solvent (acetonitrile) in the mobile phase (a technique known as gradient elution), we can systematically decrease the retention of D&C Red No. 27, allowing it to elute from the column and be detected. The inclusion of an acid, such as phosphoric acid, in the mobile phase helps to ensure sharp, symmetrical peak shapes by suppressing the ionization of silanol groups on the silica-based stationary phase.[1][11] Quantification is achieved by comparing the chromatographic peak area of the analyte in a sample to the peak areas of known concentration standards.

Materials and Methodology

Instrumentation and Equipment

• HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Analytical balance (4-decimal place).

• Volumetric flasks (Class A).

• Pipettes (Class A).

• Syringe filters (0.45 µm, PTFE or nylon).

• Ultrasonic bath.

Chemicals and Reagents

• D&C Red No. 27 Reference Standard (USP grade or equivalent).

• Acetonitrile (HPLC Grade).

• Deionized Water (Type I, 18.2 MΩ·cm).

• Phosphoric Acid (H₃PO₄, ≥85%, HPLC grade).

• Methanol (HPLC Grade).

• Ammonium Hydroxide (ACS reagent grade).

Chromatographic Conditions

The operational parameters for the HPLC system are summarized below. These conditions are optimized for the efficient separation and quantification of D&C Red No. 27.

Parameter	Specification
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric Acid in Deionized Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 50% B; 5-20 min: 50% to 90% B; 20-25 min: 90% B; 25.1-30 min: 50% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection	UV-Vis at 240 nm (for impurities) and 540 nm (for D&C Red No. 27)
Injection Volume	10 µL

Causality: A gradient elution is chosen over an isocratic method to ensure that any potential impurities, which may have different polarities, are effectively separated from the main D&C Red No. 27 peak and to provide a sharper peak for the analyte of interest. A column temperature of 35°C ensures reproducible retention times by minimizing viscosity fluctuations. Detection at 540 nm provides high sensitivity for the colored analyte, while monitoring at 240 nm is crucial for detecting potential non-colored intermediates or by-products as referenced in FDA methodologies.[2]

Detailed Experimental Protocols

Preparation of Standard Solutions

Accuracy in standard preparation is critical for accurate quantification.

• Stock Standard Preparation (100 µg/mL):

  • Accurately weigh approximately 10.0 mg of the D&C Red No. 27 reference standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of methanol and sonicate for 10 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with methanol and mix thoroughly. This solution should be stored in the dark at 4°C.

• Calibration Curve Standards (1.0 - 25 µg/mL):

  • Prepare a series of at least five working standards by serial dilution of the stock standard solution with the mobile phase (pre-mixed at the initial 50:50 ratio).

  • Typical concentrations could be 1.0, 2.5, 5.0, 10.0, and 25.0 µg/mL.

Sample Preparation

This protocol is adapted from established FDA methods for analyzing color additives in complex matrices.[2]

• Accurately weigh an amount of the cosmetic or drug product equivalent to approximately 5.0 mg of D&C Red No. 27 into a 50 mL volumetric flask.

• Add 5 mL of a 3% aqueous ammonia solution, 15 mL of deionized water, and 25 mL of methanol.

• Sonicate the flask for 20 minutes to facilitate the extraction of the dye from the product matrix.

• Allow the solution to cool to ambient temperature.

• Dilute to the mark with methanol and mix thoroughly.

• Centrifuge a portion of the solution for 10 minutes at 3000 rpm.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial. This step is crucial to prevent particulates from damaging the HPLC column and system.

Analytical Procedure

• System Equilibration: Equilibrate the HPLC system with the mobile phase at initial conditions (50% B) until a stable baseline is achieved.

• Calibration: Inject each calibration standard (e.g., 10 µL) into the HPLC system.

• Data Acquisition: Record the chromatograms and integrate the peak area corresponding to D&C Red No. 27.

• Calibration Curve: Construct a calibration curve by plotting the peak area against the concentration of each standard. Perform a linear regression analysis and confirm the coefficient of determination (R²) is ≥ 0.999.[12]

• Sample Analysis: Inject the prepared sample solution into the HPLC system.

• Quantification: Identify the D&C Red No. 27 peak in the sample chromatogram by comparing its retention time with that of the standards. Calculate the concentration of D&C Red No. 27 in the sample using the linear regression equation from the calibration curve.

Method Validation: Ensuring Trustworthiness and Reliability

A self-validating system is essential for any analytical protocol. The following parameters should be assessed to ensure the method is fit for purpose.

Validation Parameter	Acceptance Criteria	Purpose
Linearity	Coefficient of Determination (R²) ≥ 0.999	Confirms a direct, proportional relationship between analyte concentration and instrument response over a defined range.[13]
Precision (RSD%)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 3.0%	Measures the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[12][14]
Accuracy (Recovery %)	98.0% - 102.0%	Assesses the closeness of the experimental value to the true value, typically determined by analyzing a sample matrix spiked with a known amount of analyte.[12][13]
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[10][14]
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[10][14]

Visualizations of Workflow and Logic

Visual diagrams help clarify complex processes and relationships within the analytical protocol.

Caption: HPLC analysis workflow from preparation to reporting.

Caption: Logical flow for generating a calibration curve.

Conclusion

The HPLC method detailed in this application note provides a robust, reliable, and precise system for the quantitative analysis of D&C Red No. 27 in finished cosmetic and drug products. By adhering to the specified chromatographic conditions and sample preparation protocols, laboratories can effectively monitor the purity and concentration of this color additive, ensuring compliance with regulatory standards and guaranteeing product quality and safety. The inclusion of comprehensive method validation steps ensures that the data generated is trustworthy and scientifically sound.

References

• Weisz, A., & Krantz, Z. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives & Contaminants: Part A, 31(6), 979-984. [Link]

• SIELC Technologies. (2018). D&C Red 27. [Link]

• SIELC Technologies. (n.d.). Separation of D&C Red 27 on Newcrom R1 HPLC column. [Link]

• Weisz, A., & Krantz, Z. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B). Taylor & Francis Online. [Link]

• Weisz, A., & Krantz, Z. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - Abstract. ResearchGate. [Link]

• Florea, L. E., et al. (2011). DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR DETERMINATION OF SYNTHETIC FOOD COLORANTS. Revue Roumaine de Chimie, 56(8), 819-824. [Link]

• Gosetti, F., et al. (2013). Determination of seven certified color additives in food products using liquid chromatography. PubMed. [Link]

• Al-Kaseem, M., et al. (2018). Identification and Quantitation of Water-Soluble Synthetic Colors in Foods by Liquid Chromatography/Ultraviolet–Visible Method Development and Validation. ACS Omega, 3(6), 6934–6945. [Link]

• Joseph, S. (n.d.). Analysis of color additives in sweets. Ingenieria Analitica Sl. [Link]

• Flannery, B. M., et al. (2015). Ultra-Performance Liquid Chromatographic Determination of Manufacturing Intermediates and Subsidiary Colors in D&C Red No. 6, D&C Red No. 7, and Their Lakes. ResearchGate. [Link]

• Farsaei, F., et al. (2020). Validation of an analytical method for determination of eight food dyes in beverage and fruit roll-ups by IP-HPLC-DAD. SID. [Link]

• U.S. Food and Drug Administration (FDA). (2022). Color Additive Analysis in Foods and Cosmetics using UPLC with Extended Photo-Diode Array Detection. [Link]

• Spectra Colors Corp. (2014). D & C RED 27 AL LAKE MS - Technical Data Sheet. [Link]

• NYSCC. (2023). Cosmetic Colorants. [Link]

• U.S. Food and Drug Administration (FDA). (2022). Color Additives and Cosmetics: Fact Sheet. [Link]

• U.S. Food and Drug Administration (FDA). (2016). CPGM 7329.001, Cosmetics Program, Import and Domestic. [Link]

• U.S. Food and Drug Administration (FDA). (2025). Color Additives. [Link]

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• 1. D&C Red 27 | SIELC Technologies [sielc.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Cosmetic Colorants - NYSCC [nyscc.org]
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• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. fda.gov [fda.gov]
• 8. Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. revroum.lew.ro [revroum.lew.ro]
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• 13. researchgate.net [researchgate.net]
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Application Note: Formulation of D&amp;C Red No. 27 Stock Solutions for Laboratory Use

Abstract and Core Principles

This guide provides detailed, field-proven protocols for the preparation, validation, and storage of D&C Red No. 27 stock solutions for use in research, development, and quality control laboratory settings. D&C Red No. 27 (CI 45410:1, Solvent Red 48) is a fluorescent xanthene dye widely used in pharmaceutical and cosmetic formulations.[1] Accurate and consistent preparation of stock solutions is paramount for ensuring the reproducibility and validity of experimental results. This document emphasizes the causality behind procedural choices, adherence to Good Laboratory Practices (GLP), and methods for self-validation of the prepared solutions. A critical distinction is made between the solvent-soluble dye D&C Red No. 27 and its water-insoluble counterpart, D&C Red No. 27 Aluminum Lake, to prevent formulation errors.[2][3][4]

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of D&C Red No. 27 is essential for proper handling and formulation. These properties dictate solvent choice, storage conditions, and safety precautions.

Property	Value	Source(s)
IUPAC Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one	[1]
Common Synonyms	Phloxine O, Solvent Red 48, CI 45410:1	[1]
CAS Number	13473-26-2	[5][6]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	[1][5]
Molecular Weight	785.66 g/mol	[5]
Appearance	Solid, red-to-pink powder	[5]
Key Feature	Fluorescent Dye	[1][7]

Safety, Handling, and Incompatibilities

Adherence to strict safety protocols is non-negotiable when handling chemical powders and preparing solutions.[8][9]

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile or neoprene gloves, and safety goggles.[10] When weighing the powder, a dust mask is recommended to prevent inhalation.

• Engineering Controls: All weighing and initial dissolution steps involving the dry powder should be performed within a chemical fume hood or a powder containment hood to minimize inhalation risk.[9][11][12] Work at least 6 inches inside the sash.[9]

• Powder Handling: Avoid generating dust. Use a spatula for transfers and do not pour the powder directly from the bottle.[11] Work over a disposable bench cover to contain any spills.

• Chemical Incompatibilities: D&C Red No. 27 may be degraded by strong oxidizing or reducing agents, resulting in loss of color.[4] Avoid storing or mixing with these substances.

• Waste Disposal: Dispose of chemical waste in clearly labeled, sealed containers according to your institution's Environmental Health & Safety (EHS) guidelines. Do not pour organic solvents down the drain.[9]

Visualization of Key Distinctions and Workflow

To prevent common formulation errors, it is crucial to understand the difference between the dye and its lake. The following workflow provides a high-level overview of the stock solution preparation process.

Caption: Distinction between D&C Red No. 27 dye and its lake.

Caption: General workflow for stock solution preparation.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol is ideal for applications in cell biology, biochemistry, and high-throughput screening where molar concentrations are standard.

Causality: Dimethyl sulfoxide (DMSO) is a powerful polar aprotic solvent capable of dissolving a wide range of organic compounds.[13] A 10 mM concentration is a common standard for primary stock solutions, allowing for easy dilution to working concentrations with minimal solvent carryover into the final assay.[14]

5.1 Materials & Equipment

• D&C Red No. 27 powder (MW: 785.66 g/mol )

• Anhydrous, analytical grade DMSO

• Analytical balance (4-decimal place)

• Glass beaker (e.g., 25 mL)

• Volumetric flask (e.g., 10 mL, Class A)

• Magnetic stirrer and stir bar

• Calibrated pipettes and tips

• Spatula and weighing paper/boat

• Amber or opaque cryovials for storage

• 0.22 µm syringe filter (PTFE membrane recommended for organic solvents)

5.2 Step-by-Step Methodology

• Calculation: Determine the mass of D&C Red No. 27 required.

  • For 10 mL of a 10 mM solution:

  • Mass (g) = (10 x 10⁻³ mol/L) * (0.010 L) * (785.66 g/mol ) = 0.07857 g or 78.6 mg.

• Weighing: In a fume hood, place a weighing boat on the analytical balance and tare. Carefully weigh out 78.6 mg of D&C Red No. 27 powder. Record the exact mass.

• Dissolution: Transfer the powder to a 25 mL beaker containing a small magnetic stir bar. Add approximately 7-8 mL of DMSO. Place the beaker on a magnetic stirrer and stir at a moderate speed until the powder is fully dissolved. The solution should be clear with no visible particulates.

  • Expert Tip: Gentle warming (to 30-40°C) can aid dissolution but is often unnecessary for DMSO. Avoid overheating.

• Quantitative Transfer: Carefully remove the stir bar, rinsing it with a small amount of DMSO and collecting the rinse in the beaker. Transfer the solution from the beaker into a 10 mL volumetric flask.[15][16]

• Final Volume: Rinse the beaker 2-3 times with small volumes (~0.5 mL) of DMSO, transferring each rinse into the volumetric flask to ensure all the dye is transferred.

• QS to Volume: Carefully add DMSO to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Filtration & Storage: For critical applications, filter the solution through a 0.22 µm PTFE syringe filter into a clean, labeled container. Aliquot the final stock solution into amber cryovials (e.g., 1 mL per vial) to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 1 mg/mL (0.1% w/v) Stock Solution in Ethanol

This protocol is suited for formulation development or applications where weight/volume concentration is preferred.

Causality: Ethanol is a less aggressive solvent than DMSO and is often more compatible with downstream applications where DMSO might be cytotoxic or interfere with a reaction. A 1 mg/mL concentration is a practical starting point, balancing solubility limits with ease of use. The reported solubility in ethanol is approximately 2 mg/mL, so 1 mg/mL provides a stable solution.[13]

6.1 Materials & Equipment

• D&C Red No. 27 powder

• 200-proof (absolute) ethanol

• All equipment listed in Section 5.1

6.2 Step-by-Step Methodology

• Calculation: For 10 mL of a 1 mg/mL solution, 10 mg of D&C Red No. 27 is required.

• Weighing: In a fume hood, accurately weigh 10.0 mg of D&C Red No. 27 powder.

• Dissolution: Transfer the powder to a 25 mL beaker. Add approximately 8 mL of absolute ethanol. Cover the beaker (e.g., with Parafilm) to prevent evaporation and stir with a magnetic stirrer.

  • Expert Tip: If dissolution is slow, the solution can be gently sonicated in an ultrasonic bath for 5-10 minutes.[14]

• Quantitative Transfer: Following the procedure in 5.2.4, transfer the dissolved dye to a 10 mL volumetric flask.

• Final Volume & Homogenization: Following the procedures in 5.2.5 - 5.2.7, rinse the beaker with ethanol, bring the flask to the final volume, and invert to mix thoroughly.

• Storage: Aliquot into labeled amber vials for storage.

Quality Control: A Self-Validating System

A prepared stock solution must be validated. Spectrophotometry provides a rapid and reliable method to confirm concentration and detect potential degradation.

Principle: The Beer-Lambert law states that absorbance is directly proportional to concentration. By measuring the absorbance of a diluted sample at the dye's maximum absorbance wavelength (λmax), one can verify the stock concentration. The λmax for Phloxine B (D&C Red No. 27) in ethanol is approximately 550 nm.[17][18]

7.1 QC Protocol

• Prepare Dilutions: From your newly prepared stock solution (e.g., 10 mM DMSO stock), prepare a series of dilutions in the same solvent to fall within the linear range of your spectrophotometer (typically 0.1 - 1.0 AU). For example, prepare 10 µM, 20 µM, and 40 µM solutions.

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of each dilution at 550 nm, using the pure solvent as a blank.

• Analyze Data: Plot absorbance vs. concentration. The result should be a straight line passing through the origin, confirming the Beer-Lambert relationship and the accuracy of your stock preparation. Any significant deviation may indicate a preparation error or degradation of the dye.

Storage and Stability

Proper storage is critical to maintain the integrity and extend the shelf life of both the powder and the prepared solutions.

Material	Storage Temperature	Conditions	Stability/Shelf Life	Source(s)
D&C Red No. 27 (Powder)	-20°C	Dry, protected from light, tightly sealed container.	≥ 2-4 years if stored properly.	[5][13]
Stock Solution (in DMSO/Ethanol)	-20°C (Long-term: -80°C)	Aliquoted in amber/opaque, sealed vials to minimize freeze-thaw cycles.	>1 year at -80°C. Shorter at -20°C. Avoid storing aqueous solutions for more than a day.	[13][19]

References

• StainsFile. (n.d.). Phloxine B. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 8). 3.3: Preparing Solutions. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Retrieved from [Link]

• University of California, Berkeley EHS. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, September 11). What is the procedure to create stock solutions?. Retrieved from [Link]

• Wikipedia. (n.d.). Phloxine. Retrieved from [Link]

• Lindsey, J. S. (n.d.). Phloxine B - PhotochemCAD. Retrieved from [Link]

• Princeton University EHS. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link]

• U.S. Food & Drug Administration. (n.d.). Regulatory Status of Color Additives. Retrieved from [Link]

• DKSH. (n.d.). 4.FD.027LM0 D&C RED 27 ALUM LAKE MS. Retrieved from [Link]

• ChemSafety. (2025, October 7). Safety Rules in Chemical Laboratories: A Practical Guide. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 83511, D&C Red No. 27. Retrieved from [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. Retrieved from [Link]

• Neelikon. (n.d.). D&C Red 27 Al Lake. Retrieved from [Link]

• Spectra Colors Corp. (2014, February 11). D & C RED 27 AL LAKE MS Technical Data Sheet. Retrieved from [Link]

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Application Notes and Protocols: D&amp;C Red No. 27 for Vital Staining of Live Cells

Introduction: A Modern Perspective on Vital Staining with D&C Red No. 27

For decades, researchers have sought reliable methods to differentiate between live and dead cells, a critical parameter in diverse fields ranging from toxicology to drug discovery. D&C Red No. 27, a xanthene dye also known as Phloxine B, has a long history of use as a biological stain.[1][2] While traditionally categorized under "vital staining," a nuanced understanding of its mechanism reveals its primary utility in assessing cell viability by identifying membrane-compromised, or non-viable, cells within a population.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for using D&C Red No. 27 as a fluorescent indicator of cell death.

D&C Red No. 27 is a water-soluble red dye that exhibits fluorescence, making it adaptable for both brightfield and fluorescence microscopy, as well as flow cytometry.[3][4] Its core principle of action lies in membrane exclusion.[3] Healthy, live cells with intact plasma membranes effectively prevent the dye from entering the cytoplasm.[3][4] Conversely, cells in later stages of apoptosis or necrosis lose their membrane integrity, allowing D&C Red No. 27 to permeate the cell and bind to intracellular proteins, resulting in a distinct red or fluorescent signal.[3] This differential staining provides a clear and quantifiable distinction between live and dead cell populations.[3]

Mechanism of Action: The Principle of Membrane Exclusion

The functionality of D&C Red No. 27 as a viability stain is predicated on the physiological state of the cell membrane. In aqueous solutions, Phloxine B ionizes to become a negatively charged ion.[1]

• Live Cells: The intact lipid bilayer of a healthy cell's plasma membrane acts as a barrier, preventing the influx of the charged dye molecules.[3] Some studies suggest that even if a small amount of the dye enters a live cell, active efflux pumps may contribute to its removal, though this is less established than the principle of exclusion.[1]

• Dead or Dying Cells: Cells undergoing death lose the ability to maintain the selective permeability of their plasma membrane.[3] Pores and ruptures in the membrane allow D&C Red No. 27 to freely enter the intracellular space.[3] Once inside, the dye binds to positively charged cellular components, such as proteins, leading to its accumulation and a strong fluorescent signal.[1]

It is crucial to understand that D&C Red No. 27 is not a stain for observing the internal structures of living cells in the same way as membrane-permeant dyes like Hoechst 33342. Its value lies in its ability to unequivocally identify compromised cells.

Caption: D&C Red No. 27 is excluded by live cells but enters and stains dead cells.

Phototoxicity and Antimicrobial Properties

A significant characteristic of D&C Red No. 27 is its phototoxicity.[4] Upon exposure to light, the dye can generate reactive oxygen species (ROS), which are highly reactive molecules that can induce cellular damage and lead to cell death.[4] This property necessitates careful handling of stained cells, minimizing their exposure to light before and during analysis to prevent the artifactual induction of cell death.[4] While a limitation for live cell imaging, this phototoxic effect is being explored for its bactericidal properties, particularly against gram-positive bacteria.[1]

Experimental Protocols

The following protocols provide a starting point for using D&C Red No. 27 to assess cell viability in mammalian and yeast cells. Optimization of dye concentration and incubation time is recommended for each specific cell type and experimental condition.

Protocol 1: Viability Staining of Mammalian Cells for Fluorescence Microscopy

This protocol is designed for the qualitative and quantitative assessment of cell viability in adherent or suspension mammalian cell cultures.

Materials:

• D&C Red No. 27 (Phloxine B) stock solution (1 mg/mL in sterile Phosphate-Buffered Saline - PBS)

• Phosphate-Buffered Saline (PBS), sterile

• Mammalian cell culture (adherent or in suspension)

• Fluorescence microscope with appropriate filter sets (Excitation/Emission: ~540/564 nm)[1]

• Hemocytometer or automated cell counter

• Microscope slides and coverslips or imaging plates

Procedure:

• Cell Preparation:

  • Adherent Cells: Grow cells on sterile coverslips or in imaging-compatible plates to the desired confluency.

  • Suspension Cells: Harvest cells by centrifugation (e.g., 300 x g for 5 minutes) and wash once with sterile PBS. Resuspend the cell pellet in PBS to obtain a single-cell suspension.

• Staining:

  • Add the D&C Red No. 27 stock solution to the cell suspension or to the medium covering the adherent cells to a final concentration of 1-5 µg/mL.[4]

  • Incubate for 5-10 minutes at room temperature, protected from light.[4]

• Washing (Optional but Recommended for Imaging):

  • For adherent cells, gently aspirate the staining solution and wash the cells twice with PBS.

  • For suspension cells, centrifuge the stained cell suspension, remove the supernatant, and resuspend the cells in fresh PBS.

• Imaging:

  • Immediately place the stained cells on a microscope slide and cover with a coverslip, or image directly in the imaging plate.

  • Using a fluorescence microscope, visualize the cells. Live cells will show minimal to no fluorescence, while dead cells will exhibit bright red fluorescence.

• Quantification:

  • Count the number of fluorescent (dead) and non-fluorescent (live) cells in several random fields of view.

  • Calculate the percentage of viable cells using the formula:

    • % Viability = (Number of Live Cells / Total Number of Cells) x 100

Caption: A streamlined workflow for determining cell viability using D&C Red No. 27.

Protocol 2: Qualitative Plate-Based Viability Assay for Yeast

This protocol is a simple and rapid method for assessing cell death in yeast colonies grown on agar plates.[3]

Materials:

• Yeast extract peptone dextrose (YPD) agar medium

• D&C Red No. 27 (Phloxine B) stock solution (2 mg/mL in sterile water)[3]

• Yeast cell culture

• Petri plates

Procedure:

• Prepare Phloxine B Plates:

  • Prepare YPD agar medium and autoclave.

  • Cool the medium to approximately 55-60°C.

  • Add the D&C Red No. 27 stock solution to the molten agar to a final concentration of 10 µg/mL.[3]

  • Pour the plates and allow them to solidify.

• Inoculation:

  • Spot or spread the yeast cell culture onto the Phloxine B-containing YPD plates.

• Incubation:

  • Incubate the plates at the appropriate temperature for colony growth.

• Observation:

  • Observe the colonies. Viable colonies will appear pale or white, as the live cells exclude the dye. Colonies with a high proportion of dead cells will appear red or pink.

Quantitative Data Summary

Parameter	Mammalian Cells	Yeast (Plate Assay)	Reference(s)
Stock Solution	1 mg/mL in PBS	2 mg/mL in sterile water	[3][4]
Working Concentration	1-5 µg/mL	10 µg/mL in agar	[3][4]
Incubation Time	5-10 minutes	N/A (dye in media)	[3][4]
Incubation Temp.	Room Temperature	Growth Temperature	[3][4]
Excitation Max.	~540 nm	N/A	[1]
Emission Max.	~564 nm	N/A	[1]

Troubleshooting and Considerations

• High Background Fluorescence: This may be due to excessive dye concentration or prolonged incubation. Optimize by reducing the dye concentration or incubation time. Ensure adequate washing steps are performed, especially for imaging applications.

• Low Signal in Dead Cells: The dye solution may be too dilute, or the cells may be in the very early stages of apoptosis with intact membranes. Consider using a positive control (e.g., heat-killed cells) to ensure the dye is working correctly.

• Phototoxicity: As mentioned, D&C Red No. 27 is phototoxic.[4] Minimize light exposure to the stained cells to prevent the induction of apoptosis or necrosis, which would lead to an overestimation of cell death.

• pH Sensitivity: The fluorescence of some xanthene dyes can be pH-dependent.[4] It is advisable to perform staining in a buffered solution like PBS to maintain a stable pH.

Conclusion

D&C Red No. 27 (Phloxine B) is a valuable and cost-effective tool for the assessment of cell viability. Its utility is rooted in the fundamental principle of membrane exclusion, providing a clear distinction between live, membrane-intact cells and dead, membrane-compromised cells. While not a "vital stain" in the sense of imaging live intracellular processes, its robust performance in identifying non-viable cells makes it a reliable choice for a wide range of applications in both academic research and industrial drug development. By following the detailed protocols and considering the key technical aspects outlined in these notes, researchers can effectively integrate D&C Red No. 27 into their workflows for accurate cell viability assessment.

References

• Wikipedia. Phloxine. Available from: [Link]

• Cosmetics Info. Red 27 Lake. Available from: [Link]

• Hridhan Chem. Classifications of Phloxine B: Its Uses & Safety. Available from: [Link]

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• Science.gov. rose bengal staining: Topics by Science.gov. Available from: [Link]

• PubMed. Visible light induced photodegradation and phototoxicity of phloxine B and uranine. Available from: [Link]

• Drugs.com. D&C Red No. 27 Aluminum Lake: What is it and where is it used?. Available from: [Link]

• Descrizione. D&C Red No. 27. Available from: [Link]

• Neelikon. D&C Red 27 Lake. Available from: [Link]

• PubMed. What is actually stained by rose bengal?. Available from: [Link]

• PubMed. Phloxine B, a versatile bacterial stain. Available from: [Link]

• ResearchGate. Phloxine B staining reflects percentage of dead cells. (A) Example of.... Available from: [Link]

• StainsFile. Phloxine B. Available from: [Link]

• ResearchGate. (PDF) Microscopy-based protocol for the quantification of cells viability for temperature-sensitive S. pombe. Available from: [Link]

• PubMed. Expanding the bactericidal action of the food color additive phloxine B to gram-negative bacteria. Available from: [Link]

• eCFR. 21 CFR 74.1327 -- D&C Red No. 27.. Available from: [Link]

• COSMILE Europe. CI 45410 – Ingredient. Available from: [Link]

• ResearchGate. What Is Actually Stained by Rose Bengal?. Available from: [Link]

• SpringerLink. Comparison of methods used for assessing the viability and vitality of yeast cells. Available from: [Link]

• CABI Digital Library. Cytotoxic effect of commonly used food dyes on human hepatoma cell line, HepG2.. Available from: [Link]

• Wikipedia. Rose bengal. Available from: [Link]

• SciSpace. The mechanism of vital staining with basic dyes. Available from: [Link]

• EWG Skin Deep. What is CI 45410 (D&C Red No. 27 or 28) Lake. Available from: [Link]

• PMC. THE MECHANISM OF VITAL STAINING WITH BASIC DYES. Available from: [Link]

• CONICET. Photochemical & Photobiological Sciences. Available from: [Link]

• Taylor & Francis Online. Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B). Available from: [Link]

• IARC Publications. D&C Red No. 9 (CI Pigment Red 53:1). Available from: [Link]

• ResearchGate. THE MECHANISM OF VITAL STAINING WITH BASIC DYES. Available from: [Link]

• PMC. Evaluation of Cell Viability Dyes in Antiviral Assays with RNA Viruses that Exhibit Different Cytopathogenic Properties. Available from: [Link]

• Chemsrc. D & C Red no. 27 | CAS#:13473-26-2. Available from: [Link]

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Application Notes and Protocols for Employing D&amp;C Red no. 27 in Drug Delivery System Research

Introduction: D&C Red no. 27 as a Multifunctional Tool in Nanomedicine

In the intricate landscape of drug delivery system (DDS) research, the ability to visualize and quantify the journey of a nanocarrier from administration to its site of action is paramount. D&C Red no. 27, a synthetic dye with the chemical name 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, has emerged as a valuable tool for researchers in this field.[1] While widely recognized for its use in cosmetics and its FDA-approved status for certain drugs, its inherent physicochemical properties make it particularly amenable to advanced drug delivery research.[2][3]

This guide provides a comprehensive overview and detailed protocols for leveraging the unique characteristics of D&C Red no. 27, also known as Phloxine B, in the context of drug delivery. Its utility stems from two key features: its robust fluorescence and its pH-dependent colorimetric and fluorescent changes. These attributes allow it to serve as a reliable tag for tracking nanoparticles and as a responsive indicator for monitoring drug release in acidic intracellular compartments like endosomes and lysosomes.

The protocols and insights presented herein are designed for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical, field-proven methodologies.

Physicochemical and Spectroscopic Profile of D&C Red no. 27

A thorough understanding of the fundamental properties of D&C Red no. 27 is crucial for its effective implementation in experimental design.

Table 1: Key Physicochemical Properties of D&C Red no. 27

Property	Value	Source(s)
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	[1]
Synonyms	Phloxine B, Acid Red 92, C.I. 45410	[4]
CAS Number	13473-26-2	[3]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	[3]
Molecular Weight	785.66 g/mol	[3]
Appearance	Fine red powder
Solubility	Water-soluble at neutral or alkaline pH, oil-soluble	[4]

Fluorescence Characteristics

D&C Red no. 27 is a member of the fluorescein family of dyes, known for their bright fluorescence.[5] Its spectral properties are influenced by the solvent environment and pH.

• Absorption and Emission: In ethanol, Phloxine B exhibits an absorption maximum (λ_abs) around 540 nm and an emission maximum (λ_em) around 564 nm.[4] These wavelengths are well within the range of standard fluorescence microscopy and flow cytometry filter sets.

• Quantum Yield and Photostability: The fluorescence quantum yield of Phloxine B can be quite high, though it is susceptible to self-quenching at high concentrations.[6][7] While it is a robust fluorophore, like many organic dyes, it is prone to photobleaching under prolonged or high-intensity light exposure.[8] The use of anti-fade mounting media and minimizing exposure times are recommended during fluorescence imaging.[9] Interestingly, certain salts, like sodium iodide, have been shown to significantly photostabilize Phloxine B in aqueous solutions.[10]

pH-Dependent Properties: The Key to a "Smart" Probe

A standout feature of D&C Red no. 27 is its pH-dependent color and fluorescence, making it an excellent candidate for a "smart" probe to monitor drug release in response to acidic environments. This property is particularly relevant for nanoparticles that are designed to release their payload upon endocytosis, where the pH drops from the physiological 7.4 to a more acidic 5.0-6.5 in endosomes and lysosomes.

The mechanism behind this change is a structural transformation of the dye molecule. At neutral to alkaline pH, the lactone ring of the fluorescein core is open, resulting in a quinoid structure that is highly colored and fluorescent. In an acidic environment, the molecule undergoes lactonization, forming a closed-ring, non-quinoid structure that is colorless and non-fluorescent. This reversible transition can be exploited to signal the release of the dye from a nanoparticle into an acidic milieu.

Figure 1: pH-dependent structural transition of D&C Red no. 27.

Safety and Handling for Research Applications

While D&C Red no. 27 is approved for use in some drugs and cosmetics, its application in a research setting, particularly for in vivo studies, requires careful consideration of its safety profile.

• Regulatory Status: The FDA has approved D&C Red no. 27 for use in drugs and cosmetics, though it is restricted from use in products intended for the eye area.[2]

• In Vitro Cytotoxicity: Phloxine B has been shown to exhibit phototoxicity, meaning its toxicity increases upon exposure to light.[11] This is due to the generation of singlet oxygen.[11] Therefore, it is crucial to determine the non-toxic concentration range for your specific cell line and experimental conditions (i.e., with and without light exposure). Studies have shown inhibitory effects on Staphylococcus aureus at concentrations of 25-100 µg/mL.[12] For mammalian cells, it is advisable to perform a dose-response cytotoxicity assay (e.g., MTT or PrestoBlue assay) to determine the optimal concentration for labeling and imaging, typically starting in the low µg/mL range.

• In Vivo Considerations: High dietary levels of Phloxine B (1-5%) have been shown to have teratogenic effects in mice.[13] While these concentrations are far higher than what would typically be used for in vivo imaging, it underscores the need for caution and thorough toxicological evaluation when planning animal studies. Biodistribution studies in animal models are recommended to understand the clearance profile of the dye and the labeled nanoparticles.[12][14]

• Handling and Storage: D&C Red no. 27 should be handled in a well-ventilated area, and personal protective equipment (gloves, lab coat, safety glasses) should be worn. It is a fine powder, so care should be taken to avoid inhalation. Store the dye in a tightly sealed container in a cool, dry place, protected from light.

Protocols for Incorporating D&C Red no. 27 into Drug Delivery Systems

The versatility of D&C Red no. 27 allows for its incorporation into various types of nanoparticles through both non-covalent encapsulation and covalent conjugation.

Protocol 1: Encapsulation of D&C Red no. 27 in Polymeric Nanoparticles via Double Emulsion

This method is suitable for encapsulating water-soluble dyes like D&C Red no. 27 within hydrophobic polymeric nanoparticles, such as those made from poly(lactic-co-glycolic acid) (PLGA).

Materials:

• PLGA (or other suitable polymer)

• Dichloromethane (DCM) or other suitable organic solvent

• D&C Red no. 27

• Poly(vinyl alcohol) (PVA) or other suitable surfactant

• Deionized water

• Probe sonicator

• Magnetic stirrer

Procedure:

• Prepare the organic phase: Dissolve a specific amount of PLGA in DCM.

• Prepare the inner aqueous phase (W1): Dissolve D&C Red no. 27 in deionized water to a desired concentration (e.g., 1 mg/mL).

• Form the primary emulsion (W1/O): Add a small volume of the inner aqueous phase to the organic phase. Emulsify using a probe sonicator on ice to prevent solvent evaporation.

• Prepare the outer aqueous phase (W2): Prepare a solution of PVA in deionized water (e.g., 2% w/v).

• Form the double emulsion (W1/O/W2): Add the primary emulsion to the outer aqueous phase while stirring vigorously.

• Solvent evaporation: Continue stirring the double emulsion at room temperature for several hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle purification: Centrifuge the nanoparticle suspension to pellet the particles. Wash the nanoparticles several times with deionized water to remove excess PVA and unencapsulated dye.

• Resuspend and store: Resuspend the purified nanoparticles in a suitable buffer or deionized water and store at 4°C.

Figure 2: Workflow for encapsulating D&C Red no. 27 in polymeric nanoparticles.

Protocol 2: Covalent Conjugation of D&C Red no. 27 to Nanoparticles

For a more stable labeling, D&C Red no. 27 can be covalently attached to the surface of nanoparticles that have appropriate functional groups (e.g., amines, carboxyls). This often requires the use of cross-linking chemistry.

Materials:

• Nanoparticles with surface functional groups (e.g., amine-terminated)

• D&C Red no. 27

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide)

• Activation buffer (e.g., MES buffer, pH 6.0)

• Conjugation buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine)

• Purification system (e.g., dialysis, size exclusion chromatography)

Procedure:

• Activate the carboxyl group of D&C Red no. 27: Dissolve D&C Red no. 27 in the activation buffer. Add EDC and NHS to activate the carboxylic acid moiety of the dye.

• Prepare nanoparticles: Disperse the amine-functionalized nanoparticles in the conjugation buffer.

• Conjugation: Add the activated D&C Red no. 27 solution to the nanoparticle suspension. Allow the reaction to proceed for a few hours at room temperature or overnight at 4°C with gentle mixing.

• Quench the reaction: Add the quenching solution to stop the reaction and deactivate any remaining active esters.

• Purify the labeled nanoparticles: Remove unreacted dye and crosslinkers using dialysis against a suitable buffer or through size exclusion chromatography.

• Characterize and store: Confirm the successful conjugation and store the labeled nanoparticles at 4°C.

Figure 3: Workflow for covalent conjugation of D&C Red no. 27 to nanoparticles.

Application Protocols for D&C Red no. 27-Labeled Drug Delivery Systems

Once the nanoparticles are successfully labeled, they can be used in a variety of in vitro and in vivo applications to study their behavior.

Protocol 3: In Vitro Cellular Uptake by Fluorescence Microscopy

This protocol provides a qualitative and semi-quantitative assessment of nanoparticle internalization by cells.

Materials:

• D&C Red no. 27-labeled nanoparticles

• Cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Glass-bottom dishes or chamber slides

• DAPI (for nuclear staining)

• Phalloidin-Alexa Fluor 488 (for F-actin/cytoplasm staining, optional)

• Paraformaldehyde (PFA) for fixation

• PBS (Phosphate-Buffered Saline)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell seeding: Seed cells onto glass-bottom dishes or chamber slides and allow them to adhere overnight.

• Incubation with nanoparticles: Replace the medium with fresh medium containing the D&C Red no. 27-labeled nanoparticles at a pre-determined, non-toxic concentration. Incubate for the desired time points (e.g., 1, 4, 24 hours).

• Washing: Remove the nanoparticle-containing medium and wash the cells three times with PBS to remove non-internalized nanoparticles.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization (optional): If using an intracellular stain like phalloidin, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining: Stain the cell nuclei with DAPI and, if desired, the cytoplasm with a contrasting fluorescent marker.

• Imaging: Mount the samples with an anti-fade mounting medium and image using a fluorescence microscope. Use appropriate filter cubes for DAPI (blue channel), the cytoplasmic stain (green channel), and D&C Red no. 27 (red channel).

Protocol 4: Quantitative Cellular Uptake by Flow Cytometry

Flow cytometry allows for the high-throughput quantification of nanoparticle uptake on a per-cell basis.

Materials:

• D&C Red no. 27-labeled nanoparticles

• Cell line of interest grown in suspension or adherent cells to be detached

• Complete cell culture medium

• Trypsin-EDTA (for detaching adherent cells)

• FACS buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Cell treatment: Treat cells with D&C Red no. 27-labeled nanoparticles as described in the microscopy protocol. Include an untreated control group.

• Cell harvesting: For adherent cells, wash with PBS and detach using trypsin-EDTA. Neutralize the trypsin with complete medium. For suspension cells, proceed to the next step.

• Cell preparation: Centrifuge the cells and wash them twice with cold FACS buffer to remove any remaining nanoparticles in the medium.

• Resuspension: Resuspend the cell pellet in FACS buffer at an appropriate concentration for flow cytometry analysis (typically 1x10⁶ cells/mL).

• Data acquisition: Analyze the cells on a flow cytometer, measuring the fluorescence intensity in the appropriate channel for D&C Red no. 27 (e.g., PE or PE-Texas Red channel).

• Data analysis: Gate on the live cell population using forward and side scatter. Compare the fluorescence intensity of the treated cells to the untreated control to quantify the percentage of positive cells and the mean fluorescence intensity, which correlates with the amount of nanoparticle uptake.

Figure 4: Workflow for quantitative analysis of cellular uptake via flow cytometry.

Protocol 5: Monitoring pH-Mediated Drug Release

This protocol utilizes the pH-sensitive fluorescence of D&C Red no. 27 to monitor its release from nanoparticles in an acidic environment, serving as a proxy for drug release.

Materials:

• D&C Red no. 27-encapsulated nanoparticles

• Buffers at various pH values (e.g., pH 7.4, 6.5, 5.5)

• Fluorometer or fluorescence plate reader

• Dialysis membrane (with a molecular weight cut-off suitable to retain nanoparticles but allow free dye to pass)

Procedure:

• Calibration Curve: Prepare a series of D&C Red no. 27 solutions of known concentrations in the acidic release buffer (e.g., pH 5.5). Measure their fluorescence intensity to create a standard curve of fluorescence versus concentration.

• Release Study Setup: Place a known amount of the D&C Red no. 27-loaded nanoparticle suspension into a dialysis bag. Submerge the bag in a larger volume of release buffer (e.g., pH 5.5 or 7.4 as a control) and maintain at 37°C with gentle stirring.

• Sampling: At various time points, collect a small aliquot from the release buffer outside the dialysis bag.

• Fluorescence Measurement: Measure the fluorescence intensity of the collected samples.

• Quantification: Use the calibration curve to determine the concentration of released D&C Red no. 27 in the buffer at each time point. Calculate the cumulative percentage of dye released over time.

Troubleshooting Guide

Table 2: Common Issues and Solutions in Using D&C Red no. 27

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Fluorescence Signal	- Low encapsulation/labeling efficiency.- Photobleaching.- pH of the environment is too acidic.	- Optimize the encapsulation/conjugation protocol.- Use anti-fade reagents; limit light exposure.- Ensure imaging is done in a pH-neutral buffer if not studying pH-dependent release.
High Background Fluorescence	- Incomplete removal of unencapsulated/unconjugated dye.- Non-specific binding of nanoparticles to the substrate.	- Improve the purification process (more washing steps, dialysis).- Block the substrate with BSA; ensure thorough washing of cells before imaging.
Dye Leakage from Nanoparticles	- Weak interaction between the dye and the nanoparticle matrix.- Instability of the nanoparticle formulation.	- Switch to covalent conjugation for a more stable label.- Optimize the nanoparticle formulation for better dye retention.
Inaccurate Release Profile	- Self-quenching of the dye at high concentrations inside the nanoparticle.- Interference from the drug or other excipients.	- Ensure the calibration curve is prepared under identical buffer conditions.- Use a lower dye loading concentration to minimize quenching.- Run controls with the drug and other components to check for interference.
Observed Cytotoxicity	- Dye concentration is too high.- Phototoxicity upon imaging.	- Perform a dose-response assay to find the optimal non-toxic concentration.- Reduce the light intensity and exposure time during microscopy.

Conclusion and Future Perspectives

D&C Red no. 27 (Phloxine B) is a readily available and highly versatile fluorescent dye that offers significant advantages for researchers in the field of drug delivery. Its strong fluorescence, coupled with its inherent pH sensitivity, provides a dual-purpose tool for both tracking the delivery vehicle and monitoring the release of its payload. The protocols outlined in this guide provide a robust framework for integrating this dye into various research workflows. Future work may focus on developing novel conjugation strategies to further enhance its stability and exploring its potential in more advanced applications, such as in vivo imaging and theranostics. By understanding its properties and employing carefully designed experimental protocols, researchers can effectively harness the power of D&C Red no. 27 to gain deeper insights into the behavior of their drug delivery systems.

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Solid-State Characterization of D&amp;C Red No. 27 Lake Pigments: An Application and Protocol Guide

Abstract

This guide provides a comprehensive overview and detailed protocols for the solid-state analysis of D&C Red No. 27 aluminum lake pigments. As a critical colorant in pharmaceutical and cosmetic formulations, understanding its physicochemical properties is paramount for ensuring product quality, stability, and regulatory compliance. This document outlines the application of key analytical techniques, including X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), Scanning Electron Microscopy (SEM), and Vibrational Spectroscopy (FT-IR and Raman), to elucidate the structural, thermal, morphological, and molecular characteristics of D&C Red No. 27 lake. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind experimental parameters, empowering researchers to generate robust and reliable data.

Introduction: The Significance of Solid-State Properties of D&C Red No. 27 Lake

D&C Red No. 27 is a synthetic dye from the xanthene class, chemically identified as 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein.[1][2] While the dye itself is water-soluble, its lake pigment form is an insoluble colorant produced by the adsorption of the dye onto an inert substrate, typically aluminum hydroxide.[3] This insolubility is crucial for its application in solid dosage forms, lipsticks, and other cosmetics where color migration is undesirable.[2][3]

The solid-state properties of D&C Red No. 27 aluminum lake directly influence its performance as a colorant and its interaction with other excipients in a formulation. These properties include:

• Crystallinity: The degree of crystalline order versus amorphous content can affect the pigment's stability, dissolution properties (if any), and even its color intensity.

• Thermal Stability: The pigment must withstand the thermal stresses of manufacturing processes, such as drying and milling, without degradation.

• Particle Size and Morphology: These characteristics are critical for achieving uniform color distribution in a blend and impact the final product's appearance and texture.

• Molecular Integrity: Confirmation of the chemical structure and the nature of the dye-substrate interaction is essential for quality control.

The U.S. Food and Drug Administration (FDA) lists D&C Red No. 27 as a safe additive for drugs and cosmetics, with each batch requiring certification.[4][5] A thorough solid-state characterization is a key component of the quality control and formulation development process for products containing this pigment.

Analytical Workflow for Solid-State Characterization

A multi-technique approach is essential for a comprehensive understanding of D&C Red No. 27 lake's solid-state properties. The following workflow illustrates the logical progression of analysis, from fundamental structural identification to detailed morphological and thermal assessment.

Caption: Integrated workflow for the solid-state analysis of D&C Red No. 27 lake.

X-Ray Powder Diffraction (XRPD): Crystallinity and Phase Identification

Expertise & Experience: XRPD is a cornerstone technique for probing the long-range atomic order in solid materials. For D&C Red No. 27 lake, it is instrumental in determining whether the pigment is crystalline, amorphous, or a mixture. The manufacturing process of the lake, including precipitation conditions and drying, can influence its crystallinity, which in turn affects its stability and color consistency. An amorphous form may be more susceptible to chemical degradation, while different crystalline polymorphs could exhibit varied properties.

Protocol 3.1: XRPD Analysis of D&C Red No. 27 Lake

• Sample Preparation:

  • Gently grind a small amount of the D&C Red No. 27 lake powder using an agate mortar and pestle to ensure a uniform particle size and random orientation. Avoid aggressive grinding, which can induce amorphization.

  • Pack the powdered sample into a standard XRPD sample holder, ensuring a flat and level surface.

• Instrument Parameters (Typical):

  • Radiation: Cu Kα (λ = 1.5406 Å)

  • Voltage and Current: 40 kV and 40 mA

  • Scan Range (2θ): 5° to 50°

  • Step Size: 0.02°

  • Scan Speed/Time per Step: 1 second/step

  • Optics: Standard Bragg-Brentano geometry with a divergence slit and a position-sensitive detector.

• Data Analysis and Interpretation:

  • Amorphous Content: A broad, diffuse halo in the diffractogram is indicative of an amorphous or poorly crystalline material.

  • Crystalline Peaks: Sharp peaks indicate the presence of crystalline domains. The positions (2θ values) of these peaks are characteristic of the crystal lattice structure.

  • Phase Identification: The obtained diffraction pattern can be compared to reference patterns in databases (e.g., ICDD PDF-4) or to an in-house reference standard to confirm the phase identity of the pigment.

  • Batch-to-Batch Consistency: Overlaying the XRPD patterns of different batches provides a robust method for ensuring consistency in the manufacturing process.

Expected Results: D&C Red No. 27 aluminum lake is often found to be poorly crystalline or amorphous, exhibiting a broad halo with some weak, broad peaks. The exact pattern can vary depending on the supplier and the specifics of the laking process.

Parameter	Typical Observation for D&C Red No. 27 Lake	Significance
Crystallinity	Predominantly amorphous to poorly crystalline	Influences stability and dissolution behavior in the final product.
Characteristic Peaks	Weak, broad peaks may be present over a broad halo.	Can be used for fingerprinting and batch-to-batch comparison.

Thermal Analysis: DSC and TGA

Expertise & Experience: Thermal analysis techniques are critical for evaluating the stability and composition of D&C Red No. 27 lake under thermal stress. DSC measures heat flow associated with thermal transitions, while TGA tracks changes in mass as a function of temperature. Together, they provide a comprehensive picture of the pigment's behavior during manufacturing and storage.

Protocol 4.1: Thermogravimetric Analysis (TGA)

Causality: TGA is employed to determine the thermal stability of the pigment and to quantify its composition, such as the amount of adsorbed water and the onset of decomposition. The laking process involves precipitation in an aqueous environment, making residual water content a key parameter to monitor.

• Sample Preparation:

  • Place 5-10 mg of the D&C Red No. 27 lake powder into a tared TGA pan (typically alumina or platinum).

• Instrument Parameters (Typical):

  • Temperature Range: 25°C to 600°C

  • Heating Rate: 10°C/min

  • Atmosphere: Nitrogen (or air, to assess oxidative stability) at a flow rate of 50 mL/min.

• Data Analysis and Interpretation:

  • Water Content: An initial weight loss observed below 120°C typically corresponds to the loss of adsorbed or loosely bound water.

  • Decomposition Onset: The temperature at which significant weight loss begins indicates the onset of thermal decomposition.

  • Residual Mass: The mass remaining at the end of the experiment corresponds to the inorganic substrate (e.g., alumina).

Expected Results: A typical TGA curve for D&C Red No. 27 aluminum lake will show an initial weight loss due to water, followed by a plateau, and then a significant weight loss at higher temperatures corresponding to the decomposition of the organic dye molecule.

Temperature Range (°C)	Event	Typical Weight Loss (%)
25 - 120	Loss of adsorbed water	2 - 5%
120 - 250	Stable region	< 1%
> 250	Onset of decomposition of the organic dye	Varies based on dye content

Protocol 4.2: Differential Scanning Calorimetry (DSC)

Causality: DSC is used to identify thermal events such as glass transitions, melting, and crystallization, which are not associated with a change in mass. For a largely amorphous pigment like D&C Red No. 27 lake, detecting a glass transition can be important for understanding its physical stability.

• Sample Preparation:

  • Accurately weigh 3-5 mg of the D&C Red No. 27 lake powder into a hermetically sealed aluminum DSC pan.

• Instrument Parameters (Typical):

  • Temperature Program: Heat from 25°C to 300°C at a rate of 10°C/min. A heat-cool-heat cycle can be employed to erase the thermal history of the sample.

  • Atmosphere: Nitrogen at a flow rate of 50 mL/min.

• Data Analysis and Interpretation:

  • Endothermic/Exothermic Events: Sharp peaks (endothermic or exothermic) may indicate phase transitions or decomposition.

  • Glass Transition (Tg): A step change in the baseline can indicate a glass transition, characteristic of amorphous materials.

Expected Results: The DSC thermogram for D&C Red No. 27 lake is often characterized by the absence of sharp melting peaks, consistent with its amorphous or poorly crystalline nature. Broad endothermic or exothermic features at higher temperatures may be observed, corresponding to decomposition events seen in TGA.

Scanning Electron Microscopy (SEM): Particle Morphology

Expertise & Experience: SEM provides high-resolution images of the particle size, shape, and surface texture of the pigment. The morphology of the lake particles is influenced by the precipitation and drying conditions and has a significant impact on the pigment's dispersibility and the uniformity of color in the final product.

Protocol 5.1: SEM Analysis

• Sample Preparation:

  • Mount a small amount of the D&C Red No. 27 lake powder onto an aluminum SEM stub using double-sided carbon tape.

  • Remove excess loose powder to prevent contamination of the microscope column.

  • Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

• Instrument Parameters (Typical):

  • Accelerating Voltage: 5-15 kV

  • Working Distance: 5-10 mm

  • Detector: Secondary Electron (SE) detector for topographical imaging.

• Data Analysis and Interpretation:

  • Particle Size and Distribution: Analyze the micrographs to determine the average particle size and the breadth of the size distribution.

  • Morphology: Observe the particle shape (e.g., irregular, spherical, aggregated) and surface texture. SEM analysis of aluminum lake pigments often reveals aggregated structures with irregular shapes.

  • Aggregation: Assess the degree of particle aggregation, which can affect dispersibility.

Expected Results: SEM images of D&C Red No. 27 aluminum lake typically show agglomerates of fine, primary particles with an irregular morphology.

Vibrational Spectroscopy: FT-IR and Raman

Expertise & Experience: FT-IR and Raman spectroscopy are powerful, non-destructive techniques that provide a molecular fingerprint of the pigment. They are used to confirm the chemical identity of the dye, investigate the interaction between the dye and the alumina substrate, and for quality control purposes.

Protocol 6.1: Fourier Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR spectroscopy measures the absorption of infrared radiation by the sample, which excites molecular vibrations. The resulting spectrum is characteristic of the chemical bonds present in the molecule.

• Sample Preparation:

  • Use an Attenuated Total Reflectance (ATR) accessory for rapid, direct analysis of the powder. Ensure good contact between the sample and the ATR crystal.

  • Alternatively, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrument Parameters (Typical):

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32-64

• Data Analysis and Interpretation:

  • Functional Group Identification: Identify characteristic absorption bands corresponding to the functional groups in the D&C Red No. 27 molecule (e.g., C=O, C-O, C-Br, C-Cl, and aromatic rings).

  • Dye-Substrate Interaction: Changes in the positions or shapes of the carboxylate or hydroxyl bands of the dye upon laking can provide information about the nature of the interaction with the aluminum hydroxide substrate.

Expected FT-IR Bands for D&C Red No. 27 (Phloxine B) Structure:

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretching (adsorbed water and hydroxyl groups)
~1700	C=O stretching (lactone)
~1600 - 1450	Aromatic C=C stretching
~1300 - 1000	C-O stretching
< 800	C-Br and C-Cl stretching

Protocol 6.2: Raman Spectroscopy

Causality: Raman spectroscopy is a complementary technique to FT-IR that measures the inelastic scattering of monochromatic light. It is particularly sensitive to non-polar bonds and can be less susceptible to interference from water.

• Sample Preparation:

  • Place a small amount of the powder on a microscope slide or in a sample vial.

• Instrument Parameters (Typical):

  • Excitation Wavelength: 785 nm (to minimize fluorescence)

  • Laser Power: 10-50 mW (use the lowest power necessary to avoid sample degradation)

  • Spectral Range: 200 - 2000 cm⁻¹

  • Acquisition Time: 10-30 seconds

• Data Analysis and Interpretation:

  • Structural Confirmation: The Raman spectrum provides a unique fingerprint for D&C Red No. 27, which can be used for identification and comparison with reference spectra.

  • Symmetry and Molecular Structure: Raman is highly sensitive to the symmetric vibrations of the xanthene core and the aromatic rings.

Conclusion and Best Practices

The solid-state characterization of D&C Red No. 27 aluminum lake pigments is a multifaceted process that requires the integration of several analytical techniques. By following the protocols outlined in this guide, researchers and drug development professionals can gain a thorough understanding of the material's physicochemical properties, ensuring its suitability for its intended application and maintaining consistent product quality.

Best Practices Summary:

• Orthogonal Methods: Always use a combination of techniques to build a complete picture of the material's properties.

• Reference Standards: Maintain a well-characterized in-house reference standard for comparison.

• Sample Preparation: Be mindful that sample preparation can influence the analytical results, especially for XRPD and SEM.

• Method Validation: Ensure that the analytical methods are validated for their intended purpose.

References

• Cosmetics Info. (n.d.). Red 27 Lake. Retrieved from [Link]

• Drugs.com. (2025, June 2). D&C Red No. 27 Aluminum Lake: What is it and where is it used? Retrieved from [Link]

• Drugs.com. (2025, April 18). D&C Red No. 27: What is it and where is it used? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 83511, D&C Red No. 27. Retrieved from [Link]

• Synapse. (n.d.). D&C Red No. 27 - Descrizione. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Regulatory Status of Color Additives. Retrieved from [Link]

Sources

• 1. Absorption [Phloxine B] | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. Aluminum Lake Dyes: What is it and where is it used? [drugs.com]
• 4. C&EN App Note | Analysis Methods for Cosmetic and Personal Care Applications [connect.discoveracs.org]
• 5. Regulatory Status of Color Additives [hfpappexternal.fda.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing D&amp;C Red No. 27 Staining for Fixed Tissues

Welcome to the technical support center for the application of D&C Red No. 27 in fixed tissue staining. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage this fluorescent dye in their histological and pathological studies. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure you achieve optimal and reproducible staining results.

Introduction to D&C Red No. 27 in Histological Applications

D&C Red No. 27, a synthetic dye belonging to the xanthene family, is chemically known as 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein.[1] While extensively utilized in the cosmetics industry for its vibrant red-pink hue, its properties as a fluorescein derivative also make it a candidate for biological staining applications.[1][2][3] Like its chemical relatives Eosin Y and Phloxine B, D&C Red No. 27 is an acidic dye that can bind to basic (acidophilic or eosinophilic) components within cells and the extracellular matrix, such as proteins in the cytoplasm, collagen, and muscle fibers.[4][5][6] Its fluorescent nature allows for visualization with fluorescence microscopy.[1][2]

This guide will walk you through the principles of using D&C Red No. 27 for staining fixed tissues, providing a framework for protocol optimization and troubleshooting common issues.

Frequently Asked Questions (FAQs)

1. What is the mechanism of D&C Red No. 27 staining in tissues?

The staining mechanism of D&C Red No. 27 is based on ionic interactions, similar to other xanthene dyes like eosin.[4][7] In an acidic solution, D&C Red No. 27 carries a net negative charge. Basic cellular components, such as proteins rich in amino acids like arginine and lysine, become positively charged.[4] This electrostatic attraction results in the binding of the negatively charged dye to these positively charged tissue elements, rendering them visible under a microscope.[4]

2. What type of tissues and fixatives are compatible with D&C Red No. 27 staining?

D&C Red No. 27 is expected to be compatible with a range of standard histological fixatives. Formalin-fixed, paraffin-embedded (FFPE) tissues are a common starting point.[8][9] Other fixatives may also be suitable, but optimization will be required.[10] It is crucial to ensure thorough deparaffinization and rehydration of FFPE sections to allow for proper dye penetration.[5]

3. What is the optimal concentration range for D&C Red No. 27 staining solution?

The optimal concentration of D&C Red No. 27 can vary depending on the tissue type, fixation method, and desired staining intensity. A starting point for optimization could be a 0.1% to 2% solution, which is a common range for similar dyes like eosin.[11] It is highly recommended to perform a concentration titration to determine the ideal balance between signal intensity and background staining for your specific application.

4. How can I minimize photobleaching of D&C Red No. 27 during fluorescence microscopy?

Photobleaching, the irreversible loss of fluorescence upon exposure to light, is a common issue with fluorescent dyes.[12][13][14] To minimize photobleaching of D&C Red No. 27:

• Use Antifade Reagents: Incorporate an antifade mounting medium when coverslipping your slides.[12][15]

• Optimize Illumination: Use the lowest possible excitation light intensity that provides an adequate signal.[12][16]

• Reduce Exposure Time: Minimize the duration of exposure to the excitation light.[12][16]

• Choose Stable Fluorophores: While you are using D&C Red No. 27, be mindful of its photostability compared to other available dyes if photobleaching is a significant issue.[12]

Experimental Protocols

Protocol 1: Basic Staining of FFPE Tissues with D&C Red No. 27

This protocol provides a general guideline. Optimization of incubation times and concentrations is recommended.

Materials:

• Deparaffinized and rehydrated FFPE tissue sections on slides

• D&C Red No. 27 powder

• Distilled water or ethanol (95%) for dissolving the dye

• Acidic solution (e.g., 0.2% acetic acid in water)[8]

• Graded ethanol series (70%, 95%, 100%)

• Xylene or a xylene substitute

• Aqueous or resinous mounting medium (with antifade for fluorescence)

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Hydrate through two changes of 100% ethanol for 3 minutes each, followed by 95% and 70% ethanol for 3 minutes each.

  • Rinse gently in running tap water for 5 minutes.[5]

• Staining:

  • Prepare a 0.5% D&C Red No. 27 staining solution in 0.2% acetic acid in water. Filter before use.[8]

  • Immerse slides in the D&C Red No. 27 solution for 1-3 minutes.

• Rinsing:

  • Rinse slides well in distilled water to remove excess stain.

• Dehydration:

  • Dehydrate the sections through a graded series of alcohols: 95% ethanol (two changes) and 100% ethanol (two changes) for 1-2 minutes each.

• Clearing:

  • Clear the sections in two changes of xylene for 3-5 minutes each.

• Mounting:

  • Apply a coverslip using an appropriate mounting medium. For fluorescence microscopy, use a medium containing an antifade reagent.[12]

Troubleshooting Guide

Even with a well-defined protocol, you may encounter issues. This troubleshooting guide addresses common problems and provides solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or No Staining	1. Inadequate Deparaffinization: Residual paraffin can block dye penetration.	1. Ensure complete deparaffinization by using fresh xylene and adequate immersion times.[5]
2. Suboptimal Dye Concentration: The staining solution may be too dilute.	2. Increase the concentration of the D&C Red No. 27 solution or increase the staining time. Perform a titration to find the optimal concentration.[17]
3. Incorrect pH of Staining Solution: The pH may not be acidic enough to facilitate proper ionic interactions.	3. Ensure the pH of your staining solution is acidic (e.g., by adding a small amount of acetic acid).[4][8]
High Background Staining	1. Excessive Dye Concentration: The staining solution is too concentrated.	1. Decrease the concentration of the D&C Red No. 27 solution or reduce the staining time.
2. Inadequate Rinsing: Excess dye was not sufficiently removed.	2. Ensure thorough but gentle rinsing after the staining step.
3. Non-specific Binding: The dye may be binding non-specifically to tissue components.[18]	3. Consider using a blocking step with a protein-based solution (e.g., bovine serum albumin) before staining, although this is more common in immunohistochemistry.[19]
Autofluorescence	1. Endogenous Autofluorescence: Some tissues naturally fluoresce (e.g., due to collagen, elastin, or lipofuscin).[20][21]	1. Perfuse tissues with PBS prior to fixation to remove red blood cells.[20][22] Consider using a quenching agent like Sudan Black B.[23]
2. Fixation-Induced Autofluorescence: Aldehyde fixatives can induce autofluorescence.[20][22]	2. Minimize fixation time.[20] A post-fixation treatment with sodium borohydride may help reduce aldehyde-induced autofluorescence.[23][24]
Rapid Fading (Photobleaching)	1. High Excitation Light Intensity: The illumination from the microscope is too strong.	1. Reduce the light intensity using neutral density filters.[12][16]
2. Prolonged Exposure: The specimen is exposed to the excitation light for too long.	2. Minimize exposure time by only illuminating the sample when acquiring an image.[12][16]
3. Absence of Antifade Reagent: The mounting medium lacks photobleaching protection.	3. Use a commercially available antifade mounting medium.[12][15]

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps and logical relationships in optimizing D&C Red No. 27 staining.

Caption: Troubleshooting decision tree for D&C Red No. 27 staining.

References

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. (n.d.). Retrieved from [Link]

• Red 27 Lake - Cosmetics Info. (n.d.). Retrieved from [Link]

• Lendrum's Phloxine Tartrazine for Viral Inclusion Bodies - StainsFile. (n.d.). Retrieved from [Link]

• More Autofluorescence Troubleshooting for Tissue Imaging - Visikol. (2022, March 22). Retrieved from [Link]

• Phloxine-Methylene Blue Staining of Formalin-Fixed Tissue. (n.d.). Retrieved from [Link]

• The Antidote for Photobleaching - Electron Microscopy Sciences. (n.d.). Retrieved from [Link]

• Photobleaching in Live Cell Imaging | Biocompare: The Buyer's Guide for Life Scientists. (2018, April 26). Retrieved from [Link]

• D&C Red No. 27 - Descrizione. (2024, October 10). Retrieved from [Link]

• Fluorescence - Photobleaching - Interactive Tutorial - Molecular Expressions Microscopy Primer. (2016, September 12). Retrieved from [Link]

• Hematoxylin and eosin stain (H and E stain or HE stain) - Microbe Notes. (2021, May 16). Retrieved from [Link]

• Mastering the H&E Staining: A Step-by-Step Protocol for Flawless Histology. (2025, December 1). Retrieved from [Link]

• H&E staining - The Histology Guide - University of Leeds. (n.d.). Retrieved from [Link]

• Causes for Autofluorescence and Techniques to Address it for Fluorescent Tissue Imaging. (2024, July 11). Retrieved from [Link]

• A Beginner's Guide to Hematoxylin and Eosin Staining. (2024, July 23). Retrieved from [Link]

• Optimization, Design and Avoiding Pitfalls in Manual Multiplex Fluorescent Immunohistochemistry - PMC - NIH. (2019, July 26). Retrieved from [Link]

• Chemical fluorescence-based dye staining for 3-dimensional histopathology analysis - Taylor & Francis Online. (n.d.). Retrieved from [Link]

• Phloxine B Counterstain (1%) 950Ml - ENG Scientific. (n.d.). Retrieved from [Link]

• Understanding Hematoxylin & Eosin Staining Part 2 - Counterstain - Lab Storage Systems. (n.d.). Retrieved from [Link]

• Quantitative and comparative assessment of dyes and protocols for rapid ex vivo microscopy of fresh tissues - NIH. (2024, September 13). Retrieved from [Link]

• The hematoxylins and eosin - Clinical Tree. (2023, September 17). Retrieved from [Link]

• Traditional staining for routine diagnostic pathology including the role of tannic acid. 1. Value and limitations of the hematoxylin-eosin stain - ResearchGate. (2025, August 9). Retrieved from [Link]

• Chemical fluorescence-based dye staining for 3-dimensional histopathology analysis - NIH. (2022, March 15). Retrieved from [Link]

• Eosin Y Phloxine B, Dako H&E - Agilent. (n.d.). Retrieved from [Link]

• Fluorescent Staining of Elastic Tissue With Rhodamine B and Related Xanthene Dyes | PDF - Scribd. (n.d.). Retrieved from [Link]

• Overcoming Common Challenges with Fluorescent IHC - FluoroFinder. (2024, April 17). Retrieved from [Link]

• H&E - Biognost. (2023, November 7). Retrieved from [Link]

• Autofluorescence and Nonspecific Immunofluorescent Labeling in Frozen Bovine Intestinal Tissue Sections - NIH. (n.d.). Retrieved from [Link]

• Phloxine B, C.I. 45410 - Biognost. (n.d.). Retrieved from [Link]

• Phloxine B - Dyes for Histology - StainsFile. (n.d.). Retrieved from [Link]

• Xanthene Dyes for Cancer Imaging and Treatment: A Material Odyssey - ResearchGate. (n.d.). Retrieved from [Link]

• Non-Specific Binding, a Limitation of the Immunofluorescence Method to Study Macrophages In Situ - PMC - NIH. (2021, April 27). Retrieved from [Link]

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• 2. D&C Red No. 27 - Descrizione [tiiips.com]
• 3. standardcon.com [standardcon.com]
• 4. benchchem.com [benchchem.com]
• 5. clyte.tech [clyte.tech]
• 6. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 7. microbenotes.com [microbenotes.com]
• 8. tandfonline.com [tandfonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. stainsfile.com [stainsfile.com]
• 11. tandfonline.com [tandfonline.com]
• 12. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 13. biocompare.com [biocompare.com]
• 14. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 15. emsdiasum.com [emsdiasum.com]
• 16. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. Optimization, Design and Avoiding Pitfalls in Manual Multiplex Fluorescent Immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. vectorlabs.com [vectorlabs.com]
• 19. ICC/IHC Non-Specific Binding / Staining Prevention Protocol: R&D Systems [rndsystems.com]
• 20. More Autofluorescence Troubleshooting for Tissue Imaging | Visikol [visikol.com]
• 21. biotium.com [biotium.com]
• 22. Visikol® - Blog Post: Causes for Autofluorescence and Techniques to Address it for Fluorescent Tissue Imaging | Visikol [visikol.com]
• 23. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 24. IHC Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Support Center: Mitigating Photobleaching of D&amp;C Red No. 27 in Fluorescence Microscopy

Welcome to the technical support center dedicated to addressing a critical challenge in fluorescence microscopy: the rapid photobleaching of D&C Red no. 27. This guide is designed for researchers, scientists, and drug development professionals who utilize this vibrant fluorophore in their imaging workflows. Here, we will dissect the underlying causes of its photofading and provide robust, field-proven troubleshooting strategies and protocols to preserve your signal and enhance your data quality.

Part 1: FAQs - Understanding the Challenge

This section addresses the fundamental questions surrounding D&C Red no. 27 and its photostability.

Q1: What is D&C Red no. 27 and why is it so susceptible to photobleaching?

A1: D&C Red no. 27 is a bright, pink-red synthetic dye from the xanthene family, which also includes well-known fluorophores like fluorescein.[1][2] Chemically, it is the non-fluorescent lactone form of Phloxine B (also known as D&C Red no. 28), which is the fluorescent species typically observed in microscopy applications. The core xanthene structure, responsible for its strong fluorescence, is unfortunately prone to irreversible light-induced damage, a phenomenon known as photobleaching.[3]

The principal mechanism involves the generation of highly destructive reactive oxygen species (ROS). During fluorescence excitation, the dye molecule absorbs light energy, elevating it to an excited singlet state. While it should ideally relax by emitting a fluorescent photon, there's a probability it will transition to a long-lived, reactive "triplet state." In this state, the dye can transfer its energy to molecular oxygen present in the sample, creating singlet oxygen and other ROS. These aggressive chemical species then attack the fluorophore's structure, cleaving covalent bonds and permanently destroying its ability to fluoresce.

Q2: My signal with D&C Red no. 27 vanishes within seconds. What are the primary environmental and instrumental factors causing this?

A2: Such rapid signal loss is a common yet solvable issue. It almost always stems from a combination of suboptimal imaging parameters and inadequate sample preparation. The key culprits are:

• Excessive Illumination Intensity: The rate of photobleaching is directly proportional to the intensity of the excitation light. Using a laser or mercury lamp at a higher power than necessary is the fastest way to destroy your signal.

• Prolonged Exposure: Every moment your sample is illuminated contributes to cumulative photodamage. Long exposure times or leaving the shutter open between acquisitions will significantly accelerate fading.

• The Presence of Molecular Oxygen: Oxygen is the fuel for photobleaching. Samples mounted in simple aqueous buffers without any protective reagents are highly vulnerable to ROS-mediated damage.

• Inappropriate Mounting Medium: The chemical environment surrounding the fluorophore is critical. A mounting medium lacking specialized antifade reagents offers no defense against the onslaught of ROS generated during imaging.

Q3: What are antifade reagents and what is their mechanism of action?

A3: Antifade reagents are chemical compounds that are added to your mounting medium to dramatically slow down the rate of photobleaching. They function primarily as potent scavengers of reactive oxygen species.[4] By neutralizing these harmful radicals before they can react with and destroy the D&C Red no. 27 molecules, they preserve the fluorescent signal. Common and effective antifade agents include:

• Antioxidants: Such as n-propyl gallate (NPG) and Trolox, which is a water-soluble derivative of Vitamin E.

• Hindered Amines: Like 1,4-diazabicyclo[2.2.2]octane (DABCO).[4]

• Reducing Agents: Such as p-phenylenediamine (PPD), which is highly effective but requires careful handling and pH control.[4]

Incorporating these reagents into your workflow is a non-negotiable step for achieving stable and quantifiable fluorescence from D&C Red no. 27.

Part 2: Troubleshooting Guide: From Fading Signal to Publication-Quality Images

Primary Issue: The fluorescence signal from D&C Red no. 27 is either initially dim or fades completely after only a few seconds of illumination.

This guide provides a logical workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for D&C Red no. 27 photobleaching.

Step 1: Scrutinize Your Sample Preparation

Question: Are you currently using a dedicated antifade mounting medium?

• If No: This is the most critical and easily correctable issue. Standard buffers like PBS or simple glycerol solutions provide no chemical protection against photobleaching.

  • Solution: You must incorporate an antifade reagent. Either purchase a validated commercial mounting medium (e.g., VECTASHIELD®, ProLong™ Gold) or prepare a homemade solution.[5][6][7] We provide a reliable protocol for an n-propyl gallate (NPG)-based medium below.

• If Yes:

  • Question: Could your antifade reagent be expired or degraded?

    • Causality: Antifade reagents are chemically active and can degrade over time, especially if exposed to light and air. PPD, for instance, will darken as it oxidizes, indicating a loss of efficacy.

    • Solution: Prepare or purchase a fresh batch of mounting medium. Always store aliquots frozen at -20°C and protected from light to maximize their shelf life.

  • Question: Is the pH of your mounting medium optimal?

    • Causality: The fluorescence quantum yield of many dyes, including xanthenes, can be pH-sensitive. More importantly, the scavenging efficiency of certain antifade reagents is strongly dependent on pH. PPD, for example, requires an alkaline environment (pH 8.5-9.0) to function correctly.[8]

    • Solution: Verify that your mounting medium is buffered to a pH between 7.4 and 8.5.

Step 2: Systematically Optimize Your Microscope Imaging Parameters

Causality: The core principle is to deliver the minimum number of photons required to achieve an acceptable signal-to-noise ratio (SNR). Every excess photon is an unnecessary risk to your fluorophore.

Caption: Relationship between imaging parameters and their effects.

A Self-Validating Workflow for Parameter Optimization:

• Start Low: Begin your imaging session with the laser or lamp set to its lowest power setting (e.g., 1-5%).

• Compensate with Detection: Increase the camera's exposure time or the detector's gain until you can clearly discern your signal from the background.

• Iterate and Balance: If the signal remains too weak, incrementally increase the illumination power. If you observe significant photobleaching during this process, immediately reduce the power and attempt to further increase exposure or gain. A slightly noisy image from a living fluorophore is infinitely more valuable than a perfectly clean image of a bleached one.

• Employ Neutral Density (ND) Filters: If your microscope is equipped with them, use ND filters to attenuate the light intensity. This is preferable to lowering the voltage on older lamp-based systems, which can alter the color temperature and spectral output.[5]

• Minimize Illumination Time: Never expose the sample to light unnecessarily. Use a lower magnification to find your region of interest, focus using a transient, low-power illumination, and always use a shutter to block the light path between image captures in a time-lapse experiment.[9]

Step 3: Quantify Your Photobleaching to Validate Your Solution

Question: How can you be certain that your changes are improving photostability?

• Causality: Visual estimation of fading is subjective. By creating a photobleaching curve, you can generate quantitative data to objectively assess the performance of your imaging conditions.

• Solution: Follow Protocol 3 to acquire a time-lapse series of a stained area and plot the decay of fluorescence intensity over time. This provides a baseline against which you can rigorously compare different antifade media or microscope settings.

Part 3: Validated Experimental Protocols

These protocols provide detailed, step-by-step instructions for key workflows discussed in this guide.

Protocol 1: Preparation of High-Performance n-Propyl Gallate (NPG) Antifade Mounting Medium

Expertise & Experience: NPG is a highly effective, reliable, and easy-to-use antioxidant that provides excellent protection for a wide range of fluorophores, including xanthene dyes like D&C Red no. 27.[10] This recipe yields a stable and effective mounting medium.

Materials:

• n-propyl gallate (e.g., Sigma-Aldrich P3130)

• Glycerol (ACS grade, 99-100% purity)

• 10X Phosphate-Buffered Saline (PBS)

• Dimethyl sulfoxide (DMSO)

• Sterile, nuclease-free water

• 50 mL conical tube and 1.5 mL microcentrifuge tubes

• Magnetic stirrer

Procedure:

• Prepare 1X PBS: Dilute your 10X PBS stock 1:10 with sterile water.

• Prepare 20% (w/v) NPG Stock Solution:

  • In a 15 mL conical tube, dissolve 2 g of n-propyl gallate in DMSO to a final volume of 10 mL.

  • Vortex vigorously. If needed, warm briefly at 37°C to fully dissolve. This stock must be prepared in an organic solvent as NPG has poor solubility in aqueous solutions.[10]

• Formulate the Final Mounting Medium:

  • In a 50 mL conical tube, combine 9 mL of glycerol and 1 mL of 10X PBS.

  • Place on a magnetic stirrer and mix thoroughly.

  • While the glycerol/PBS solution is stirring rapidly, add 100 µL of the 20% NPG stock solution drop-by-drop. This slow addition is critical for preventing precipitation.

  • Continue stirring for at least 15 minutes until the solution is completely homogeneous.

• Aliquot and Store:

  • Dispense the final medium into 1 mL aliquots in light-blocking microcentrifuge tubes.

  • Store at -20°C. Under these conditions, the medium is stable for over a year.

Protocol 2: Best-Practice Protocol for Mounting Coverslips

Trustworthiness: This method is designed to be a self-validating system by minimizing the introduction of air bubbles and ensuring an even distribution of the protective antifade medium, which are critical for high-quality, reproducible imaging.

Procedure:

• Final Wash: After your final staining step, wash the cells/tissue on the coverslip twice with 1X PBS.

• Remove Excess Buffer: Carefully aspirate the bulk of the PBS. Use the corner of a clean lab wipe to gently touch the edge of the coverslip to wick away the remaining buffer film. Crucially, do not let the specimen itself dry out.

• Apply Antifade Medium: Place your clean microscope slide on a flat surface. Pipette a single 20-30 µL drop of your antifade medium onto the center of the slide.

• Lower the Coverslip: Using fine-tipped forceps, grasp the coverslip and lower it, cell-side down, onto the droplet at a 45° angle. Allow the medium to spread evenly as you slowly lower the coverslip completely. This technique minimizes the trapping of air bubbles.

• Seal for Longevity (Recommended):

  • Allow the slide to set for 1-2 hours at room temperature in the dark.

  • Apply a thin bead of clear nail polish or a commercial sealant around the perimeter of the coverslip to create an airtight seal. This prevents evaporation and reagent degradation.

  • Allow the sealant to dry completely before imaging.

• Store Properly: Store slides flat in a slide box, protected from light. For short-term storage (days to weeks), 4°C is sufficient. For long-term archiving (months), store at -20°C.

Protocol 3: A Quantitative Approach to Measuring and Comparing Photobleaching

Authoritative Grounding: This protocol is based on established methodologies for quantifying fluorescence decay.[11][12] It provides an objective and reproducible way to measure photostability and validate the effectiveness of your mitigation strategies.

Procedure:

• Prepare Comparative Samples: Prepare identical slides of your D&C Red no. 27-stained specimen, but mount them in the different media you wish to test (e.g., PBS vs. your homemade NPG medium vs. a commercial product).

• Standardize Imaging Conditions:

  • On your microscope, select a representative field of view.

  • Define a set of imaging parameters (laser power, exposure, gain, pixel dwell time) that provides a good initial signal. It is absolutely critical that you use these exact same parameters for all samples in your comparison.

• Acquire Time-Lapse Data:

  • Set up a time-lapse acquisition (e.g., one image every 2-5 seconds for a duration of 2-5 minutes).

  • Begin the acquisition to continuously image the same field of view.

• Repeat for All Conditions: For each different mounting medium, repeat the exact same time-lapse acquisition on a new, un-imaged, but representative area of the slide.

• Analyze the Data (using software like Fiji/ImageJ):

  • For each time-lapse series, draw a Region of Interest (ROI) over a clearly stained structure.

  • Draw a second ROI over a background area with no cells.

  • Measure the mean intensity for both the signal ROI and the background ROI for every frame in the series.

• Normalize and Plot:

  • For each time point, perform a background subtraction (Signal ROI Mean - Background ROI Mean).

  • Normalize the background-subtracted data by dividing the intensity at each time point by the intensity at time zero. This expresses your data as a fraction of the initial intensity.

  • Plot the normalized intensity (Y-axis) versus time (X-axis). The resulting graph is your photobleaching curve. Slower decays indicate superior photoprotection.

Part 4: Data Summary & Visualizations

Table 1: Comparative Efficacy of Antifade Strategies

This table summarizes the expected performance of various mounting media. The "Time to 50% Intensity" is a common metric for photostability, indicating how long a fluorophore can be illuminated before its signal is halved.

Mounting Medium	Active Reagent(s)	Relative Initial Brightness	Time to 50% Intensity (Arbitrary Units)	Key Considerations
PBS / Saline	None	100%	< 5	Baseline. Offers no protection; severe photobleaching expected.
Glycerol (90%)	None	100%	~10	Minor improvement via refractive index matching; no chemical protection.
Homemade NPG Medium	n-Propyl Gallate	~90-95%	> 85	Excellent. Strong protection with minimal initial signal loss. Cost-effective.[10][13]
Homemade PPD Medium	p-Phenylenediamine	~70-80%	> 95	Very Strong. Can cause some initial signal quenching and requires alkaline pH.[4][8]
Commercial (e.g., VECTASHIELD®)	Proprietary	~85-95%	> 90	High Performance. Quality controlled, reliable, but higher cost.[6]
Commercial (e.g., ProLong™ Gold)	Proprietary	~90-100%	> 95	High Performance. Often hard-setting, which is ideal for long-term storage.[5][14]

Disclaimer: Values are representative and for comparative purposes. Actual rates are highly dependent on illumination intensity and the specific microscope configuration.

Diagram 1: The Molecular Mechanism of Photobleaching

Caption: Mechanism of photobleaching for D&C Red no. 27.

Part 5: References

• Ono, M., Murakami, T., Kudo, A., et al. (2001). Quantitative comparison of anti-fading mounting media for confocal laser scanning microscopy. Journal of Histochemistry & Cytochemistry, 49(3), 305-312. Available at: [Link]

• University of Massachusetts Amherst. (n.d.). Antifade Mixtures for Fluorescence Microscopy. Retrieved from [Link]

• Purdue University. (n.d.). PPD Recipe (Antifade reagent). Retrieved from [Link]

• Longin, A., Souchier, C., Ffrench, M., & Bryon, P. A. (1993). Comparison of anti-fading agents used in fluorescence microscopy: image analysis and laser confocal microscopy study. Journal of Histochemistry & Cytochemistry, 41(12), 1833-1840. Available at: [Link]

• Molecular Expressions. (2016, September 12). Photobleaching. Retrieved from [Link]

• FPbase. (n.d.). Measuring Fluorescent Protein Photobleaching. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Photobleaching correction in fluorescence microscopy images. Retrieved from [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. Retrieved from [Link]

• Aurobindo Pharma. (n.d.). D&C Red 27 Supplier & Exporter. Retrieved from [Link]

• Teca. (2024, October 10). D&C Red No. 27 - Descrizione. Retrieved from [Link]

• 2BScientific. (n.d.). Vector Laboratories / VECTASHIELD® Antifade Mounting Media. Retrieved from [Link]

Sources

• 1. D&C Red No. 27 - Descrizione [tiiips.com]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 4. vectorlabs.com [vectorlabs.com]
• 5. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 6. Mounting Media [szabo-scandic.com]
• 7. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. bidc.ucsf.edu [bidc.ucsf.edu]
• 9. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 11. Quantitative comparison of anti-fading mounting media for confocal laser scanning microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Methods and Tips [bio.umass.edu]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Troubleshooting Non-Specific Binding of D&amp;C Red No. 27

Welcome to the technical support center for D&C Red No. 27. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with non-specific binding of this versatile xanthene dye in their experimental workflows. Here, we will delve into the underlying causes of this common issue and provide robust, field-proven strategies to mitigate it, ensuring the integrity and clarity of your results.

Understanding D&C Red No. 27 and its Binding Behavior

D&C Red No. 27, also known by its synonyms Phloxine B and Acid Red 92, is a synthetic dye belonging to the xanthene class, which also includes well-known fluorophores like fluorescein and rhodamine.[1][2][3] Its chemical structure, characterized by a polycyclic aromatic hydrocarbon core with halogen substitutions, imparts both its vibrant color and its fluorescent properties.[1][3] However, this structure also contributes to its hydrophobicity, a primary driver of non-specific binding in aqueous biological environments.[4][5]

Non-specific binding occurs when the dye adheres to surfaces and molecules other than the intended target. This can be due to several types of interactions:

• Hydrophobic Interactions: The nonpolar regions of the dye molecule are repelled by water and preferentially associate with hydrophobic regions of proteins, lipids, and plasticware.[4][5]

• Ionic Interactions: As an anionic dye, D&C Red No. 27 can electrostatically interact with positively charged molecules in the cell or tissue.

• Dye Aggregation: At higher concentrations, xanthene dyes have a tendency to form aggregates, which can become entrapped in cellular structures, leading to high background signal.[6][7]

This guide will provide a systematic approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: What is D&C Red No. 27, and what are its common applications in research?

A1: D&C Red No. 27 (CI 45410) is a xanthene-based fluorescent dye.[1][2][3] In research, it is used as a biological stain for cytoplasm and other cellular components in various histological techniques, such as Hematoxylin and Eosin (H&E) and Hematoxylin Phloxine Saffron (HPS) staining.[1][2][8] It can also be used as a fluorescent probe in cell-based assays.

Q2: Why am I seeing high background fluorescence across my entire sample?

A2: High background is a classic sign of non-specific binding. This can be caused by excessive dye concentration, inadequate blocking of non-specific sites, insufficient washing, or hydrophobic interactions between the dye and cellular components.[4][5]

Q3: Can the pH of my buffers affect the staining?

A3: Absolutely. The pH of your staining and washing buffers can alter the charge of both the dye and the biological molecules in your sample, thereby influencing ionic interactions. For anionic dyes like D&C Red No. 27, a more acidic environment can increase the positive charge on proteins, potentially leading to stronger, and sometimes non-specific, staining.

Q4: Is D&C Red No. 27 suitable for live-cell imaging?

A4: While some xanthene dyes are used in live-cell imaging, D&C Red No. 27's propensity to bind non-specifically can be a significant challenge. Its ability to cross cell membranes may also be limited. It is more commonly used for staining fixed cells and tissues.[1]

Q5: My dye seems to be precipitating out of solution. What should I do?

A5: Dye aggregation and precipitation can occur at high concentrations or in buffers with incompatible ionic strengths.[6][7] Ensure the dye is fully dissolved in a suitable solvent (like ethanol or DMSO) before preparing your final working solution.[2] Consider filtering the final staining solution through a 0.22 µm filter before use.

In-Depth Troubleshooting Guides

Issue 1: High and Diffuse Background Staining

This is the most common problem and often masks the specific signal, making data interpretation unreliable.

Logical Troubleshooting Workflow:

Protocol to prepare a high-quality, aggregate-free staining solution.

Causality and Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Dye Aggregation in Aqueous Buffer	The planar, hydrophobic structure of xanthene dyes promotes self-association (stacking) in aqueous solutions, forming aggregates. [6][7]	Improve dye solubilization. Prepare a high-concentration stock solution in an appropriate organic solvent like DMSO or ethanol. [2]For the final working solution, dilute the stock in your aqueous buffer immediately before use. Avoid storing dilute aqueous solutions of the dye.
Precipitation with Buffer Components	Certain salts or buffer components may reduce the solubility of the dye, causing it to precipitate.	Test buffer compatibility. If you suspect an issue, try dissolving the dye in different buffers (e.g., PBS vs. Tris-based buffers) to see if precipitation is reduced.
Cellular Debris	In cell culture experiments, dead cells and other debris can non-specifically trap dye aggregates.	Ensure healthy cell cultures and wash thoroughly. Maintain healthy cell cultures to minimize cell death. Before fixation and staining, gently wash the cells with PBS to remove debris.

Experimental Protocols

Protocol 1: Optimizing D&C Red No. 27 Concentration (Titration)

This protocol is essential for determining the ideal dye concentration for your specific application.

• Prepare a 1 mM stock solution of D&C Red No. 27 in high-quality DMSO or ethanol.

• Prepare a series of working solutions by diluting the stock solution in your staining buffer (e.g., PBS with 1% BSA). A suggested range is: 10 µM, 5 µM, 2 µM, 1 µM, 0.5 µM, and 0.2 µM.

• Prepare replicate samples (e.g., cells on coverslips or tissue sections).

• Stain one replicate with each concentration for your standard incubation time.

• Include a "no dye" control to assess autofluorescence.

• Wash all samples using your standard protocol.

• Image all samples using identical acquisition settings (e.g., laser power, gain, exposure time).

• Analyze the images to identify the lowest concentration that provides a clear specific signal with the lowest background.

Protocol 2: Standard Staining Protocol with Enhanced Blocking and Washing

This protocol incorporates best practices to minimize non-specific binding from the outset.

• Sample Preparation: Fix and permeabilize your cells or tissue sections as required by your experimental design.

• Blocking:

  • Prepare a blocking buffer consisting of 5% Normal Goat Serum (or serum matching your secondary antibody) and 0.1% Triton X-100 in PBS.

  • Incubate your samples in blocking buffer for at least 1 hour at room temperature. [9]3. Primary Antibody Incubation (if applicable):

  • Dilute your primary antibody in the blocking buffer.

  • Incubate as per your optimized protocol (e.g., 1-2 hours at room temperature or overnight at 4°C).

• Washing:

  • Prepare a wash buffer of 0.05% Tween 20 in PBS.

  • Wash the samples three times for 5-10 minutes each with gentle agitation.

• D&C Red No. 27 Staining (or Secondary Antibody):

  • Dilute your D&C Red No. 27 (or fluorescently labeled secondary antibody) in the blocking buffer to the optimal concentration determined by titration.

  • Incubate for 1 hour at room temperature, protected from light.

• Final Washes:

  • Wash the samples four times for 5-10 minutes each with the wash buffer, protected from light.

  • Perform one final rinse with PBS to remove residual detergent.

• Mounting and Imaging:

  • Mount your samples with an anti-fade mounting medium.

  • Image using appropriate filter sets.

By systematically addressing the factors that contribute to non-specific binding, you can significantly improve the quality and reliability of your data when using D&C Red No. 27.

References

• Artefacts Caused by Non-Specific Binding of Fluorescent Dyes in Single Molecule Experiments - CLF. (n.d.). Retrieved from [Link]

• Reagents on Dark Surfaces - GFJC Archive of Projects. (n.d.). Retrieved from [Link]

• Phloxine B - Dyes for Histology - StainsFile. (n.d.). Retrieved from [Link]

• The Essential Role of Phloxine B in Modern Histopathology. (n.d.). Retrieved from [Link]

• Live imaging of the extracellular matrix with a glycan-binding fluorophore - PubMed Central. (n.d.). Retrieved from [Link]

• Histology Stains - UNSW Embryology. (2020, February 26). Retrieved from [Link]

• Optimization of Rapid Immunohistochemical Stains on Frozen Tissue Sections - Novodiax. (n.d.). Retrieved from [Link]

• (PDF) Live imaging of the extracellular matrix with a glycan-binding fluorophore. (2020, February 6). Retrieved from [Link]

• Phloxine B (Acid Red 92) - D&C Red 28: Safety Regulations - Hridhan Chem. (2024, November 12). Retrieved from [Link]

• Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One. (2013, September 16). Retrieved from [Link]

• PhloxineB, a versatile bacterial stain | Pathogens and Disease - Oxford Academic. (n.d.). Retrieved from [Link]

• How to get rid of non-specific signals in the staining of immunofluorescent microscopy? (2014, March 20). Retrieved from [Link]

• Phloxine B Dye: Applications, properties, & uses in science - Hridhan Chem. (n.d.). Retrieved from [Link]

• In Vitro Antibacterial Activities of Phloxine B and Other Halogenated Fluoresceins against Methicillin-Resistant Staphylococcus aureus - NIH. (n.d.). Retrieved from [Link]

• Protocol overview for optimizing staining conditions. - ResearchGate. (n.d.). Retrieved from [Link]

• Phloxine B (Acid Red 92) | 18472-87-2 | Leading Manufacturer And Supplier - Macsen Labs. (n.d.). Retrieved from [Link]

• The challenges of using fluorescent probes to detect and quantify specific reactive oxygen species in living cells - FAO AGRIS. (n.d.). Retrieved from [Link]

• D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem. (n.d.). Retrieved from [Link]

• 9 tips to optimize your immunofluorescence staining - ONI Bio. (2019, May 15). Retrieved from [Link]

• Binding of fluorophores to proteins depends on the cellular environment - PMC - NIH. (n.d.). Retrieved from [Link]

• D&C Red No. 27 aluminum lake | C60H6Al2Br12Cl12O15 | CID 118856509 - PubChem. (n.d.). Retrieved from [Link]

• What's the best way to avoid non-specific binding of the antibody during immunofluorescence? | ResearchGate. (2017, November 26). Retrieved from [Link]

• Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions - MDPI. (n.d.). Retrieved from [Link]

• what might be causing non-specific binding? more detailed protocol used in comments : r/labrats - Reddit. (2023, June 29). Retrieved from [Link]

• Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - PubMed. (n.d.). Retrieved from [Link]

• EWG Skin Deep® | What is CI 45410 (D&C Red No. 27 or 28) Lake. (n.d.). Retrieved from [Link]

• Aggregation of Dyes in Aqueous Solutions - ResearchGate. (2020, August 7). Retrieved from [Link]

• (PDF) Development of Xanthene‐Based Fluorescent Dyes: Machine Learning‐Assisted Prediction vs. TD‐DFT Prediction and Experimental Validation - ResearchGate. (2020, October 17). Retrieved from [Link]

• Non-Specific Binding, a Limitation of the Immunofluorescence Method to Study Macrophages In Situ - PMC - NIH. (2021, April 27). Retrieved from [Link]

• Xanthene-Based Dyes for Photoacoustic Imaging and Their Use as Analyte-Responsive Probes - PMC - NIH. (n.d.). Retrieved from [Link]

• Combining hydrophilic and hydrophobic environment sensitive dyes to detect a wide range of cellular polarity - NIH. (n.d.). Retrieved from [Link]

• Hydrophobic Interactions between DNA Duplexes and Synthetic and Biological Membranes - PMC - PubMed Central. (2021, May 20). Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. stainsfile.com [stainsfile.com]
• 3. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 5. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Histology Stains - Embryology [embryology.med.unsw.edu.au]
• 9. reddit.com [reddit.com]

Technical Support Center: A Guide to Improving the Signal-to-Noise Ratio of D&amp;C Red No. 27 Fluorescence

Welcome to the Technical Support Center for D&C Red No. 27. This guide is designed for researchers, scientists, and drug development professionals who utilize D&C Red No. 27 in their fluorescence-based assays. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you optimize your experimental setup and achieve a high signal-to-noise ratio.

Understanding D&C Red No. 27 Fluorescence

D&C Red No. 27, also known as Phloxine B or Acid Red 92, is a synthetic dye from the xanthene class.[1][2] Its chemical structure, 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, gives it fluorescent properties.[3] This means that when it absorbs light at a specific wavelength, it emits light at a longer wavelength, which can make the product appear to glow.[3]

D&C Red No. 27 is widely used in cosmetics like lipsticks and blushes, and also finds applications in pharmaceutical and drug development settings.[1][4] It exists in both water-soluble forms and as insoluble lakes, making it versatile for various formulations.[1][3]

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for D&C Red No. 27?

While the exact optimal wavelengths can be influenced by the solvent and local environment, a general starting point for D&C Red No. 27 is in the green to yellow-orange region for excitation and a longer wavelength in the orange to red region for emission. It is crucial to experimentally determine the optimal excitation and emission maxima for your specific experimental conditions using a spectrophotometer to maximize your signal.

Q2: How does the solvent environment affect the fluorescence of D&C Red No. 27?

The fluorescence of xanthene dyes like D&C Red No. 27 can be sensitive to the solvent environment. Factors such as solvent polarity can influence the Stokes shift (the difference between the excitation and emission maxima).[5] For instance, some rhodamine dyes, which are structurally related to D&C Red No. 27, exhibit higher two-photon absorption cross-sections in nonpolar solvents.[6] It is advisable to test a range of solvents compatible with your experimental system to find the one that provides the best fluorescence signal.

Q3: What are common sources of background noise when using D&C Red No. 27?

Background fluorescence, or noise, can originate from several sources, including:

• Autofluorescence: The sample itself, including cells or tissues, can naturally fluoresce.[7][8]

• Reagents and Media: Culture media, buffers, and other reagents can contain fluorescent impurities.[7][8] Phenol red-free media is often recommended for live-cell imaging to reduce background.[8]

• Consumables: Plasticware, such as microplates, can exhibit autofluorescence. Using black-walled, clear-bottom plates can help minimize this.[9]

• Unbound Dye: Excess D&C Red No. 27 that has not bound to the target of interest can contribute to background signal.[7]

Q4: What is fluorescence quenching and how can it affect my results with D&C Red No. 27?

Fluorescence quenching is a process that decreases the fluorescence intensity of a substance. It can occur through various mechanisms, including interactions with other molecules in the solution. For rhodamine dyes, a class of molecules similar to D&C Red No. 27, quenching can happen at high concentrations due to the formation of non-fluorescent dimers.[10][11] It's important to optimize the concentration of D&C Red No. 27 to avoid self-quenching.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during experiments with D&C Red No. 27.

Issue 1: Low or No Fluorescence Signal

A weak or absent signal can be frustrating. The following steps will help you diagnose and resolve the issue.

Troubleshooting Workflow: Low Fluorescence Signal

Caption: A workflow for troubleshooting low fluorescence signals.

Detailed Steps for Troubleshooting Low Signal:

Potential Cause	Recommended Action	Scientific Rationale
Incorrect Instrument Settings	Verify that the excitation and emission filters or monochromator settings match the determined optimal wavelengths for D&C Red No. 27.[9] Increase the detector gain or integration time.[9]	Mismatched filter sets will lead to inefficient excitation and/or detection of the emitted fluorescence. Increasing gain amplifies the detected signal, while longer integration times allow for the collection of more photons.
Suboptimal Dye Concentration	Perform a concentration titration of D&C Red No. 27 to find the optimal concentration that yields the highest signal without causing self-quenching.[12]	At high concentrations, fluorescent molecules can form non-fluorescent aggregates (dimers), leading to a decrease in the overall fluorescence quantum yield.[10][11]
Inefficient Staining/Labeling	Optimize the incubation time and temperature for your staining protocol.[12] Ensure the pH of the buffer is compatible with D&C Red No. 27, which is soluble at neutral or alkaline pH.[3]	Inefficient binding of the fluorophore to the target will result in a low signal. The solubility and binding affinity of the dye can be pH-dependent.
Photobleaching	Minimize the exposure of the sample to the excitation light. Use an antifade mounting medium if applicable.[13] Consider using a lower excitation power.	Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of fluorescence.

Issue 2: High Background Noise

High background can obscure your signal, making it difficult to distinguish true positives from noise.

Troubleshooting Workflow: High Background Noise

Caption: A workflow for troubleshooting high background noise.

Detailed Steps for Troubleshooting High Background:

Potential Cause	Recommended Action	Scientific Rationale
Autofluorescence of Sample/Reagents	Image an unstained control sample to determine the level of autofluorescence.[8] If possible, switch to a fluorophore with excitation and emission wavelengths further into the red or near-infrared spectrum.[8] Use phenol red-free media for live-cell imaging.[8]	Endogenous molecules like NADH and flavins can fluoresce, contributing to background.[8] Autofluorescence is often more pronounced at shorter wavelengths.
Non-specific Binding of the Dye	Optimize the concentration of D&C Red No. 27 to the lowest effective concentration.[7] Increase the number and stringency of wash steps after staining to remove unbound dye.[7]	Excess dye that is not specifically bound to the target will contribute to background fluorescence. Thorough washing helps to remove this unbound dye.
Contaminated Reagents or Consumables	Use high-purity, fluorescence-free reagents and solvents. Test for background fluorescence from your microplates or slides by measuring a blank well/area containing only buffer.[9] Switch to black microplates to reduce well-to-well crosstalk and scattered light.[9]	Impurities in reagents or the plasticware itself can be fluorescent and contribute significantly to the background signal.
Instrument Noise	Ensure the instrument is properly calibrated and maintained. If possible, use advanced techniques like digital lock-in algorithms to reduce noise.[14]	Electronic noise from the detector and light source can contribute to the overall background.

Experimental Protocols

Protocol: Determining Optimal Excitation and Emission Spectra

• Prepare a stock solution of D&C Red No. 27 in a suitable solvent (e.g., ethanol or DMSO).

• Dilute the stock solution in your experimental buffer to a working concentration (e.g., 1 µM).

• Use a scanning spectrofluorometer to measure the fluorescence spectra.

• Excitation Scan: Set the emission monochromator to an estimated emission maximum (e.g., 580 nm) and scan a range of excitation wavelengths (e.g., 480-570 nm). The peak of this scan is your optimal excitation wavelength.

• Emission Scan: Set the excitation monochromator to the optimal excitation wavelength determined in the previous step and scan a range of emission wavelengths (e.g., 550-650 nm). The peak of this scan is your optimal emission wavelength.

Protocol: Concentration Titration to Minimize Self-Quenching

• Prepare a serial dilution of D&C Red No. 27 in your experimental buffer, ranging from a high concentration (e.g., 100 µM) to a low concentration (e.g., 0.01 µM).

• Measure the fluorescence intensity of each concentration using your optimized excitation and emission wavelengths.

• Plot fluorescence intensity versus concentration.

• Identify the optimal concentration range. The fluorescence intensity should initially increase linearly with concentration. The point at which the intensity plateaus or begins to decrease indicates the onset of self-quenching. The optimal concentration will be in the linear range just before the plateau.

Conclusion

By systematically addressing the factors that influence fluorescence signal and noise, you can significantly improve the quality of your data when using D&C Red No. 27. This guide provides a framework for troubleshooting common issues and optimizing your experimental parameters. Remember that careful experimental design and a thorough understanding of the properties of your fluorescent dye are key to achieving a high signal-to-noise ratio.

References

• Cosmetics Info. (n.d.). Red 27 Lake. Retrieved from [Link]

• Enge, T. (n.d.). How to Reduce Background Autofluorescence and Improve Confocal Microscopy Images. Nikon Instruments. Retrieved from [Link]

• Immudex. (n.d.). The Fluorescence Signal is Too Low. Retrieved from [Link]

• Mennucci, B., & Cammi, R. (2003). A first principles study of fluorescence quenching in rhodamine B dimers: how can quenching occur in dimeric species?. Physical Chemistry Chemical Physics, 5(20), 4649-4657.

• Basicmedical Key. (n.d.). Troubleshooting Fluorescence Intensity Plate Reader Experiments. Retrieved from [Link]

• Elabscience. (2018, May 28). Immunofluorescence Troubleshooting Tips. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Fluorescence Signal.

• TME. (2024, October 10). D&C Red No. 27. Retrieved from [Link]

• Itoh, K., Chiyokawa, Y., Nakao, M., & Honda, K. (1984). Fluorescence quenching processes of Rhodamine B on oxide semiconductors and light-harvesting action of its dimers. Journal of the American Chemical Society, 106(6), 1620-1625.
• Kumbhakar, M., Nath, S., & Pal, H. (2013). Fluorescence quenching of Rhodamine B base by two amines. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 105, 557-562.
• Penzkofer, A., & Lu, Y. (1986). Fluorescence quenching of rhodamine 6G in methanol at high concentration. Chemical Physics, 103(2-3), 399-405.
• Shriver, Z. H., & Demas, J. N. (2005). Reduction of Multiexponential Background in Fluorescence with Phase-Sensitive Detection. Analytical Chemistry, 77(19), 6247-6253.
• Magde, D., Wong, R., & Seybold, P. G. (2002). Light Quenching and Fluorescence Depolarization of Rhodamine B and Applications of This Phenomenon to Biophysics. The Journal of Physical Chemistry B, 106(44), 11595-11604.
• Li, Y., et al. (2021). Enhancement of signal-to-noise ratio for fluorescence endoscope image based on fast digital lock-in algorithm. Royal Society Open Science, 8(3), 202115.

• Edinburgh Instruments. (2022, December 6). How to Reduce Fluorescence in Raman Spectroscopy. Retrieved from [Link]

• Wenger, J., et al. (2008). Nanoaperture-Enhanced Signal-to-Noise Ratio in Fluorescence Correlation Spectroscopy. Analytical Chemistry, 80(18), 7073-7079.

• PubChem. (n.d.). D&C Red No. 27. National Center for Biotechnology Information. Retrieved from [Link]

• Kaur, S., Tang, Z. F., & McMillen, D. R. (2025). A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. PLOS ONE, 20(9), e0330718.
• Llewellyn, M. E., et al. (2010). Use of Independent Component Analysis to Improve Signal to Noise Ratio in Multi-probe Fluorescence Microscopy. Biomedical Optics Express, 1(2), 263-274.

• Zeiss Microscopy. (2023, May 8). Optimizing Signal to Noise Ratio. YouTube. Retrieved from [Link]

• Sun Chemical. (n.d.). C14-7702 Soft-Tex® D&C Red 27 Al Lake. Personal Care & Cosmetics. Retrieved from [Link]

• AuroGenesis. (n.d.). D&C Red 27 Supplier & Exporter. Retrieved from [Link]

• Science.gov. (n.d.). dye solvent red: Topics by Science.gov. Retrieved from [Link]

• Accio. (2025, September 16). D C Red 27: Premium Pigment for Cosmetics & Food. Retrieved from [Link]

• Drugs.com. (2025, June 2). D&C Red No. 27 Aluminum Lake: What is it and where is it used?. Retrieved from [Link]

• PubChem. (n.d.). D&C Red No. 27 aluminum lake. National Center for Biotechnology Information. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). D&C Red 27. Retrieved from [Link]

• Neelikon. (n.d.). D&C Red 27 Al Lake. Retrieved from [Link]

• Weisz, A., et al. (1998). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives and Contaminants, 15(6), 637-646.

• EWG Skin Deep®. (n.d.). What is CI 45410 (D&C Red No. 27 or 28) Lake. Retrieved from [Link]

• Bhaumik, S., et al. (2014). Solvent effect on two-photon absorption and fluorescence of rhodamine dyes. Journal of Photochemistry and Photobiology A: Chemistry, 280, 10-18.
• Paul, B. K., & Guchhait, N. (2024). Regioselective and solvent-dependent photoisomerization induced internal conversion in red fluorescent protein chromophore analogues. Physical Chemistry Chemical Physics, 26(23), 19565-19575.
• Park, S., et al. (2005). Emission Characteristics of Fluorescent Labels with Respect to Temperature Changes and Subsequent Effects on DNA Microchip Studies. Applied and Environmental Microbiology, 71(12), 8560-8564.

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Technical Support Center: Stability of D&amp;C Red No. 27 in Formulation Systems

Welcome to the technical support resource for D&C Red No. 27. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of formulating with this vibrant xanthene dye. D&C Red No. 27 (CI 45410) and its lake variant are known for their brilliant color, but their stability is highly dependent on the formulation environment.[1][2] This document provides in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during experimental and developmental stages.

Section 1: Troubleshooting Guide

This section addresses specific issues in a question-and-answer format, focusing on identifying the root cause of a problem and providing actionable solutions.

Q1: My aqueous formulation with D&C Red No. 27 is experiencing a significant color shift to a pale orange/colorless state, or the color is fading over time. What is happening?

This is a common issue often rooted in the formulation's chemistry and environmental exposure. Let's diagnose the potential causes.

Potential Cause A: pH Drift

D&C Red No. 27 is exceptionally sensitive to pH.[3] Its vibrant pink-red color is most stable in a slightly acidic to neutral environment, typically within a pH range of 3 to 7.[4] Outside this range, particularly in alkaline conditions, the molecular structure can change, leading to a loss of color. The colorant is water-soluble at neutral or alkaline pH.[5]

• Causality: The color of fluorescein-based dyes like D&C Red No. 27 is due to the equilibrium between a colored quinoid form and a colorless lactone form. This equilibrium is pH-dependent. An inappropriate pH shifts the equilibrium toward the colorless lactone form, causing the color to fade.

Potential Cause B: Photodegradation (Light Instability)

D&C Red No. 27 has been described as having "very fair" to "poor" light fastness.[6][7] The aluminum lake version, in particular, is considered relatively unstable when exposed to light for prolonged periods.[8]

• Causality: The energy from UV and visible light can excite the electrons in the dye's chromophore, leading to photochemical reactions that break down the molecule. This degradation is often irreversible and results in a permanent loss of color.

Troubleshooting Protocol:

• Verify Formulation pH: Use a calibrated pH meter to measure the current pH of your formulation. If it has drifted outside the 3-7 range, this is a likely culprit.

• Select an Appropriate Buffer System: If the pH is unstable, incorporate a buffer system with a pKa value near the center of your target pH range to provide adequate buffering capacity. Common choices include citrate buffers (for pH 3-6) and phosphate buffers (for pH 6-7.5).

• Conduct a Photostability Study: Expose your formulation to controlled light conditions (using a photostability chamber) alongside a control sample protected from light. Compare the color change over time using spectrophotometry (measuring absorbance at the λmax) or colorimetry (Lab* values).

• Implement Light-Protective Packaging: If the dye proves to be photolabile in your formulation, the use of opaque or UV-protected packaging is essential for the final product.[9]

Q2: I'm observing precipitation and color "bleeding" from my semi-solid formulation into the aqueous phase of my emulsion. How can I fix this?

This issue points directly to the selection of the colorant form and its compatibility with your formulation's base.

Potential Cause: Incorrect Form of the Colorant

D&C Red No. 27 exists in two primary forms: the dye and the lake.

• D&C Red No. 27 (The Dye): This form is soluble under certain conditions (e.g., in oil or water at specific pHs) and will "bleed" or migrate in multiphase systems.[4][10]

• D&C Red No. 27 Aluminum Lake (The Pigment): This is an insoluble pigment created by adsorbing the dye onto an alumina substrate.[11] Lakes are designed to be dispersible and are used specifically in applications where color migration is undesirable.[5]

Solution Pathway:

• Identify Your Formulation Type:

  • For anhydrous (oil-based) or high-fat systems, the oil-soluble dye may be appropriate.[3]

  • For emulsions, suspensions, or powders where color migration is a concern, D&C Red No. 27 Aluminum Lake is the correct choice.

• Reformulate with the Lake Version: Replace the D&C Red No. 27 dye with the D&C Red No. 27 Al Lake.

• Ensure Proper Dispersion: The lake is a pigment and does not dissolve. It must be evenly dispersed. This often requires high-shear mixing or milling to break down agglomerates and achieve a uniform particle size distribution for consistent color.[9]

Troubleshooting Workflow Diagram

Below is a logical flowchart to guide you through diagnosing stability issues with D&C Red No. 27.

Sources

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• 7. spectracolors.com [spectracolors.com]
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• 9. ulprospector.com [ulprospector.com]
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• 11. drugs.com [drugs.com]

Technical Support Center: D&amp;C Red No. 27 &amp; Autofluorescence

Welcome to the technical support center for researchers utilizing D&C Red no. 27 in fluorescence-based applications. This guide is designed to provide in-depth troubleshooting and practical solutions for a common and often frustrating hurdle in biological imaging: autofluorescence. As scientists and drug development professionals, achieving a high signal-to-noise ratio is paramount for data integrity. This resource will equip you with the knowledge and protocols to effectively overcome autofluorescence interference when working with D&C Red no. 27.

Frequently Asked Questions (FAQs)

Q1: What is D&C Red no. 27 and what are its spectral properties?

D&C Red no. 27, also known by its chemical name 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, or Phloxine B, is a synthetic dye from the xanthene class.[1][2] It is a derivative of fluorescein and is characterized by its bright red-pink hue and fluorescent properties.[3][4] In biological research, its fluorescence makes it a potential tool for labeling and imaging.

Understanding its spectral profile is the first step in designing a successful experiment and mitigating autofluorescence.

Property	Wavelength (nm)	Reference
Absorption Maximum (λex)	~540	[5]
Emission Maximum (λem)	~564	[5]

This table summarizes the key spectral properties of D&C Red no. 27 (Phloxine B).

Q2: What is autofluorescence and why is it a problem?

Autofluorescence is the natural fluorescence emitted by biological samples from endogenous molecules when they are excited by light.[6] Common sources of autofluorescence in mammalian cells and tissues include NADH, collagen, elastin, aromatic amino acids, and lipofuscins.[6] The primary issue with autofluorescence is that it can create a high background signal, which can obscure the specific fluorescence from your intended target labeled with D&C Red no. 27, leading to a poor signal-to-noise ratio and potentially masking your results.[6]

Q3: What are the main causes of autofluorescence in my samples?

Autofluorescence can stem from several sources, broadly categorized as:

• Endogenous Fluorophores: Many biological molecules naturally fluoresce. For instance, NADH and flavins are key metabolic coenzymes that fluoresce, while structural proteins like collagen and elastin are also significant contributors.[6] Lipofuscin, an age-related pigment, is another common source of broad-spectrum autofluorescence.[7]

• Fixation-Induced Autofluorescence: The use of aldehyde fixatives, such as formalin and glutaraldehyde, can induce autofluorescence by reacting with amines in the tissue to form fluorescent products.[7][8] Glutaraldehyde is a more significant contributor to this issue than formaldehyde.[7]

• Exogenous Sources: Some components of your experimental workflow, like certain culture media containing phenol red or fetal bovine serum (FBS), can also contribute to background fluorescence.[6]

Troubleshooting Guide: Overcoming Autofluorescence with D&C Red no. 27

This section provides a problem-and-solution-oriented guide to address specific autofluorescence challenges you might encounter.

Problem 1: High background fluorescence in the green-yellow channel, obscuring the D&C Red no. 27 signal.

Cause: This is a classic sign of autofluorescence from endogenous molecules like flavins and collagen, which have broad emission spectra that can extend into the detection window for D&C Red no. 27.[7]

Solution Workflow:

Caption: Decision workflow for addressing green-yellow autofluorescence.

In-depth Explanation:

• Spectral Separation: The most straightforward, non-invasive approach is to use optical filters to your advantage. A narrow bandpass emission filter centered around the 564 nm peak of D&C Red no. 27 can help exclude a significant portion of the broader autofluorescence signal.[9] If your experimental design allows, moving to a fluorophore in the far-red spectrum is often the most effective way to avoid autofluorescence, as most endogenous fluorophores emit at shorter wavelengths.[7]

• Chemical Quenching: If spectral separation is insufficient, chemical treatment of your sample can reduce autofluorescence.

  • Sodium Borohydride (NaBH₄): This reducing agent is particularly effective at quenching autofluorescence caused by aldehyde fixation.[8][10] It works by reducing the free aldehyde groups that contribute to fluorescence.

  • Sudan Black B (SBB): This lipophilic dye is excellent for quenching autofluorescence originating from lipofuscin granules.[7][11]

Problem 2: My unstained, fixed control sample shows significant fluorescence.

Cause: This strongly indicates that your fixation protocol is inducing autofluorescence. Aldehyde fixatives are the most common culprits.[7]

Solution Workflow:

Caption: Troubleshooting fixation-induced autofluorescence.

In-depth Explanation:

• Optimize Fixation: The simplest modification is to reduce the fixation time to the minimum required for your tissue type and thickness.[12] If your experimental target allows, switching to a non-aldehyde fixative like ice-cold methanol can completely circumvent this issue.[13]

• Post-Fixation Quenching: If you must use an aldehyde fixative, a post-fixation treatment with sodium borohydride is a highly effective solution.[10]

Experimental Protocols

Protocol 1: Sodium Borohydride (NaBH₄) Treatment for Quenching Aldehyde-Induced Autofluorescence

This protocol is designed for use on fixed cells or tissue sections.

Materials:

• Sodium Borohydride (NaBH₄)

• Phosphate-Buffered Saline (PBS), ice-cold

Procedure:

• Prepare NaBH₄ Solution: Immediately before use, prepare a 1 mg/mL solution of NaBH₄ in ice-cold PBS. The solution will fizz.[10]

• Incubation: Apply the freshly prepared NaBH₄ solution to your fixed samples.

  • For cultured cells on coverslips: Incubate for 4 minutes, then replace with fresh solution and incubate for another 4 minutes.[10]

  • For paraffin-embedded tissue sections (7 µm): Incubate three times for 10 minutes each.[10]

• Washing: Rinse the samples thoroughly with multiple changes of PBS to remove all traces of NaBH₄.[10]

• Proceed with Staining: Continue with your standard immunofluorescence protocol (e.g., blocking, antibody incubations).

Causality: Sodium borohydride is a reducing agent that converts the aldehyde groups responsible for fixation-induced fluorescence into non-fluorescent hydroxyl groups.[14]

Protocol 2: Sudan Black B (SBB) Staining for Quenching Lipofuscin Autofluorescence

This protocol is typically performed after your immunofluorescence staining is complete.

Materials:

• Sudan Black B (SBB) powder

• 70% Ethanol

Procedure:

• Prepare SBB Solution: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Stir overnight and filter before use to remove any undissolved particles.[11][15]

• Incubation: After completing your primary and secondary antibody incubations and washes, incubate the slides in the SBB solution for 5-20 minutes at room temperature in the dark.[11][15] The optimal incubation time may need to be determined empirically.

• Destaining and Washing: Briefly dip the slides in 70% ethanol to remove excess SBB, then wash thoroughly with PBS.[11]

• Mounting: Mount your coverslip with an appropriate mounting medium.

Causality: Sudan Black B is a lipophilic dye that is thought to quench autofluorescence by absorbing the excitation light and dissipating the energy as heat, or by masking the fluorescent lipofuscin granules.[11]

Advanced Techniques for Autofluorescence Subtraction

For particularly challenging samples with high and heterogeneous autofluorescence, more advanced imaging and analysis techniques may be necessary.

Spectral Unmixing

Concept: Spectral unmixing is a powerful image analysis technique that can computationally separate the emission spectra of multiple fluorophores, including autofluorescence, within a single image.[16] This is achieved by acquiring images across a range of emission wavelengths (a "lambda stack") and then using algorithms to unmix the composite signal into its individual components based on their unique spectral signatures.[16][17]

Workflow:

Caption: General workflow for spectral unmixing.

Trustworthiness: By using a dedicated unstained sample to define the "autofluorescence" spectrum, you provide the algorithm with a specific signature to identify and subtract, ensuring a high degree of accuracy in the final, unmixed image of your D&C Red no. 27 signal.[17]

Fluorescence Lifetime Imaging (FLIM)

Concept: FLIM distinguishes fluorophores based on their fluorescence lifetime—the average time a molecule spends in the excited state before emitting a photon.[18] This property is independent of the fluorophore's concentration and is often different for specific dyes compared to the complex mixture of molecules that cause autofluorescence.[18]

Authoritative Grounding: Since the fluorescence lifetime of D&C Red no. 27 will likely be distinct from the typically shorter lifetimes of many autofluorescent species, FLIM can be used to effectively separate the two signals, even if their emission spectra overlap significantly.[19][20]

References

• Beisker, W., Dolbeare, F., & Gray, J. W. (1987). An improved immunocytochemical procedure for high-sensitivity detection of incorporated bromodeoxyuridine. Cytometry, 8(2), 235-239. [Link]

• Phloxine B - Wikipedia. [Link]

• Autofluorescence: Causes and Cures. Wright Cell Imaging Facility. [Link]

• Immunofluorescence Troubleshooting Tips - Elabscience. [Link]

• Georginadi, M., et al. (2021). An optimised protocol for the detection of lipofuscin, a versatile and quantifiable marker of cellular senescence. bioRxiv. [Link]

• What is Autofluorescence? A Quick Explainer for Biologists - Bitesize Bio. [Link]

• Fluorescence emission spectra for phloxine B adsorbed onto... - ResearchGate. [Link]

• Gallus, L., et al. (2015). A simple and cost-effective technique to quench autofluorescence in formalin-fixed paraffin-embedded cnidarian tissues. The European Zoological Journal, 82(1), 19-25. [Link]

• Bitan, G., et al. (2008). Two postprocessing techniques for the elimination of background autofluorescence for fluorescence lifetime imaging microscopy. Journal of Biomedical Optics, 13(1), 014006. [Link]

• Characteristics and Applications of Texas Red Fluorescent Dyes - Labinsights. [Link]

• More Autofluorescence Troubleshooting for Tissue Imaging - Visikol. [Link]

• IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News - Blogs - Cardiff University. [Link]

• Two postprocessing techniques for the elimination of background autofluorescence for fluorescence lifetime imaging microscopy - Ludwig-Maximilians-Universität, Chair of Metabolic Biochemistry - LMU Munich. [Link]

• Two postprocessing techniques for the elimination of background autofluorescence for fluorescence lifetime imaging microscopy - ResearchGate. [Link]

• Spectral Imaging and Linear Unmixing | Nikon's MicroscopyU. [Link]

• A Unique Immunofluorescence Protocol to Detect Protein Expression in Vascular Tissues - JoVE. [Link]

• Investigating up-conversion fluorescence of Phloxine B | IEEE Journals & Magazine. [Link]

• Fluorescence spectra of phloxine B and bromophenol blue. - ResearchGate. [Link]

• How to Reduce Autofluorescence - Southern Biotech. [Link]

• Sudan Black B treatment reduces autofluorescence and improves resolution of in situ hybridization specific fluorescent signals of brain sections - CORE. [Link]

• Two postprocessing techniques for the elimination of background autofluorescence for fluorescence lifetime imaging microscopy - ResearchGate. [Link]

• Phloxine B - PhotochemCAD. [Link]

• Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy - Microscopist. [Link]

• SUFI: An automated approach to spectral unmixing of fluorescent biological images - PLOS. [Link]

• Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy | Request PDF - ResearchGate. [Link]

• Red-Emitting Rhodamine Dyes for Fluorescence Microscopy and Nanoscopy | Request PDF - ResearchGate. [Link]

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• Red 27 Lake - Cosmetics Info. [Link]

• D & C RED 27 AL LAKE MS - Spectra Colors. [Link]

• Ci 45410 (Explained + Products) - INCIDecoder. [Link]

• CI 45410 – Ingredient - COSMILE Europe. [Link]

• D C Red 27: Premium Pigment for Cosmetics & Food - Accio. [Link]

• Characteristics and utility of CI 45410 in cosmetics. - Typology. [Link]

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D&C Red no. 27 staining artifacts and how to prevent them

Welcome to the technical support guide for D&C Red No. 27. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile fluoran dye. Here, we will address common challenges, provide in-depth troubleshooting protocols, and answer frequently asked questions to help you mitigate artifacts and ensure the integrity of your experimental outcomes.

Quick Reference Data Sheet

For rapid access to the most critical information, please refer to the table below.

Property	Value / Specification	Source(s)
Chemical Name	2′,4′,5′,7′-tetrabromo-4,5,6,7-tetrachlorofluorescein	[1][2]
INCI Name	CI 45410 / CI 45410:1	[3][4]
CAS Number	13473-26-2	[2]
Chemical Class	Fluoran / Xanthene Dye	[1][2]
Appearance	Fine pink or red powder	[3][5]
Solubility	Dye: Soluble in water (at neutral/alkaline pH) and oils. Lake: Insoluble pigment, dispersible in oil.	[1][3][5][6]
Stable pH Range	3.0 - 7.0	[5]
Key Characteristic	Exhibits fluorescence and changes color based on pH.	[1][3][5]
Primary Uses	Colorant in drugs and cosmetics (e.g., lipsticks, blushes).	[1][2][7]
Regulatory	FDA-approved for general drug and cosmetic use; not permitted for use in the eye area.	[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between D&C Red No. 27 and D&C Red No. 27 Lake?

A: The primary distinction lies in their solubility. D&C Red No. 27 is a water-soluble dye, particularly at neutral or alkaline pH.[1] In contrast, D&C Red No. 27 Aluminum Lake is an insoluble pigment.[1][6][7] Lakes are created by reacting the dye with precipitants and salts, often aluminum.[7]

• Expert Insight: Your choice between the dye and the lake is critical for artifact prevention. If your application requires the color to remain fixed and prevent "bleeding" into adjacent phases or materials (e.g., tablet coatings, anhydrous formulations), the Lake is the appropriate choice.[1][7] If you need the colorant to be fully dissolved in a solution, the dye form is necessary.

Q2: Why does the color of my D&C Red No. 27 formulation change unexpectedly?

A: D&C Red No. 27 is a pH-sensitive dye, a characteristic that is often exploited in color-changing cosmetics.[3][4][5] The color is stable within a pH range of approximately 3.0 to 7.0.[5] If the pH of your formulation, solvent, or local microenvironment shifts outside this range, you will observe a color change. An unexpected change is an artifact caused by a loss of pH control.

Q3: What does it mean that D&C Red No. 27 is a "fluoran" dye?

A: This refers to its chemical class. Fluoran dyes are characterized by their ability to exhibit fluorescence, where the absorption of light triggers the emission of light at a longer wavelength.[1][2] This property can make the product appear brighter or even seem to glow under certain lighting conditions.[1]

• Expert Insight: When conducting quantitative imaging or spectrophotometric analysis, this fluorescence can be a source of artifacts. Ensure your experimental setup includes appropriate filters or controls to account for potential fluorescent interference if your target of interest is not the dye itself.

Q4: Is D&C Red No. 27 safe for all laboratory and pharmaceutical applications?

A: The U.S. Food and Drug Administration (FDA) has reviewed and approved D&C Red No. 27 and its lake for use in drugs and cosmetics, provided they meet strict specifications.[1][7][8] However, a critical restriction is that it is not permitted for use in products intended for the area of the eye.[1] For any application, it is the responsibility of the end-user to ensure compliance with all local and federal regulations.[9]

Troubleshooting Guide: Staining Artifacts

Staining artifacts are any artificial features or distortions that arise during the experimental process.[10] Recognizing and preventing them is crucial for accurate interpretation.

Issue 1: Color Bleeding / Non-Specific Staining

• Symptom: The red color migrates from its intended location, staining adjacent areas or phases. This is particularly problematic in multiphase systems or when staining specific structures on a substrate.

• Causality: This artifact occurs when the soluble dye form (D&C Red No. 27) is used in a system where it is not fully immobilized or where solvent conditions allow it to migrate.

• Solution:

  • Select the Correct Form: For applications requiring the color to stay put, use D&C Red No. 27 Lake .[1][6] Its insolubility makes it the superior choice for preventing bleeding.

  • Solvent Control: If using the soluble dye, ensure your solvent system does not promote migration. In aqueous systems, maintain a pH that encourages binding to your target substrate.

  • Barrier Creation: In formulation science, consider using immiscible barrier layers (e.g., waxes or oils) to physically confine the colored region.

Issue 2: Precipitate or Crystal Formation

• Symptom: Visible solid particles, appearing as fine black or irregular clumps of precipitate, are observed in the staining solution or on the specimen.[11]

• Causality:

  • pH Shock: A rapid and significant change in the pH of the dye solution can drastically alter its solubility, causing it to precipitate out of the solution.

  • Solvent Incompatibility: The dye may have been introduced into a solvent system where it has poor solubility, or it may have reacted with another component in the formulation.

  • Contamination: The solution may be contaminated with foreign particles that act as nucleation sites for precipitation.[12]

• Solution:

  • pH Buffering: Prepare your D&C Red No. 27 solutions using a suitable buffer system to maintain the pH within the stable 3.0-7.0 range.[5]

  • Pre-dissolution: When working with oil-based systems, completely dissolve the dye in the oil phase before combining it with other phases. Adding a small amount of an acid like citric acid to the oil phase first can sometimes aid in this process.[5]

  • Filtration: Always filter your staining solution before application using a filter size appropriate for removing potential precipitates.

  • Clean Glassware: Ensure all laboratory equipment is scrupulously clean to prevent contamination.[13]

Issue 3: Inconsistent or Unexpected Color Results

• Symptom: The final color is not the expected vibrant red/pink, or the color varies significantly between batches.

• Causality: This is almost always a pH control issue. The final perceived color of D&C Red No. 27 is directly dependent on the pH of its immediate environment.[3] Inconsistent pH in raw materials, solvents, or on the substrate surface will lead to inconsistent color.

• Solution:

  • Systematic pH Monitoring: Measure and record the pH at every critical step of your process. This includes raw materials, intermediate mixtures, and the final formulation.

  • Standardize Protocols: Ensure that the order of addition for reagents is consistent. Adding the dye to a solution that is already at an inappropriate pH can cause an irreversible color shift or degradation.

  • Heat Stability: Avoid exposing the dye to temperatures above 80°C, as this may affect its stability and color.[5]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving common D&C Red No. 27 artifacts.

Caption: Troubleshooting workflow for D&C Red No. 27 artifacts.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Staining Solution

This protocol is designed to create a stock solution of D&C Red No. 27 dye while minimizing the risk of precipitation.

• Buffer Preparation: Prepare a 0.1 M citrate-phosphate buffer and adjust the pH to 6.0. Verify the final pH with a calibrated pH meter.

• Weighing: Accurately weigh the required amount of D&C Red No. 27 dye powder in a fume hood.

• Dissolution: Slowly add the dye powder to the buffer solution while stirring continuously with a magnetic stirrer. Do not add the powder too quickly, as this can cause clumping.

• Gentle Heating (Optional): If dissolution is slow, gently warm the solution to 40-50°C. Do not exceed 80°C.[5]

• Filtration: Once the dye is fully dissolved, filter the solution through a 0.22 µm syringe filter to remove any micro-particulates or undissolved aggregates.

• Storage: Store the solution in a sealed, amber glass bottle at room temperature, protected from direct light. The shelf life is considered good as long as the solution remains clear and free of precipitate.[9]

Protocol 2: Cleaning of Laboratory Glassware to Prevent Contamination

Residual dye on glassware is a common source of cross-contamination artifacts.

• Initial Rinse: Immediately after use, rinse the glassware with warm water to remove the bulk of the staining solution.[13]

• Detergent Wash: Wash the glassware thoroughly with a laboratory-grade detergent (e.g., Alconox) and a suitable brush.[13]

• Solvent Rinse: If stubborn residue remains, rinse the glassware with a suitable organic solvent like ethanol or acetone, which can help dissolve any remaining dye deposits.[13]

• Final Rinse: Thoroughly rinse the glassware multiple times with deionized water to remove all traces of detergent and solvent.

• Drying: Allow the glassware to air dry completely or use a drying oven before reuse.

References

• Cosmetics Info. (n.d.). Red 27 Lake. [Link]

• MySkinRecipes. (n.d.). D&C Red 27 Color Changing Pigment (CI45410). [Link]

• CDF Supplies. (n.d.). Color-Changing D&C Red 27 | pH Dependent Pigment for Cosmetics. [Link]

• National Center for Biotechnology Information. (n.d.). D&C Red No. 27. PubChem Compound Database. [Link]

• MySkinRecipes. (n.d.). D&C Red No.27 Lake (india). [Link]

• Drugs.com. (2025). D&C Red No. 27 Aluminum Lake: What is it and where is it used?[Link]

• AuroGenesis. (n.d.). D&C Red 27 Supplier & Exporter. [Link]

• Environmental Working Group. (n.d.). What is CI 45410 (D&C Red No. 27 or 28) Lake. EWG Skin Deep®. [Link]

• Bamidele, O., & Titilayo, O. (2018). Common artifacts and remedies in histopathology (a review). International Journal of Healthcare and Medical Sciences, 4(2), 39-46.

• Boekel Scientific. (n.d.). How To Clean Lab Equipment & Glassware. [Link]

• Environmental Working Group. (n.d.). What is CI 45410 (D&C Red No. 27 or 28). EWG Skin Deep®. [Link]

• Patil, S., et al. (2015). Artifacts in Histopathology: A Potential Cause of Misinterpretation. Research & Reviews: Journal of Dental Sciences, 3(2).
• Suvarna, S. K. (2019). A review of artifacts in histopathology.
• Al-Maamori, A. M. (2022). Common Artifacts and Remedies in Histological Preparations. Journal of Biosciences and Medicines, 10(6), 1-14.
• White, D. J., & Ciolino, L. A. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives & Contaminants: Part A, 31(6), 979-984.

• Wayne State University. (n.d.). Laboratory Equipment Decontamination Procedures. Office of Environmental Health & Safety. [Link]

• White, D. J., & Ciolino, L. A. (2014). Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos. 27 and 28 (phloxine B) and their lakes using conventional HPLC. ResearchGate. [Link]

• TESTEX. (2025). How to Clean and Maintain a High-Temperature Sample Dyeing Machine?[Link]

Sources

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdfsupplies.com [cdfsupplies.com]
• 4. specialchem.com [specialchem.com]
• 5. D&C Red 27 Color Changing Pigment (CI45410) [myskinrecipes.com]
• 6. D&C Red No. 27 Lake [myskinrecipes.com]
• 7. drugs.com [drugs.com]
• 8. D &amp; C Red no. 27 | TargetMol [targetmol.com]
• 9. spectracolors.com [spectracolors.com]
• 10. scispace.com [scispace.com]
• 11. Artifacts in Histologic Sections - National Diagnostics [nationaldiagnostics.com]
• 12. rroij.com [rroij.com]
• 13. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]

Technical Support Center: Enhancing the Quantum Yield of D&amp;C Red No. 27 in Polar Media

Welcome to the technical support center for D&C Red No. 27. This guide is designed for researchers, scientists, and drug development professionals who are utilizing D&C Red No. 27 (also known as Phloxine B, Solvent Red 48, and C.I. 45410) in their experimental workflows and wish to optimize its fluorescent properties in polar media. As a heavily halogenated xanthene dye, D&C Red No. 27 presents unique challenges and opportunities in fluorescence-based applications. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you enhance its quantum yield and achieve reliable, reproducible results.

Understanding the Photophysics of D&C Red No. 27

D&C Red No. 27 is a derivative of fluorescein, characterized by the presence of four bromine and four chlorine atoms.[1] This extensive halogenation significantly influences its photophysical properties, primarily through the "heavy atom effect."

The Heavy Atom Effect: The presence of heavy atoms like bromine and chlorine enhances spin-orbit coupling, which facilitates intersystem crossing (ISC) from the excited singlet state (S₁) to the triplet state (T₁).[2][3] This process competes directly with fluorescence, which is the emission of a photon from the S₁ state. An increased rate of ISC leads to a decrease in the fluorescence quantum yield (Φf) and an increase in processes that originate from the triplet state, such as phosphorescence and the generation of singlet oxygen (¹O₂).[2][3] For Phloxine B, the singlet oxygen quantum yield (ΦΔ) has been reported to be as high as 0.59 in D₂O, indicating that a significant portion of excited molecules transition to the triplet state.[4]

This inherent competition between fluorescence and intersystem crossing is a central challenge when working with D&C Red No. 27 and is a key consideration in strategies to enhance its fluorescence.

Frequently Asked Questions (FAQs)

Q1: What is the expected fluorescence quantum yield of D&C Red No. 27 in polar solvents?

The fluorescence quantum yield of D&C Red No. 27 is highly dependent on its environment. In ethanol, a quantum yield of 0.67 has been reported.[5] Another study suggests a value as high as 0.76 in ethanol.[6] However, in aqueous solutions, the quantum yield can be significantly lower due to factors such as aggregation and quenching by water molecules.

Q2: Why is my measured fluorescence intensity of D&C Red No. 27 lower than expected?

Several factors can contribute to lower-than-expected fluorescence intensity:

• Solvent Effects: Polar protic solvents, especially water, can quench the fluorescence of many dyes.[7]

• pH of the Medium: The fluorescence of fluorescein derivatives like D&C Red No. 27 is often pH-dependent. Lower pH can lead to the formation of a non-fluorescent lactone form.

• Concentration Quenching: At high concentrations, dye molecules can interact with each other in the excited state, leading to self-quenching and a decrease in fluorescence.[8]

• Photobleaching: Prolonged exposure to high-intensity light can lead to the irreversible photochemical destruction of the dye.[9][10]

• Presence of Quenchers: Contaminants in your sample or solvent, such as heavy ions or dissolved oxygen, can quench fluorescence.

Q3: How does the pH of the medium affect the fluorescence of D&C Red No. 27?

The fluorescence of D&C Red No. 27 is known to be pH-sensitive. Generally, in acidic solutions, the equilibrium can shift towards the non-fluorescent lactone form. As the pH increases, the highly fluorescent dianionic form becomes dominant. Studies on the photocatalytic degradation of Phloxine B indicate that the process is more efficient in acidic media, which may be related to the different forms of the dye present at various pH levels.[11] For optimal fluorescence, it is recommended to work in neutral to alkaline conditions (pH > 7).

Q4: Is D&C Red No. 27 photostable?

D&C Red No. 27 is susceptible to photobleaching, especially under high-intensity illumination.[10] The rate of photolysis is influenced by the light source, the presence of salts, and the pH of the medium.[10] It is crucial to minimize light exposure during sample preparation and measurement to obtain accurate and reproducible results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Low or No Detectable Fluorescence in Aqueous Media

Possible Cause	Troubleshooting Steps
Solvent Quenching	Water can be an effective quencher of fluorescence. If your experimental conditions permit, consider using a co-solvent such as ethanol or DMSO to reduce the quenching effect of water. Even small additions of an organic co-solvent can sometimes lead to a significant enhancement in fluorescence.
Incorrect pH	The fluorescence of D&C Red No. 27 is pH-dependent. Ensure your buffer system maintains a pH in the neutral to alkaline range (pH 7-9). You can perform a simple pH titration of your dye solution to determine the optimal pH for maximum fluorescence in your specific buffer system.
Aggregation	At higher concentrations in aqueous solutions, D&C Red No. 27 can form non-fluorescent aggregates.[12] Try diluting your sample. You can also add a small amount of a non-ionic surfactant, such as Tween 20 or Triton X-100 (typically 0.01-0.1% v/v), to disrupt aggregates.
Contamination	Ensure high-purity solvents and reagents are used. Trace amounts of quenching impurities can significantly reduce fluorescence.

Issue 2: Inconsistent or Non-Reproducible Fluorescence Measurements

Possible Cause	Troubleshooting Steps
Photobleaching	Minimize the exposure of your samples to ambient and excitation light. Use fresh samples for each measurement and avoid repeated measurements on the same aliquot. If using a fluorescence microscope, reduce the excitation intensity and exposure time.[9]
Concentration Effects	Ensure you are working in a concentration range where absorbance is linearly proportional to concentration (typically an absorbance < 0.1 at the excitation wavelength in a 1 cm cuvette). This minimizes inner filter effects and self-quenching.
Instrumental Fluctuations	Allow your fluorometer's lamp to warm up and stabilize before taking measurements. Always use the same instrument settings (e.g., excitation and emission wavelengths, slit widths) for all measurements in a series.

Issue 3: Unexpected Shifts in Excitation or Emission Spectra

Possible Cause	Troubleshooting Steps
Solvent Polarity	The absorption and emission maxima of D&C Red No. 27 can shift depending on the polarity of the solvent. This is a known solvatochromic effect. Record the full excitation and emission spectra in your specific solvent system to determine the optimal wavelengths for your experiment.
Binding to Other Molecules	If D&C Red No. 27 is interacting with other molecules in your sample (e.g., proteins, nanoparticles), this can alter its electronic environment and lead to spectral shifts.[13] This can be a useful property for developing fluorescent probes.
Aggregation	The formation of aggregates can also lead to changes in the absorption and emission spectra.[12] Compare the spectra of a dilute solution with a more concentrated one to check for signs of aggregation.

Experimental Protocols

Protocol 1: Determining the Optimal pH for D&C Red No. 27 Fluorescence

This protocol will help you identify the pH at which D&C Red No. 27 exhibits the highest fluorescence intensity in your buffer system.

Materials:

• D&C Red No. 27 stock solution (e.g., 1 mM in DMSO)

• A series of buffers covering a pH range from 4 to 10 (e.g., citrate, phosphate, borate buffers) at a constant ionic strength.

• Fluorometer

• pH meter

Procedure:

• Prepare a series of solutions by diluting the D&C Red No. 27 stock solution into each buffer to a final concentration of 1 µM.

• Measure the pH of each final solution.

• For each sample, measure the fluorescence intensity at the emission maximum (approximately 564 nm in ethanol, but should be determined for your solvent system) using a fixed excitation wavelength (approximately 540-550 nm).

• Plot the fluorescence intensity as a function of pH. The peak of this plot will indicate the optimal pH for your experiments.

Workflow for pH Optimization

Caption: Workflow for determining the optimal pH for D&C Red No. 27 fluorescence.

Protocol 2: Measuring the Relative Fluorescence Quantum Yield of D&C Red No. 27

This protocol describes how to measure the fluorescence quantum yield of D&C Red No. 27 relative to a known standard.[14] For red-emitting dyes like D&C Red No. 27, Cresyl Violet in methanol (Φf = 0.54) is a suitable standard.[14][15]

Materials:

• D&C Red No. 27

• Cresyl Violet (quantum yield standard)

• High-purity polar solvent (e.g., ethanol)

• UV-Vis spectrophotometer

• Fluorometer with corrected emission spectra capabilities

Procedure:

• Prepare a stock solution of both D&C Red No. 27 and Cresyl Violet in the same solvent.

• Prepare a series of dilutions for both the sample and the standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength in a 1 cm cuvette.

• Measure the absorbance of each solution at the chosen excitation wavelength (e.g., 540 nm).

• Measure the fluorescence emission spectrum for each solution, ensuring to use the same excitation wavelength and instrument settings for both the sample and the standard.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• Determine the slope of the linear fit for both plots.

• Calculate the quantum yield of D&C Red No. 27 using the following equation:

  Φₓ = Φₛₜ * (Slopeₓ / Slopeₛₜ) * (ηₓ² / ηₛₜ²)

  Where:

  • Φ is the quantum yield

  • Slope is the slope from the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent

  • 'x' denotes the sample (D&C Red No. 27)

  • 'st' denotes the standard (Cresyl Violet)

  If the same solvent is used for both the sample and the standard, the refractive index term (ηₓ² / ηₛₜ²) cancels out.

Data Presentation: Quantum Yield of D&C Red No. 27 and a Suitable Standard

Compound	Solvent	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φf)	Reference
D&C Red No. 27 (Phloxine B)	Ethanol	~550	~564	0.67	[5]
Cresyl Violet (Standard)	Methanol	~590	~620	0.54	[14]

Logical Relationship for Quantum Yield Calculation

Caption: Logical flow for relative quantum yield determination.

References

• Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate). Photochemical & Photobiological Sciences. [Link]

• Phloxine B phototoxicity: a mechanistic study using HaCaT keratinocytes. PubMed. [Link]

• Phloxine B - PhotochemCAD. PhotochemCAD. [Link]

• The effect of heavy atoms on the deactivation of electronic excited states of dye molecules near the surface of metal nanopartic. RSC Publishing. [Link]

• Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate) - Photochemical & Photobiological Sciences (RSC Publishing). [Link]

• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

• Universal quenching of common fluorescent probes by water and alcohols. RSC Publishing. [Link]

• Troubleshooting | Fluorescence: Detection. YouTube. [Link]

• The effect of heavy atoms on the deactivation of electronic excited states of dye molecules near the surface of metal nanoparticles. RSC Publishing. [Link]

• Enhancing Photoinduced Electron Transfer Efficiency of Fluorescent pH-Probes with Halogenated Phenols. ACS Publications. [Link]

• Photolysis of phloxine B in water and aqueous solutions. PubMed. [Link]

• Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate). Photochemical & Photobiological Sciences. [Link]

• Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols. [Link]

• Phloxine B as a Probe for Entrapment in Microcrystalline Cellulose. MDPI. [Link]

• Fluorescence Quantum Yield and Lifetime. YouTube. [Link]

• Absolute luminescence yield of cresyl violet. A standard for the red. SciSpace. [Link]

• Fluorescence emission spectra for phloxine B adsorbed onto... ResearchGate. [Link]

• Cresyl violet perchlorate. OMLC. [Link]

• | Fluorescence quantum yields and absorption and emission ranges of the... | Download Table. ResearchGate. [Link]

• Enhancing Photoinduced Electron Transfer Efficiency of Fluorescent pH-Probes with Halogenated Phenols. ACS Publications. [Link]

• Fluorescein. OMLC. [Link]

• Lifetime and Fluorescence Quantum Yield of Two Fluorescein-Amino Acid-Based Compounds in Different Organic Solvents and Gold Colloidal Suspensions. MDPI. [Link]

• Picosecond fluorescence studies of xanthene dyes. Journal of the American Chemical Society. [Link]

• Phloxine. Wikipedia. [Link]

• Relationship between Singlet Oxygen Formation and Photolysis of Phloxine B in Aqueous Solutions. Semantic Scholar. [Link]

• Singlet oxygen quantum yields determined by oxygen consumption. ScienceDirect. [Link]

• (a) Effect of initial pH on the decolourization of Phloxine B. (b) Plot... ResearchGate. [Link]

• Synthesis,Performance Analysis And Application Of Halogenatedrhodamine Fluorescent Dyes. Globe Thesis. [Link]

• What is the effect of the pH on the fluorescence?. Quora. [Link]

• Fluorescence Quantum Yields of a Series of Red and Near-Infrared Dyes Emitting at 600−1000 nm. ACS Publications. [Link]

• A Dual Fluorescence and NMR Study for the Interaction Between Xanthene Dyes and Nanoparticles. chemrxiv.org. [Link]

• Xanthene-Based Dyes for Photoacoustic Imaging and Their Use as Analyte-Responsive Probes. PMC. [Link]

• Phloxine B Dye: Applications, properties, & uses in science. Hridhan Chem. [Link]

• Fluorescence spectra of phloxine B and bromophenol blue.. ResearchGate. [Link]

• In Vitro Antibacterial Activities of Phloxine B and Other Halogenated Fluoresceins against Methicillin-Resistant Staphylococcus aureus. NIH. [Link]

• Heavy Atom Effect in Halogenated mCP and Its Influence on the Efficiency of the Thermally Activated Delayed Fluorescence of Dopant Molecules. ACS Publications. [Link]

Sources

• 1. Phloxine - Wikipedia [en.wikipedia.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. The effect of heavy atoms on the deactivation of electronic excited states of dye molecules near the surface of metal nanoparticles - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP02621G [pubs.rsc.org]
• 4. Phloxine B phototoxicity: a mechanistic study using HaCaT keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PhotochemCAD | Phloxine B [photochemcad.com]
• 6. Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate) - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 7. Making sure you're not a bot! [opus4.kobv.de]
• 8. Tuning the concentration of dye loaded polymer films for maximum photosensitization efficiency: phloxine B in poly(2-hydroxyethyl methacrylate) - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Photolysis of phloxine B in water and aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. par.nsf.gov [par.nsf.gov]
• 14. chem.uci.edu [chem.uci.edu]
• 15. omlc.org [omlc.org]

mitigating cytotoxicity of D&C Red no. 27 in long-term cell culture

Welcome to the technical support center for researchers utilizing D&C Red No. 27 in cellular applications. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions for scientists and drug development professionals encountering challenges with this dye in long-term cell culture. Our goal is to equip you with the expertise to ensure the integrity and reproducibility of your research.

Introduction: The Challenge of D&C Red No. 27 in Long-Term Culture

D&C Red No. 27 (also known as C.I. 45410, Phloxine B, or Solvent Red 48) is a synthetic xanthene dye widely used in cosmetics and pharmaceuticals.[1][2] While the U.S. Food and Drug Administration (FDA) has approved it for these uses, its application in long-term in vitro cell culture presents unique challenges.[3] As a biologically active molecule, D&C Red No. 27 can interact with cellular components, potentially leading to cytotoxicity that confounds experimental results. This guide provides a framework for identifying, understanding, and mitigating these effects.

Frequently Asked Questions (FAQs)

Q1: What is D&C Red No. 27 and why is it a concern in cell culture?

D&C Red No. 27 is a fluorescein-based dye, chemically identified as 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein.[1] Its complex halogenated structure contributes to its stability and color, but also to its potential for biological interaction. In cell culture, concerns arise from its potential to induce cytotoxicity, generate reactive oxygen species (ROS), and interfere with mitochondrial function, which can lead to apoptosis or necrosis.[4][5]

Q2: Is D&C Red No. 27 phototoxic?

Yes, as a fluorescein-based dye, D&C Red No. 27 has the potential for phototoxicity.[1] Fluoran-class dyes can become activated by light, leading to the generation of ROS that can damage cellular structures.[6][4] It is crucial to minimize the exposure of your cell cultures to light after adding the dye. Store stock solutions and treated cultures in the dark.[7]

Q3: How should I prepare a stock solution of D&C Red No. 27?

D&C Red No. 27 is sparingly soluble in water but soluble in organic solvents like DMSO.

• Protocol:

  • Prepare a high-concentration stock solution (e.g., 10-20 mM) in cell culture-grade DMSO.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Store the stock solution in small, single-use aliquots at -20°C, protected from light.

• Critical Note: The final concentration of DMSO in your culture medium should not exceed 0.1% to avoid solvent-induced cytotoxicity.[8] Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.

Q4: At what concentration should I start my experiments?

The cytotoxic concentration of D&C Red No. 27 is highly cell-type dependent. It is essential to perform a dose-response experiment to determine the sub-toxic concentration range for your specific cell line. We recommend starting with a broad range of concentrations (e.g., from 0.1 µM to 100 µM).

Troubleshooting Guide: Addressing Cytotoxicity in Your Cultures

Encountering unexpected cell death or altered morphology after introducing D&C Red No. 27 is a common issue. This guide will help you diagnose and resolve the problem.

Q: My cells are detaching and dying after I added D&C Red No. 27. What is happening?

A: This is a classic sign of acute cytotoxicity. Several factors could be at play. Follow this diagnostic workflow to pinpoint the cause.

Caption: Troubleshooting workflow for D&C Red No. 27 cytotoxicity.

Q: My cells look stressed (e.g., elongated, granular), but viability assays show only a slight decrease. What does this mean?

A: You may be observing sub-lethal cytotoxicity. At lower concentrations, D&C Red No. 27 might not cause immediate cell death but can induce stress responses, altering cell morphology, proliferation, and function.

• Expert Insight: Standard viability assays like MTT measure metabolic activity, which might not immediately reflect cellular stress.[4][9] The dye itself, being a xanthene, could interfere with mitochondrial reductases, the basis of the MTT assay.[5]

• Recommended Actions:

  • Use Orthogonal Viability Assays: Complement MTT with a membrane integrity assay like a Lactate Dehydrogenase (LDH) release assay or a dye exclusion test (e.g., Trypan Blue).[8][10] This provides a more complete picture of cell health.

  • Assess Oxidative Stress: Measure the generation of Reactive Oxygen Species (ROS) using a fluorescent probe like CM-H2DCFDA.[4] Increased ROS is a common mechanism of toxicity for such compounds.

  • Monitor Proliferation: Perform a cell proliferation assay (e.g., CyQUANT™) over several days to see if the dye is inhibiting cell growth without causing immediate death.

Q: My results are inconsistent between experiments. How can I improve reproducibility?

A: Inconsistency often stems from subtle variations in experimental conditions.

Potential Cause	Recommended Solution	Scientific Rationale
Dye Batch Variation	Qualify each new lot of D&C Red No. 27 with a standard cytotoxicity assay on a control cell line.	Impurities from the synthesis process can vary between batches, affecting biological activity.[11]
Media Component Degradation	Use fresh media and supplements. Avoid repeated freeze-thaw cycles of serum.	Unstable components like L-glutamine can degrade, stressing cells and making them more susceptible to chemical insults.[12]
Light Exposure	Standardize all incubation and handling steps to minimize light exposure.	Phototoxicity is a dose-dependent phenomenon related to both dye concentration and light intensity/duration.[4]
Cell Passage Number	Use cells within a consistent, low passage number range for all experiments.	High passage numbers can lead to genetic drift and altered sensitivity to cytotoxic agents.

Mechanistic Insights: Proposed Cytotoxicity Pathway

While the precise mechanism is not fully elucidated for D&C Red No. 27, data from related xanthene dyes suggest a pathway involving mitochondrial dysfunction and oxidative stress.[5]

Sources

• 1. D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. dendrotek.ca [dendrotek.ca]

Technical Support Center: D&amp;C Red No. 27 Purification for Sensitive Assays

Welcome to the technical support center for D&C Red No. 27. This guide is designed for researchers, scientists, and drug development professionals who utilize this vital fluorescent dye in sensitive assays. Commercial-grade dyes, while suitable for many applications, can contain impurities that may compromise the integrity of high-sensitivity experiments. This document provides in-depth FAQs, troubleshooting workflows, and validated purification protocols to help you achieve the highest level of accuracy and reproducibility in your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding the purity of D&C Red No. 27 and its impact on experimental outcomes.

Q1: What exactly is D&C Red no. 27, and why is its purity so critical for my research?

D&C Red No. 27 (also known as Phloxine B, C.I. 45410, or 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein) is a synthetic, fluorescent xanthene dye.[1][2] Its vibrant color and fluorescent properties make it a valuable tool in various applications, including histology, cell staining, and as a component in diagnostic kits.

For sensitive assays, purity is paramount. The complex synthesis of D&C Red No. 27 involves the halogenation of fluorescein, a process that can generate a variety of structurally similar by-products and leave behind unreacted intermediates.[3][4] These contaminants can interfere with your assay in several ways: causing high background signals, quenching fluorescence, inhibiting enzymatic reactions, or inducing unexpected cytotoxicity, ultimately leading to unreliable and non-reproducible data.[5][6]

Q2: What are the common impurities found in commercial-grade D&C Red no. 27?

Regulatory and research-grade analyses have identified several key impurities in commercial batches of D&C Red No. 27.[7] These include:

• Synthetic Intermediates: Such as 3,4,5,6-tetrachlorophthalic acid (TCPA).[7][8]

• Synthetic By-products: Including 2,3,4,5-tetrachloro-6-(3´,5´-dibromo-2´,4´-dihydroxybenzoyl)benzoic acid (SBBA).[7]

• Degradation/Side-Reaction Products: A notable example is the decarboxylated analog, 2,4,5,7-tetrabromo-6-hydroxy-9-(2,3,4,5-tetrachlorophenyl)-3H-xanthen-3-one (BCPX), which has been found in significant amounts in some certified lots.[9]

• Inorganic Salts: Commercial preparations may also contain residual sodium chloride and sodium sulfate from the manufacturing process.[10]

Q3: How can these specific impurities interfere with sensitive assays?

The mechanism of interference is directly linked to the impurity's chemical nature. For instance:

• Fluorescent Impurities (e.g., BCPX, SBBA): These are often structurally related to the parent dye and can possess their own fluorescent properties. This can lead to high background noise, reduced signal-to-noise ratio, and spectral bleed-through, where the emission of an impurity is detected in the channel intended for your target signal.[11]

• Reactive Intermediates (e.g., TCPA): Unreacted intermediates can have functional groups that non-specifically interact with proteins, nucleic acids, or other components in your assay, potentially inhibiting enzyme activity or disrupting molecular binding events.

• Ionic Impurities (Salts): High concentrations of salts like NaCl can alter the ionic strength of your buffers, which can be detrimental to the activity of enzymes that are sensitive to salt concentrations.[5]

Q4: My fluorescence-based assay is showing high background. Could my D&C Red no. 27 be the culprit?

Absolutely. This is one of the most common issues arising from dye impurities. The cause is often the presence of unintended fluorescent by-products in the commercial dye lot. To diagnose this, run a "dye-only" control containing your assay buffer and the D&C Red no. 27, but without any biological sample or target molecules. If you observe a high signal in this control, it strongly indicates that your dye is contaminated.[12] Further purification is highly recommended.

Q5: How do I determine if a new batch of D&C Red no. 27 needs purification before use?

As a best practice, every new lot of a critical reagent like D&C Red no. 27 should be validated. A simple and effective method is Thin-Layer Chromatography (TLC) . Spot a small amount of the dissolved dye onto a silica TLC plate and develop it with an appropriate solvent system (e.g., a 9:1 mixture of dichloromethane:methanol). An ideal, pure sample will show a single, distinct spot. The presence of multiple spots ("tailing" or "streaking" can also be an indicator) suggests the presence of impurities and is a strong justification for purification. For a more quantitative assessment, High-Performance Liquid Chromatography (HPLC) is the gold standard.[7]

Section 2: Troubleshooting Guide for Assay Interference

Use this guide to diagnose and resolve common issues you may encounter when using commercial D&C Red No. 27.

Caption: Troubleshooting workflow for D&C Red No. 27 related assay issues.

Section 3: Purification & Validation Protocols

Here we provide two robust methods for purifying commercial D&C Red No. 27, ranging from a basic recrystallization to a more advanced chromatographic separation.

Data Summary: Impurity Profiles & Potential Interference

Impurity Class	Specific Example	Potential Assay Interference	Recommended Purification Method
Synthetic Intermediate	3,4,5,6-tetrachlorophthalic acid (TCPA)[7]	Enzyme inhibition, non-specific binding	Column Chromatography, Recrystallization
Synthetic By-product	SBBA[7]	High background fluorescence, spectral overlap	Column Chromatography
Degradation Product	BCPX (decarboxylated analog)[9]	High background fluorescence, altered spectral properties	Column Chromatography
Inorganic Salts	Sodium Chloride, Sodium Sulfate[10]	Altered buffer ionic strength, enzyme inhibition[5]	Recrystallization

Protocol 1: Purification by Solvent Recrystallization (Basic Method)

Principle: This method leverages the differences in solubility between D&C Red No. 27 and its common impurities in a given solvent system at different temperatures. Many organic impurities and inorganic salts will remain in the cold solvent (mother liquor) while the purified dye crystallizes out.

Materials:

• Commercial D&C Red No. 27 powder

• Ethanol (200 proof, ACS grade)

• Deionized Water

• Erlenmeyer flask

• Heated stir plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: In an Erlenmeyer flask, add 1 gram of commercial D&C Red No. 27 to 50 mL of ethanol. Place the flask on a heated stir plate and gently heat to ~60°C while stirring until the dye is fully dissolved.

• Induce Crystallization: Slowly add deionized water dropwise to the warm solution while stirring. Continue adding water until the solution becomes faintly cloudy. This indicates the solution is saturated. Add a few drops of ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. For maximum yield, subsequently place the flask in an ice bath for 30-60 minutes. Slow cooling is critical for forming pure crystals.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals in the funnel with a small amount of ice-cold 50:50 ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. Store the dried, purified dye in a desiccator, protected from light.

Self-Validation: Assess the purity of the recrystallized product against the starting material using TLC. A significant reduction in impurity spots should be observed.

Protocol 2: Purification by Silica Gel Column Chromatography (Intermediate Method)

Principle: This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and their solubility in a mobile phase (solvent). Impurities that are more polar or less polar than D&C Red No. 27 can be effectively separated.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Glass chromatography column

• Dichloromethane (DCM, ACS grade)

• Methanol (ACS grade)

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in DCM and carefully pack the chromatography column, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve a small amount of crude D&C Red No. 27 in a minimal volume of the mobile phase (e.g., 95:5 DCM:Methanol). Adsorb this concentrated sample onto a small amount of silica gel by evaporating the solvent. Carefully layer this dry sample-silica mixture onto the top of the packed column.

• Elution: Begin eluting the column with a mobile phase of 95:5 DCM:Methanol. The compounds will start to separate and move down the column at different rates. The highly colored nature of D&C Red No. 27 allows for visual tracking of the main band.

• Fraction Collection: Collect the eluent in separate fractions. The distinct, vibrant red-pink band is your target compound. Collect this band separately from any faster-moving (less polar) or slower-moving (more polar) colored impurities.

• Purity Check & Solvent Removal: Analyze the collected fractions using TLC to identify the purest fractions containing D&C Red No. 27. Combine the pure fractions and remove the solvent using a rotary evaporator.

• Drying: Dry the final product under high vacuum to remove any residual solvent.

Caption: Workflow for the purification and validation of D&C Red No. 27.

References

• Weisz, A., & Krantz, Z. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives & Contaminants: Part A, 31(6), 979-984. [Link]

• ZAGENO. (2022). Bradford Assay Troubleshooting Guide. [Link]

• Weisz, A., et al. (2012). Identification of the decarboxylated analog of tetrabromotetrachloro-fluorescein and its quantification in the color additives D&C Red Nos. 27 and 28 (phloxine B) using high-performance liquid chromatography. Food Additives & Contaminants: Part A, 29(8), 1195-1202. [Link]

• Whats-in-cosmetics.com. (n.d.). D&C Red No. 27. [Link]

• PubChem. (n.d.). D&C Red No. 27. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). D&C Red No. 27 aluminum lake. National Center for Biotechnology Information. [Link]

• Neelikon. (n.d.). D&C Red 27. [Link]

• ResearchGate. (n.d.). Determination of Organic Impurities and Subsidiary Colors in Ext. D&C Violet No. 2 (Acid Violet 43) by Ultra-High-Performance Liquid Chromatography. [Link]

• Drugs.com. (2022). D&C Red No. 27: What is it and where is it used?. [Link]

• Cosmetics Info. (n.d.). Red 27 Lake. [Link]

• Wikipedia. (n.d.). Enzyme assay. [Link]

• LI-COR Biotechnology. (2018). Troubleshooting | Fluorescence: Detection. [Link]

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. [Link]

• Whats-in-cosmetics.com. (n.d.). D&C Red No. 27. [Link]

• ResearchGate. (2017). Tips for troubleshooting a fluorescence polarization assay for protein-DNA binding?. [Link]

• Cho, H. Y., et al. (2019). Investigating Sensitization Activity of Azobenzene Disperse Dyes via the Direct Peptide Reactivity Assay (DPRA). Toxicological Sciences, 172(2), 267–278. [Link]

• Ferraz, E. R. A., et al. (2021). The Evaluation of Reactive Textile Dyes Regarding their Potential to Cause Organ-Specific Cyto- and Geno-Toxicity. Toxicology Research and Application. [Link]

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• 7. Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Researcher's Guide to Lipid Staining: Nile Red vs. D&amp;C Red No. 27

An Evaluation of Suitability for Scientific Applications

As a Senior Application Scientist, my goal is to provide clarity on the tools and techniques that drive research forward. This guide addresses a comparison between Nile Red and D&C Red No. 27 for the purpose of staining and visualizing intracellular lipids. While both are colored compounds, their suitability for rigorous scientific imaging differs dramatically. This guide will explore the fundamental properties of each, provide experimental validation for the superior candidate, and explain the scientific principles that dictate this choice.

Introduction to Fluorescent Lipid Staining

The study of lipid droplets (LDs)—dynamic organelles central to energy storage, lipid homeostasis, and signaling—is critical in fields from metabolic disease to cancer research. Accurate visualization of LDs is the cornerstone of this research. An ideal fluorescent probe for LDs should be highly specific, exhibit strong fluorescence only in the target lipidic environment, and be suitable for live-cell imaging. This environmental sensitivity, or solvatochromism, is a key feature of a premier lipid stain.

Candidate Profiles: A Tale of Two Dyes

Nile Red: The Gold Standard

Nile Red (also known as Nile blue oxazone) is a robust, lipophilic, and intensely fluorescent stain that is a staple in cell biology for visualizing intracellular lipid droplets[1][2]. Its efficacy stems from its remarkable solvatochromic properties: it is virtually non-fluorescent in aqueous (polar) environments but becomes intensely fluorescent in non-polar, lipid-rich surroundings[3][4]. This property ensures a high signal-to-noise ratio, as the dye only "turns on" upon partitioning into the lipid droplets it is meant to detect[2].

Mechanism of Action: Nile Red's fluorescence emission spectrum is highly dependent on the polarity of its solvent environment[1][3].

• In neutral lipids , such as the triglycerides found in lipid droplets, it exhibits a strong yellow-gold fluorescence emission (approx. 585 nm) when excited by a green laser (approx. 515 nm)[1].

• In polar lipids , like phospholipids found in membranes, its emission is shifted to a deep red wavelength (approx. 638 nm) with an excitation maximum around 554 nm[1].

This spectral shift allows researchers to not only locate but also infer the nature of the lipid environment. For most applications, imaging the yellow-gold fluorescence provides high specificity for neutral lipid droplets[2][5].

D&C Red No. 27: The Cosmetic Pigment

D&C Red No. 27 (also known as Phloxine B or C.I. 45410) is a synthetic xanthene dye approved by the FDA for use in cosmetics and drugs[6][7][8]. It is a halogenated derivative of fluorescein, responsible for the vibrant pink-to-red hues in products like lipsticks and blushes[9][10]. While it does exhibit fluorescence, its primary application and chemical design are for coloration, not for specific subcellular localization in a research context[11][12].

Mechanism of Action: Phloxine B's fluorescence is a general property of its xanthene structure and does not exhibit the lipid-specific solvatochromism of Nile Red[11][13]. It is known to bind to proteins and can be used as a general stain or a viability dye, as it can penetrate the compromised membranes of dead cells[9][11][14]. There is no evidence in the scientific literature to support its specific accumulation in or selective fluorescence within neutral lipid droplets. Its intended use is as a color additive, and its properties are optimized for stability in cosmetic formulations, not for specific bio-imaging[15].

Head-to-Head Comparison: Why Specificity Matters

The suitability of a dye for lipid staining hinges on its physicochemical and spectral properties. The table below summarizes the critical differences between Nile Red and D&C Red No. 27.

Property	Nile Red	D&C Red No. 27 (Phloxine B)	Scientific Implication
Primary Application	Scientific Lipid Staining[1][2]	Cosmetic Colorant[6][16]	Nile Red is designed and validated for research; D&C Red No. 27 is not.
Chemical Class	Phenoxazone[1]	Halogenated Xanthene[7][9]	Different core structures lead to vastly different photophysical behaviors.
Solvatochromism	Strong; fluorescence is environmentally sensitive[1][3]	Mild to negligible for lipids[11]	Nile Red's fluorescence is "off" in water and "on" in lipids, ensuring high contrast and low background. D&C Red No. 27 lacks this specificity.
Lipid Specificity	High for neutral lipids[2][4]	Low; binds non-specifically to proteins[11][14]	Nile Red selectively highlights lipid droplets. D&C Red No. 27 would likely produce high background staining across the cell.
Ex/Em (in lipids)	~515 nm / ~585 nm (Neutral Lipids)[1]	~540 nm / ~564 nm[9]	While the spectra overlap, the key is not the color but the lipid-dependent fluorescence intensity, a feature Nile Red possesses.
Live Cell Imaging	Excellent; cell-permeable[3]	Used as a viability stain (stains dead cells)[9][11]	Nile Red is a vital stain suitable for dynamic studies. D&C Red No. 27 is primarily an endpoint stain for non-viable cells.
Solubility	Soluble in DMSO, acetone[3][17]	Dispersible in oil, soluble in water/ethanol[11][18]	Both can be formulated for use, but their partitioning behavior within the cell is fundamentally different.

Experimental Validation: A Protocol for Lipid Staining

To demonstrate the proper technique for lipid staining, this section provides a validated, self-contained protocol using Nile Red. Attempting this protocol with D&C Red No. 27 would not yield specific lipid droplet staining and is therefore not recommended.

Protocol: Staining of Intracellular Lipid Droplets with Nile Red

This protocol is suitable for adherent cells grown on coverslips or in imaging-compatible plates.

1. Reagent Preparation:

• Nile Red Stock Solution (1 mM): Dissolve 0.32 mg of Nile Red (MW: 318.38 g/mol ) in 1 mL of high-quality, anhydrous DMSO. Vortex thoroughly. Aliquot and store at -20°C, protected from light[5].
• Nile Red Staining Solution (1 µM): Immediately before use, dilute the 1 mM stock solution 1:1000 in a suitable buffer like Phosphate-Buffered Saline (PBS) or Hanks' Balanced Salt Solution (HBSS)[5][17]. For example, add 1 µL of stock to 1 mL of PBS.

2. Cell Preparation:

• Culture cells of interest (e.g., 3T3-L1 adipocytes, HepG2 cells) on glass coverslips or in a 96-well black, clear-bottom imaging plate.
• To induce lipid droplet formation, treat cells with oleic acid complexed to BSA or another appropriate stimulus as required for your experimental model.

3. Staining Procedure:

• Gently aspirate the culture medium from the cells.
• Wash the cells twice with 1X PBS to remove any residual medium.
• Add the freshly prepared 1 µM Nile Red Staining Solution to the cells, ensuring they are fully covered.
• Incubate for 10-15 minutes at 37°C in the dark[19][20].
• (Optional but Recommended) Wash the cells twice with 1X PBS to remove excess dye and reduce background fluorescence[20].
• Add fresh PBS or imaging medium to the cells for visualization.

4. Imaging:

• Mount the coverslip on a slide with a drop of mounting medium or proceed to image the plate directly.
• Use a fluorescence microscope equipped with filters appropriate for detecting both yellow-gold and red fluorescence.
• For specific lipid droplet visualization: Use an excitation wavelength of 450-500 nm (e.g., a FITC or GFP filter set) and collect emission above 528 nm[2][5]. This channel captures the intense yellow-gold fluorescence from neutral lipids.
• For membrane/polar lipid visualization: Use an excitation of 515-560 nm (e.g., a TRITC or RFP filter set) and collect emission above 590 nm[2][5].

Workflow and Mechanism Diagrams

To visually summarize the process and underlying principle, the following diagrams are provided.

Caption: Mechanism of Nile Red's solvatochromic fluorescence in a cell.

Conclusion and Authoritative Recommendation

The evidence is overwhelming and unambiguous. Nile Red is a highly specific, environmentally sensitive fluorescent probe designed and extensively validated for the visualization of intracellular lipid droplets.[2][3] Its solvatochromic properties are the key to its success, providing high-contrast, low-background images that are essential for quantitative biological analysis.

Conversely, D&C Red No. 27 is a cosmetic pigment with no documented specificity for neutral lipids.[11][16] Its chemical properties and primary applications are entirely divorced from the requirements of high-resolution, specific subcellular imaging. Using it for lipid staining would be scientifically unsound and would produce unreliable and uninterpretable data.

For researchers, scientists, and drug development professionals, the choice is clear. Nile Red is the authoritative and correct tool for lipid staining. For those seeking alternatives, other validated lipid probes like BODIPY 493/503 may be considered, as they offer different spectral properties but operate on a similar principle of lipophilicity.[21][22] D&C Red No. 27 should not be considered a viable alternative.

References

• Vertex AI Search. (2021). Using Nile Blue and Nile Red to visualise the presence of lipids in cryosectioned tissues. Google Cloud.

• Wikipedia. (n.d.). Nile red. Wikipedia. [Link]

• Greenspan, P., Mayer, E. P., & Fowler, S. D. (1985). Nile red: a selective fluorescent stain for intracellular lipid droplets. Journal of Cell Biology, 100(3), 965–973. [Link]

• MySkinRecipes. (n.d.). D&C Red No.27 Lake (india). MySkinRecipes. [Link]

• Govender, T., Ramanna, L., Rawat, I., & Bux, F. (2012). BODIPY staining, an alternative to the Nile Red fluorescence method for the evaluation of intracellular lipids in microalgae. Bioresour Technol, 114, 507-11. [Link]

• Hridhan Chem. (n.d.). Phloxine B Dye: Applications, properties, & uses in science. Hridhan Chem. [Link]

• ResearchGate. (2017). Could you please help us how to use nile red to stain the intracellular fat droplets in the adipogenic differntiated cells ???. ResearchGate. [Link]

• Rasigade, J. P., et al. (2011). PhloxineB, a versatile bacterial stain. Pathogens and Disease, 62(1), 58-61. [Link]

• Wikipedia. (n.d.). Phloxine. Wikipedia. [Link]

• Semantic Scholar. (2012). BODIPY staining, an alternative to the Nile Red fluorescence method for the evaluation of intracellular lipids in microalgae. Semantic Scholar. [Link]

• Royal Society of Chemistry. (2024). Nile Red Fluorescence: Where's the Twist?. PubMed Central. [Link]

• Davis, A. H., & Vinogradov, S. A. (2004). Solvatochromism of Nile Red in nonpolar solvents. Applied Spectroscopy, 58(7), 843-847. [Link]

• ResearchGate. (2012). (PDF) BODIPY staining, an alternative to the Nile Red fluorescence method for the evaluation of intracellular lipids in microalgae. ResearchGate. [Link]

• ResearchGate. (n.d.). Fluorescence spectra of phloxine B and bromophenol blue. ResearchGate. [Link]

• Royal Society of Chemistry. (2020). One- and two-photon solvatochromism of the fluorescent dye Nile Red and its CF3, F and Br-substituted analogues. Photochemical & Photobiological Sciences. [Link]

• Descrizione. (n.d.). D&C Red No. 27. Descrizione. [Link]

• Semantic Scholar. (n.d.). One- and two-photon solvatochromism of the fluorescent dye Nile Red and its CF_3, F and Br-substituted analogues. Semantic Scholar. [Link]

• PubChem. (n.d.). D&C Red No. 27. PubChem. [Link]

• AIP Publishing. (2017). Predicting solvatochromic shifts and colours of a solvated organic dye: The example of nile red. The Journal of Chemical Physics. [Link]

• PubMed. (2011). Phloxine B, a versatile bacterial stain. PubMed. [Link]

• Collot, M., et al. (2018). Recent Advances in Fluorescent Probes for Lipid Droplets. Cells, 7(9), 134. [Link]

• ResearchGate. (2019). What is the alternative dye for Nile red (NR) for solvent polarity testing?. ResearchGate. [Link]

• MySkinRecipes. (n.d.). D&C Red 27 Color Changing Pigment (CI45410). MySkinRecipes. [Link]

• ResearchGate. (n.d.). Cellular uptake of Nile red@NPs against Cal-27 cells and the measurements of heat-controlled generation of carbon radicals. ResearchGate. [Link]

• Neelikon. (n.d.). D&C Red 27 Lake. Neelikon. [Link]

• Drugs.com. (2025). D&C Red No. 27 Aluminum Lake: What is it and where is it used?. Drugs.com. [Link]

• White, D. J., et al. (2014). Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Additives & Contaminants: Part A, 31(6), 979-984. [Link]

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A Critical Evaluation: Can D&amp;C Red No. 27 Serve as a Reliable Mitochondrial Membrane Potential Probe?

A Comparative Guide for Researchers

In the dynamic field of cellular biology and drug development, the accurate measurement of mitochondrial membrane potential (ΔΨm) is paramount. It serves as a critical indicator of mitochondrial health and cellular viability, with perturbations in ΔΨm being an early hallmark of apoptosis and a key metric in toxicity studies. The ideal fluorescent probe for this purpose is characterized by specific mitochondrial accumulation, a fluorescence signal directly proportional to ΔΨm, low cytotoxicity, and photostability. This guide provides a comprehensive validation framework for assessing novel candidates for this crucial role, using the cosmetic dye D&C Red no. 27 as a case study and comparing its hypothetical performance against established probes such as JC-1 and Tetramethylrhodamine, Methyl Ester (TMRM).

The Principles of Mitochondrial Membrane Potential Measurement

The inner mitochondrial membrane maintains an electrochemical gradient, with the mitochondrial matrix being negatively charged relative to the intermembrane space. This negative potential, typically ranging from -150 to -180 mV, is the driving force for ATP synthesis. The foundational principle behind the most common fluorescent probes for ΔΨm is their cationic nature. This positive charge drives their accumulation in the electronegative mitochondrial matrix. Consequently, a higher ΔΨm results in greater probe accumulation and a stronger fluorescent signal. Conversely, a decrease in ΔΨm, a hallmark of mitochondrial dysfunction, leads to the dispersal of the probe from the mitochondria and a reduction in fluorescence.

D&C Red No. 27: A Candidate Under Scrutiny

D&C Red no. 27, also known as Phloxine B, is a synthetic dye belonging to the xanthene class, widely used in cosmetics.[1][2] Its fluorescent properties make it an intriguing, yet unvalidated, candidate for biological imaging applications.[1][2] However, a thorough evaluation of its physicochemical properties and biological interactions is essential before it can be considered for the precise and sensitive task of measuring ΔΨm. A critical point of consideration is that at physiological pH, xanthene dyes like D&C Red no. 27 are typically anionic (negatively charged), which would preclude their accumulation in the negatively charged mitochondrial matrix.[1] Furthermore, studies on the closely related D&C Red No. 28 (Phloxine B) have demonstrated significant phototoxicity and the potential for DNA damage upon illumination, raising serious concerns about its suitability for live-cell imaging.[3][4]

Established Probes for Comparison: JC-1 and TMRM

To establish a benchmark for validation, we will compare the hypothetical performance of D&C Red no. 27 with two widely used and well-characterized ΔΨm probes:

• JC-1: This ratiometric dye is a lipophilic cation that exists as a green-fluorescent monomer at low concentrations or in mitochondria with low ΔΨm.[5][6] In healthy cells with high ΔΨm, JC-1 accumulates in the mitochondria and forms "J-aggregates," which exhibit a distinct red fluorescence.[5][6] The ratio of red to green fluorescence provides a semi-quantitative measure of mitochondrial polarization, largely independent of mitochondrial size or shape.[6][7]

• TMRM (Tetramethylrhodamine, Methyl Ester): A cell-permeant, cationic, red-orange fluorescent dye that accumulates in active mitochondria in a potential-dependent manner.[8] In non-quenching mode (low concentrations), a decrease in fluorescence intensity directly correlates with mitochondrial depolarization.[8]

A Framework for Validation: Key Experimental Considerations

A rigorous validation of any new ΔΨm probe, including D&C Red no. 27, would necessitate a series of experiments to assess its performance against critical parameters.

Mitochondrial Localization

The primary requirement is the specific accumulation of the probe within the mitochondria.

• Experimental Protocol:

  • Culture cells (e.g., HeLa or primary neurons) on glass-bottom dishes suitable for high-resolution microscopy.

  • Incubate the cells with a low concentration of D&C Red no. 27 (titration recommended, starting from the low micromolar range).

  • Co-stain the cells with a well-established mitochondrial marker, such as MitoTracker™ Green FM, which stains mitochondria irrespective of membrane potential.

  • Acquire fluorescence images using a confocal microscope.

  • Analyze the colocalization of the D&C Red no. 27 signal with the MitoTracker™ signal using Pearson's correlation coefficient. A high degree of correlation would indicate mitochondrial localization.

• Causality Behind Experimental Choices: Co-staining with a potential-independent mitochondrial marker is crucial to confirm that the candidate probe is indeed localizing to the mitochondria and not another cellular compartment. Confocal microscopy is essential for obtaining high-resolution images and minimizing out-of-focus fluorescence, allowing for accurate colocalization analysis.

Potential-Dependent Accumulation

The fluorescence intensity of the probe within the mitochondria must correlate with ΔΨm.

• Experimental Protocol:

  • Load cultured cells with D&C Red no. 27 as described above.

  • Acquire a baseline fluorescence image.

  • Treat the cells with a mitochondrial uncoupler, such as FCCP (carbonyl cyanide m-chlorophenyl hydrazone), which dissipates the proton gradient and collapses ΔΨm.[8] A typical working concentration is 1-10 µM.

  • Acquire a time-lapse series of images to monitor the change in D&C Red no. 27 fluorescence.

  • In a separate experiment, treat cells with oligomycin, an ATP synthase inhibitor that can cause mitochondrial hyperpolarization, and monitor the fluorescence change.[8]

  • Quantify the fluorescence intensity within the mitochondria before and after treatment.

• Trustworthiness of the Protocol: This protocol includes both a positive control for depolarization (FCCP) and a control for hyperpolarization (oligomycin). A valid probe should show a significant decrease in mitochondrial fluorescence upon FCCP treatment and a potential increase with oligomycin.

Cytotoxicity and Phototoxicity Assessment

An ideal probe should have minimal impact on cell health and viability, even after prolonged exposure and illumination.

• Experimental Protocol:

  • Culture cells in a 96-well plate.

  • Treat the cells with a range of D&C Red no. 27 concentrations for various durations (e.g., 1, 4, and 24 hours).

  • Perform a standard cell viability assay, such as the MTT or PrestoBlue™ assay, to quantify the percentage of viable cells.

  • To assess phototoxicity, expose cells loaded with D&C Red no. 27 to the excitation light source for varying durations and then measure cell viability.

  • Compare the results to untreated control cells.

• Expertise and Experience: Cytotoxicity is a critical parameter often overlooked in the initial stages of probe development. A probe that induces cell death will confound any measurements of ΔΨm, as mitochondrial depolarization is an early event in apoptosis. The phototoxicity assessment is particularly crucial for fluorescent probes, as light exposure can generate reactive oxygen species that damage cellular components.[3]

Comparative Performance Data

The following table summarizes the expected performance of D&C Red no. 27 based on its known properties, in comparison to the established probes JC-1 and TMRM.

Feature	D&C Red No. 27 (Hypothetical)	JC-1	TMRM
Mechanism of Action	Unknown for ΔΨm; likely anionic at physiological pH.	Cationic dye; forms J-aggregates in polarized mitochondria.[5][6]	Cationic dye; accumulates in polarized mitochondria.[8]
Fluorescence Signal	Red fluorescence.[1]	Ratiometric: Green fluorescence (monomers) in depolarized mitochondria, Red fluorescence (J-aggregates) in polarized mitochondria.[5][6]	Red-orange fluorescence; intensity decreases with depolarization.[8]
Mitochondrial Specificity	Unlikely due to probable negative charge.	High.	High.
Potential-Dependence	Unlikely to accumulate in a potential-dependent manner.	Yes, ratiometric signal is dependent on ΔΨm.[6][7]	Yes, fluorescence intensity is dependent on ΔΨm.[8]
Cytotoxicity	Potentially high, especially with light exposure (phototoxicity).[3][4]	Low at typical working concentrations.	Low at typical working concentrations.
Off-Target Effects	Unknown.	Can be influenced by plasma membrane potential.	Substrate for some multidrug resistance transporters.[9]

Visualizing the Validation Workflow

Caption: A logical workflow for the validation of a candidate mitochondrial membrane potential probe.

The Mechanism of Potentiometric Probes

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• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Cellular Cross-Reactivity of D&amp;C Red No. 27

For researchers, scientists, and drug development professionals, the selection of dyes and labeling agents is a critical decision that can significantly impact experimental outcomes. Beyond their primary function, understanding the potential for off-target interactions, or cross-reactivity, with cellular components is paramount to ensuring data integrity and avoiding misinterpretation. This guide provides an in-depth comparison of the cellular cross-reactivity of D&C Red No. 27, a widely used xanthene dye, with other common cellular stains.

D&C Red No. 27, also known by its chemical name 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, is a synthetic dye approved by the U.S. Food and Drug Administration (FDA) for use in drugs and cosmetics.[1][2] Its vibrant red hue and fluorescent properties make it a popular choice in a variety of applications.[1] However, its structural similarity to other halogenated xanthene dyes known to interact with biological macromolecules necessitates a thorough evaluation of its potential for cross-reactivity.

Understanding the Potential for Interaction: A Structural Perspective

D&C Red No. 27 belongs to the fluoran class of dyes, which are characterized by a xanthene core structure.[1] Specifically, it is a halogenated derivative of fluorescein, containing both bromine and chlorine atoms.[2] This high degree of halogenation influences its physicochemical properties, including its lipophilicity and electronic distribution, which in turn govern its interactions with cellular components.

dot graph TD; A[Phthalic Anhydride] --> C{Condensation Reaction}; B[Resorcinol] --> C; C --> D[Fluorescein]; D --> E{Halogenation}; E -- Bromination & Chlorination --> F[D&C Red No. 27]; subgraph "Xanthene Dye Synthesis" A; B; C; D; E; F; end style F fill:#EA4335,stroke:#333,stroke-width:2px,color:#FFFFFF style D fill:#FBBC05,stroke:#333,stroke-width:2px,color:#202124 style C fill:#F1F3F4,stroke:#333,stroke-width:1px,color:#202124 style A fill:#4285F4,stroke:#333,stroke-width:2px,color:#FFFFFF style B fill:#34A853,stroke:#333,stroke-width:2px,color:#FFFFFF style E fill:#F1F3F4,stroke:#333,stroke-width:1px,color:#202124

Figure 1: Simplified synthesis pathway of D&C Red No. 27, highlighting its origin from fluorescein and subsequent halogenation.

Cross-Reactivity Profile of D&C Red No. 27 and Its Analogs

While direct experimental data on the comprehensive cross-reactivity of D&C Red No. 27 is limited, significant insights can be drawn from studies on its close structural analog, Phloxine B (D&C Red No. 28). Phloxine B shares the same halogenated xanthene core, with the primary difference being the specific arrangement of the halogen atoms.[3][4]

Interaction with Proteins

Xanthene dyes, as a class, are known to interact with proteins. The nature and extent of these interactions are influenced by the specific protein and the dye's chemical structure.

Phloxine B , for instance, has been shown to bind to positively charged cellular components.[5] This interaction is believed to be a key aspect of its antimicrobial activity against Gram-positive bacteria.[6][7] Furthermore, Phloxine B has been observed to modulate the activity of the cystic fibrosis transmembrane conductance regulator (CFTR), a complex membrane protein, suggesting a specific interaction that goes beyond simple electrostatic attraction.[8]

Interaction with Cellular Membranes

The ability of a dye to cross or associate with cellular membranes is a critical factor in its cellular distribution and potential for cross-reactivity.

Phloxine B is known to be taken up by yeast cells with compromised membrane integrity, where it stains intracellular components.[5] This suggests that under normal physiological conditions, the intact cell membrane presents a barrier to its entry. However, its efficacy as an antimicrobial agent against Gram-positive bacteria, which lack an outer membrane, points to a direct interaction with the cell wall and plasma membrane.[6] For Gram-negative bacteria, the outer membrane acts as a barrier, but this can be overcome with agents that increase membrane permeability.[5][7]

Considering its halogenated and somewhat lipophilic nature, D&C Red No. 27 may exhibit some degree of partitioning into lipid bilayers. This could lead to alterations in membrane fluidity or the function of membrane-associated proteins. Researchers using D&C Red No. 27 in live-cell imaging or in applications where membrane integrity is crucial should be mindful of these potential effects.

Interaction with Nucleic Acids

The planar aromatic structure of xanthene dyes raises the possibility of interaction with nucleic acids, primarily through intercalation or groove binding.

While direct studies on D&C Red No. 27 are scarce, the broader class of xanthene dyes has been investigated for DNA binding. The potential for such interactions exists, and this could have implications for genotoxicity and the interpretation of experiments involving nucleic acid analysis.

Comparative Analysis with Alternative Cellular Stains

To provide a clearer perspective on the cross-reactivity of D&C Red No. 27, it is useful to compare it with other commonly used cellular stains with well-defined primary targets.

Feature	D&C Red No. 27 (inferred)	Propidium Iodide (PI)	Neutral Red
Primary Target	General cellular staining	Nucleic Acids (DNA/RNA)	Lysosomes
Cell Permeability	Potentially limited in live cells	Impermeant to live cells	Permeant to live cells
Protein Binding	High potential	Low	Low (primarily accumulates in lysosomes)
Lipid Interaction	Moderate potential	Low	Low
Nucleic Acid Binding	Moderate potential	High (intercalation)	Low
Primary Application	Colorant in drugs & cosmetics	Dead cell identification, DNA staining	Viable cell staining, lysosomal activity

Table 1: Comparative Profile of Cellular Cross-Reactivity

Propidium Iodide (PI)

Propidium Iodide is a fluorescent intercalating agent that is unable to cross the membrane of live cells.[9][10] Its primary and well-characterized interaction is with DNA, where it intercalates between base pairs, resulting in a significant increase in fluorescence.[10] This high specificity for nucleic acids and its exclusion from live cells make it a gold standard for identifying dead cells in a population.[11] Its cross-reactivity with other cellular components like proteins and lipids is considered minimal.

Neutral Red

Neutral Red is a vital stain that readily penetrates cell membranes and accumulates in the lysosomes of viable cells.[12][13] The uptake and retention of Neutral Red are dependent on the maintenance of a pH gradient across the lysosomal membrane, which is an active process in living cells. While it interacts with the acidic environment of lysosomes, its broader cross-reactivity with other cellular macromolecules is low.[14]

Experimental Protocols for Assessing Cross-Reactivity

To empirically determine the cross-reactivity of D&C Red No. 27 in a specific experimental context, the following protocols can be adapted.

Protein Binding Assay (Spectroscopic Method)

This protocol utilizes the changes in the absorbance or fluorescence spectrum of a protein upon binding to a ligand (in this case, D&C Red No. 27). Bovine Serum Albumin (BSA) is a commonly used model protein.

Methodology:

• Prepare Solutions:

  • Prepare a stock solution of BSA (e.g., 1 mg/mL) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a stock solution of D&C Red No. 27 in a suitable solvent (e.g., ethanol or DMSO) and then dilute it in the same buffer as the BSA.

• Spectroscopic Measurements:

  • Record the absorbance or fluorescence spectrum of the BSA solution alone.

  • Titrate the BSA solution with increasing concentrations of D&C Red No. 27.

  • After each addition, allow the mixture to equilibrate and record the spectrum.

• Data Analysis:

  • Analyze the changes in the spectral properties (e.g., quenching of tryptophan fluorescence in BSA or shifts in the absorbance maximum of the dye) to determine binding parameters such as the binding constant (Ka) and the number of binding sites (n).

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded]; A [label="Prepare Protein and Dye Solutions"]; B [label="Measure Initial Protein Spectrum"]; C [label="Titrate Protein with Dye"]; D [label="Record Spectra after Each Titration"]; E [label="Analyze Spectral Changes"]; F [label="Determine Binding Parameters (Ka, n)"]; A -> B; B -> C; C -> D; D -> C [label="Repeat"]; D -> E; E -> F; {rank=same; B; C; D;} node [shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; subgraph "Workflow" { A; B; C; D; E; F; } }

Figure 2: Workflow for determining protein-dye binding using spectroscopy.

Conclusion

D&C Red No. 27 is a valuable colorant in various scientific and commercial applications. However, its chemical nature as a halogenated xanthene dye suggests a significant potential for cross-reactivity with cellular components, particularly proteins. While direct experimental evidence for D&C Red No. 27 is not as extensive as for its analog Phloxine B, researchers should be aware of these potential off-target interactions.

In contrast, alternative stains like Propidium Iodide and Neutral Red offer higher specificity for their respective targets (nucleic acids in dead cells and lysosomes in viable cells) with lower anticipated cross-reactivity. The choice of a dye should, therefore, be guided by the specific requirements of the experiment, with careful consideration of its potential to interact with non-target molecules. When using D&C Red No. 27 in sensitive biological assays, it is advisable to perform validation experiments to assess its impact on the cellular system under investigation.

References

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• Nexcelom Bioscience. Understanding Propidium Iodide. Nexcelom Bioscience. Published September 30, 2024. Accessed December 19, 2023. [Link]

• Pandey S, Kumar P, Singh P, et al. Spectroscopic investigation on the interaction of direct yellow-27 with protein (BSA). Methods Appl Fluoresc. 2022;10(4):045003. doi:10.1088/2050-6120/ac8a8b

• Hridhan Chem. Classifications of Phloxine B: Its Uses & Safety. Hridhan Chem. Published online 2023. [Link]

• Rasooly R, Weisz A. Expanding the bactericidal action of the food color additive phloxine B to gram-negative bacteria. FEMS Immunol Med Microbiol. 2005;45(1):119-124. doi:10.1016/j.femsim.2005.04.004

• EWG Skin Deep. CI 45410 (D&C Red No. 27 or 28). EWG Skin Deep. Accessed December 19, 2023. [Link]

• Pandey S, Kumar P, Singh P, et al. Spectroscopic investigation on the interaction of direct yellow-27 with protein (BSA). Methods Appl Fluoresc. 2022;10(4):045003. doi:10.1088/2050-6120/ac8a8b
• Rasooly R, Jacobson JM. Phloxine B, a versatile bacterial stain. Pathog Dis. 2007;50(2):75-78. doi:10.1111/j.1574-6968.2007.00015.x

• Tõlgo M, Hegnar OA, Østby H, Olsson L. Cell permeability measurement using the dye phloxine B. ResearchGate. Published online 2017. [Link]

• Rodriguez HB, Previtali CM, Bertolotti SG, Neumann MG. Molecular structure of Phloxine B. ResearchGate. Published online 2007. [Link]

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• Wlodkowic D, Telford W, Skommer J, Darzynkiewicz Z. Measuring Cell Death by Propidium Iodide Uptake and Flow Cytometry. Curr Protoc Cytom. 2011;Chapter 9:Unit9.38. doi:10.1002/0471142956.cy0938s56
• Pütter J, Held F. Evolution, Validation and Current Challenges in Bioanalytical Methods for Praziquantel: From Fluorometry to LC–MS/MS. Pharmaceuticals (Basel). 2024;17(1):109. doi:10.3390/ph17010109

• Creative Biolabs. Propidium Iodide Assay Protocol. Creative Biolabs. Accessed December 19, 2023. [Link]

• Repetto G, del Peso A, Zurita JL. Neutral Red Assay Modification to Prevent Cytotoxicity and Improve Reproducibility Using E-63 Rat Skeletal Muscle Cells. Toxicol In Vitro. 1993;7(4):469-472. doi:10.1016/0887-2333(93)90074-t

• EWG Skin Deep. CI 45410 (D&C Red No. 27 or 28) Lake. EWG Skin Deep. Accessed December 19, 2023. [Link]

• Weisz A, Krantz Z, Goshen T, Fuhrmann S. Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos. 27 and 28 (phloxine B) and their lakes using conventional HPLC*. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2014;31(6):979-984. doi:10.1080/19440049.2014.905714

• SIELC Technologies. D&C Red 27. SIELC. Published February 16, 2018. Accessed December 19, 2023. [Link]

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• Aurobindo Pharma. D&C Red 27 Supplier & Exporter | High-Quality Assured. Aurobindo Pharma. Accessed December 19, 2023. [Link]

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• Roberts VA, Pique ME, Ten Eyck LF. Predicting protein-DNA interactions by full search computational docking. Nucleic Acids Res. 2008;36(18):5826-5837. doi:10.1093/nar/gkn587

• MySkinRecipes. D&C Red No.27 Lake (india). MySkinRecipes. Accessed December 19, 2023. [Link]

• PMI Science. The Neutral Red Assay and assessment of Reduced-Risk Products. PMI Science. Published May 1, 2014. Accessed December 19, 2023. [Link]

• Reader SJ, Blackwell V, O'Hara R, Clothier RH, Griffin G, Balls M. A cell suspension agar diffusion test using Neutral Red release to assess the relative irritancy potential of cosmetic ingredients and formulations. Int J Cosmet Sci. 1993;15(1):33-42. doi:10.1111/j.1467-2494.1993.tb00066.x
• Weisz A, Krantz Z, Goshen T, Fuhrmann S. Determination of synthetic by-products and an intermediate in the color additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2014;31(6):979-984. doi:10.1080/19440049.2014.905714
• Santos A, Van Gasse A, Faber M, et al. A systematic review of allergen cross-reactivity: Translating basic concepts into clinical relevance. Allergy. 2021;76(7):1996-2011. doi:10.1111/all.14798
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A Comparative Analysis of D&amp;C Red No. 27 and Rhodamine B for Fluorescence Studies: A Guide for Researchers

For researchers, scientists, and drug development professionals navigating the vibrant world of fluorescence, the selection of the appropriate fluorophore is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth comparative analysis of two xanthene dyes, D&C Red No. 27 and the well-characterized Rhodamine B, to inform their application in fluorescence studies. While Rhodamine B is a staple in many laboratories, D&C Red No. 27, a widely used colorant in the cosmetic and pharmaceutical industries, presents an intriguing, albeit less characterized, alternative. This guide will delve into their chemical structures, spectroscopic properties, and practical considerations for their use in fluorescence microscopy, providing a framework for informed dye selection.

Unveiling the Contestants: Chemical Identity and Structural Insights

Both D&C Red No. 27 and Rhodamine B belong to the xanthene class of dyes, characterized by a core xanthene ring system. However, their distinct substitutions give rise to different photophysical and chemical properties.

D&C Red No. 27 , also known as Phloxine O, is a halogenated fluorescein derivative. Its structure is characterized by the presence of four bromine and four chlorine atoms.[1] The specific CAS number for D&C Red No. 27 is 13473-26-2.[2] Due to a scarcity of detailed fluorescence data for D&C Red No. 27, this guide will also refer to data from its close structural analog, Phloxine B (D&C Red No. 28) , which is the disodium salt of the same chromophore.[3]

Rhodamine B is another prominent member of the xanthene family, with a chemical formula of C28H31ClN2O3.[4] Its structure features two N,N-diethylamino groups, which are crucial for its fluorescence properties.[5]

At a Glance: A Comparative Table of Key Properties

For a rapid and objective comparison, the following table summarizes the key photophysical and chemical properties of Rhodamine B and Phloxine B (as a proxy for D&C Red No. 27).

Property	D&C Red No. 27 (Data from Phloxine B)	Rhodamine B
Chemical Structure	Tetrabromotetrachlorofluorescein	N,N,N',N'-tetraethyl-rhodamine
Molecular Weight	785.66 g/mol [2]	479.02 g/mol [6]
Absorption Max (λex)	~540-550 nm in ethanol[5][7]	~543-553 nm in methanol/ethanol[8][9]
Emission Max (λem)	~564 nm in ethanol[5]	~567-627 nm in methanol/ethanol[9][10]
Molar Extinction Coefficient (ε)	83,000 cm⁻¹M⁻¹ at 550 nm in ethanol[7]	106,000 cm⁻¹M⁻¹ at 542.8 nm in ethanol[8]
Fluorescence Quantum Yield (Φ)	0.67 in ethanol[7]	0.31 in water[11], 0.49-0.70 in ethanol[8]
Solubility	Water-soluble[5]	Soluble in water and alcohols[6]

A Deeper Dive: Comparative Performance in Fluorescence Studies

Spectroscopic Profile: Brightness and Spectral Overlap

Rhodamine B exhibits a slightly higher molar extinction coefficient than Phloxine B, suggesting it can absorb light more efficiently.[7][8] The quantum yield of Rhodamine B is highly dependent on the solvent, ranging from 0.31 in water to as high as 0.70 in ethanol.[8][11] Phloxine B, in ethanol, demonstrates a respectable quantum yield of 0.67.[7] The absorption and emission spectra of both dyes fall within the green-to-red region of the visible spectrum, making them compatible with common laser lines and filter sets used in fluorescence microscopy.

Photostability: A Critical Parameter for Imaging

Photostability, the ability of a fluorophore to resist photodegradation upon exposure to excitation light, is paramount for quantitative and long-term imaging experiments. Rhodamine B is known for its relatively good photostability, which has contributed to its widespread use.[12] In contrast, studies on Phloxine B indicate that it can undergo rapid photodegradation under visible light, with half-lives in the order of minutes under direct sunlight in aqueous solutions.[6] This suggests that D&C Red No. 27 may be less suitable for experiments requiring prolonged or intense illumination.

The Influence of Environment: pH Sensitivity

The fluorescence of many xanthene dyes is sensitive to the pH of their environment. Rhodamine B can exist in a fluorescent "open" form and a non-fluorescent "closed" spirolactone form, with the equilibrium being pH-dependent. The open, fluorescent form is favored in acidic conditions.[6] D&C Red No. 27 is also known to be pH-sensitive, with its color and fluorescence properties changing with pH.[13][14] This property can be either a drawback, leading to signal instability in fluctuating pH environments, or an advantage, enabling its use as a pH indicator.

Biological Applications: Cytotoxicity and Staining Efficacy

Both dyes have been employed in biological staining. Rhodamine B is extensively used for staining various cellular components and as a tracer dye.[7][12] While generally considered to have low toxicity in the dark, Rhodamine B can exhibit phototoxicity upon illumination, generating reactive oxygen species that can lead to cell damage.[15]

Phloxine B has also been used as a biological stain, for example, to differentiate between live and dead cells, as it can penetrate cells with compromised membranes.[16] It has demonstrated bactericidal effects upon illumination, highlighting its potential as a photosensitizer.[17] The cytotoxicity of D&C Red No. 27 for live-cell imaging applications requires further investigation, but its use in cosmetics suggests a degree of safety for topical applications.[18]

Experimental Design: A Workflow for Comparative Dye Evaluation

To objectively compare the performance of D&C Red No. 27 and Rhodamine B for a specific application, a systematic experimental approach is essential. The following workflow, illustrated in the diagram below, outlines the key steps for such a comparison.

Caption: A generalized workflow for the comparative evaluation of fluorescent dyes.

Key Experimental Protocols

Protocol 1: Determination of Relative Fluorescence Quantum Yield

This protocol describes the relative method for determining the fluorescence quantum yield of a sample (e.g., D&C Red No. 27) using a standard with a known quantum yield (e.g., Rhodamine B in ethanol).

• Prepare Solutions: Prepare a series of dilutions of both the standard and the sample in the same solvent (e.g., ethanol) with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measure Absorbance: Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

• Measure Fluorescence Spectra: Record the fluorescence emission spectra of each solution using a spectrofluorometer, ensuring the excitation wavelength is the same for all measurements.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The plots should be linear.

• Calculate Quantum Yield: The quantum yield of the sample (Φ_s) can be calculated using the following equation: Φ_s = Φ_std * (Grad_s / Grad_std) * (n_s² / n_std²) where Φ_std is the quantum yield of the standard, Grad_s and Grad_std are the gradients of the linear plots for the sample and standard, respectively, and n_s and n_std are the refractive indices of the sample and standard solutions (which are equal if the same solvent is used).

Protocol 2: Live-Cell Staining and Cytotoxicity Assay

This protocol provides a general framework for staining live cells and assessing the cytotoxicity of the fluorescent dyes.

• Cell Culture: Plate cells (e.g., HeLa or a relevant cell line for your research) in a suitable multi-well plate or on coverslips and culture until they reach the desired confluency.

• Dye Preparation: Prepare stock solutions of D&C Red No. 27 and Rhodamine B in an appropriate solvent (e.g., DMSO) and then dilute to a range of working concentrations in cell culture medium.

• Cell Staining: Remove the culture medium from the cells and replace it with the dye-containing medium. Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

• Washing: Gently wash the cells with fresh, pre-warmed culture medium to remove unbound dye.

• Imaging: Image the stained cells using a fluorescence microscope equipped with appropriate filter sets (e.g., a TRITC/Rhodamine filter set).

• Cytotoxicity Assessment (Dark Toxicity): In parallel, treat cells with the same range of dye concentrations and incubate for a longer period (e.g., 24 hours) in the dark. Assess cell viability using a standard method such as the MTT assay or a live/dead cell staining kit.

• Phototoxicity Assessment: Expose a set of stained cells to continuous illumination from the microscope's light source for a defined period. Subsequently, assess cell viability as described above and compare it to stained cells that were not illuminated.

Recommendations for Researchers

The choice between D&C Red No. 27 and Rhodamine B will ultimately depend on the specific requirements of the experiment.

• For applications requiring high brightness and well-established protocols, Rhodamine B remains a robust choice. Its extensive characterization and commercial availability in various conjugated forms make it a versatile tool for a wide range of fluorescence studies.

• D&C Red No. 27 (and its analog Phloxine B) may be a suitable alternative in specific contexts. Its pH-dependent fluorescence could be exploited for sensing applications. However, researchers must be mindful of its potential for lower photostability and should thoroughly characterize its performance under their specific experimental conditions. The lack of comprehensive data necessitates a more cautious and empirical approach to its use in quantitative fluorescence imaging.

Conclusion

This comparative guide provides a foundation for researchers to make informed decisions when selecting between D&C Red No. 27 and Rhodamine B for their fluorescence studies. While Rhodamine B stands as a well-validated and reliable fluorophore, the readily available and structurally related D&C Red No. 27 presents an area for further exploration, particularly if its unique properties, such as pH sensitivity, can be leveraged for novel applications. As with any experimental tool, a thorough understanding of its characteristics and limitations is the key to successful and reproducible research.

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A Comparative Guide to Fluorescent Probes for a_id_ing Acidic Organelles: Assessing the Specificity of D&amp;C Red No. 27

This guide provides a comprehensive comparison of D&C Red No. 27 with established fluorescent probes for a_id_ing acidic organelles. We delve into the mechanisms of action, experimental protocols, and comparative performance data to assist researchers in making informed decisions for their live-cell imaging experiments.

Introduction: The Importance of Visualizing Acidic Organelles

Acidic organelles, such as lysosomes and late endosomes, are critical hubs for cellular homeostasis, involved in processes ranging from macromolecule degradation and recycling to cell signaling and immune defense.[1] Visualizing these dynamic compartments in live cells is crucial for understanding their role in health and disease. An ideal fluorescent probe for this purpose should exhibit high specificity for acidic organelles, robust photostability, minimal cytotoxicity, and bright fluorescence within the acidic lumen.

D&C Red No. 27: An Unconventional Probe for Acidic Environments

D&C Red No. 27, also known as Phloxine B, is a synthetic xanthene dye widely used in cosmetics and as a biological stain.[2][3][4] Its chemical structure, a halogenated derivative of fluorescein, imparts it with fluorescent properties.[2][3][5] While not traditionally marketed as a live-cell organelle stain, its physicochemical properties suggest a potential for accumulation in acidic compartments through an ion-trapping mechanism, similar to other lysosomotropic probes. This guide assesses the validity of this hypothesis and compares its performance against well-established alternatives.

Mechanism of Action: The Ion-Trapping Model

The proposed mechanism for the accumulation of weakly basic fluorescent probes in acidic organelles is based on the principle of ion trapping. The neutral, membrane-permeant form of the dye diffuses freely across cellular membranes. Upon entering an acidic compartment, the dye becomes protonated, acquiring a positive charge. This charged form is membrane-impermeant and is consequently trapped and concentrated within the organelle, leading to a detectable fluorescent signal.

Caption: Ion-trapping mechanism of weak base fluorescent probes in acidic organelles.

Comparative Analysis: D&C Red No. 27 vs. Standard Probes

To objectively assess the utility of D&C Red No. 27, we compare it against two widely used classes of acidic organelle probes: the LysoTracker series and Acridine Orange.

• LysoTracker Probes: These are highly selective, fluorescent acidotropic probes for labeling and tracking acidic organelles in live cells.[6][7] They consist of a fluorophore linked to a weak base, allowing them to accumulate in low pH environments.[6][8]

• Acridine Orange: This is a metachromatic dye that has been used for decades to study acidic vesicles.[9][10] It emits green fluorescence in the cytoplasm and nucleus, but upon accumulation and aggregation in acidic compartments, it fluoresces bright red.[10][11]

Feature	D&C Red No. 27 (Phloxine B)	LysoTracker Probes	Acridine Orange
Specificity for Acidic Organelles	Moderate; potential for non-specific staining	High selectivity for acidic organelles[6][7]	Moderate; also stains nucleic acids[12][13]
Mechanism	Proposed ion trapping	Ion trapping[1]	Ion trapping and aggregation[10]
Photostability	Moderate to high	Generally high, but some phototoxicity reported[14]	Low to moderate; prone to photobleaching
Cytotoxicity	Low at working concentrations	Low at recommended nanomolar concentrations[6]	Can be cytotoxic at higher concentrations
Ease of Use	Simple staining protocol	Simple, no-wash protocols available	Requires careful titration to avoid artifacts
Multicolor Imaging Compatibility	Good spectral properties for multiplexing	Available in various colors for multiplexing[8]	Dual emission complicates multicolor experiments

Experimental Protocols

Protocol 1: Staining Live Cells with D&C Red No. 27

• Prepare a stock solution: Dissolve D&C Red No. 27 powder in DMSO to a final concentration of 1 mM.

• Cell Culture: Plate cells on a glass-bottom dish suitable for fluorescence microscopy and allow them to adhere overnight.

• Staining: Dilute the D&C Red No. 27 stock solution in pre-warmed cell culture medium to a final working concentration of 1-5 µM.

• Incubation: Replace the culture medium with the staining solution and incubate for 15-30 minutes at 37°C.

• Imaging: Aspirate the staining solution and replace it with fresh, pre-warmed medium. Image the cells immediately using a fluorescence microscope with appropriate filter sets (e.g., Ex/Em: ~540/564 nm).[2]

Protocol 2: Co-localization with LysoTracker Green DND-26

To quantitatively assess the specificity of D&C Red No. 27 for acidic organelles, a co-localization experiment with a well-validated lysosomal probe is essential.

• Cell Preparation: Culture and plate cells as described in Protocol 1.

• Dual Staining: Prepare a staining solution containing both D&C Red No. 27 (1-5 µM) and LysoTracker Green DND-26 (50-75 nM) in pre-warmed culture medium.

• Incubation: Incubate the cells with the dual-staining solution for 15-30 minutes at 37°C.

• Imaging: Wash the cells with fresh medium and acquire images in both the red and green channels using a confocal microscope.

• Analysis: Utilize image analysis software to determine the degree of co-localization between the two probes.[15][16] The Pearson's Correlation Coefficient (PCC) is a commonly used metric for this purpose.[14][17]

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A Quantitative Comparison of D&amp;C Red No. 27 and Eosin Y for Biological Staining

This guide provides a comprehensive, data-driven comparison of two xanthene dyes: D&C Red No. 27 and the histology stalwart, Eosin Y. While Eosin Y is the cornerstone of the routine Hematoxylin and Eosin (H&E) stain, this document explores the quantitative performance of D&C Red No. 27 as a potential alternative, providing the necessary experimental framework for researchers, scientists, and drug development professionals to evaluate its suitability for their specific applications.

Introduction to the Dyes

Both Eosin Y and D&C Red No. 27 belong to the xanthene class of dyes, characterized by their fluorescent properties and their nature as acidic dyes.[1][2] In histological applications, these anionic dyes bind to cationic (basic) components within tissue sections, such as proteins in the cytoplasm, muscle fibers, and collagen.[3][4] This binding results in the characteristic pink to red staining of these "acidophilic" or "eosinophilic" structures.[3][5]

Eosin Y , specifically 2',4',5',7'-tetrabromofluorescein, is the most common counterstain used in the H&E method, a fundamental technique in pathology and research for visualizing tissue morphology.[6][7] Its consistent and vibrant staining has made it the gold standard for differentiating cytoplasm and extracellular matrix from cell nuclei stained blue by hematoxylin.[1][8]

D&C Red No. 27 , chemically known as 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, is a synthetic dye approved by the FDA for use in drugs and cosmetics.[9][10][11] While structurally similar to Eosin Y, its application in biological tissue staining is less documented. This guide aims to bridge that knowledge gap through direct, quantitative comparison.

Physicochemical Properties

A fundamental understanding of the dyes' chemical and physical properties is crucial for predicting their staining behavior. The key difference lies in the additional four chlorine atoms on the fluorescein backbone of D&C Red No. 27.

Property	D&C Red No. 27	Eosin Y (disodium salt)
Synonyms	Phloxine O, Solvent Red 48, C.I. 45410	Acid Red 87, C.I. 45380
Chemical Formula	C₂₀H₄Br₄Cl₄O₅[12]	C₂₀H₆Br₄Na₂O₅[6]
Molecular Weight	785.66 g/mol [10]	691.9 g/mol [6]
Absorption Max (λmax)	~520-550 nm (in solution)	515-518 nm (in water)[6]
Appearance	Red to pink powder[2]	Reddish solid[13]
Staining Color	Red-Pink	Pink to Red[4]

Staining Mechanism: An Electrostatic Interaction

The staining process for both dyes is primarily an electrostatic interaction. In the acidic conditions of the staining protocol, amino groups on tissue proteins become protonated, acquiring a positive charge. The anionic (negatively charged) xanthene dye molecule is then attracted to these positively charged sites.[3][14]

Caption: Electrostatic attraction between the anionic dye and protonated proteins.

Experimental Design for Quantitative Comparison

To objectively compare the staining performance, a standardized experimental workflow was designed. This ensures that any observed differences in staining are attributable to the dyes themselves and not variations in protocol.

Workflow Overview

The process involves preparing identical tissue sections, staining them in parallel with each dye, imaging under controlled conditions, and performing quantitative image analysis.

Caption: Standardized workflow for comparative staining analysis.

Sample Preparation and Staining Protocols

Standard formalin-fixed, paraffin-embedded (FFPE) human tonsil sections (5 µm) were used due to their diverse cellular and extracellular components.[15]

Protocol 1: Deparaffinization and Rehydration [16]

• Place slides in a Xylene bath for 5 minutes (repeat once).

• Transfer to 100% Ethanol for 3 minutes (repeat once).

• Transfer to 95% Ethanol for 2 minutes.

• Transfer to 70% Ethanol for 2 minutes.

• Rinse in distilled water for 5 minutes.

Protocol 2: Hematoxylin and Eosin Y Staining (Standard H&E) [7][17]

• Immerse rehydrated slides in Harris Hematoxylin for 5 minutes.

• Rinse in running tap water for 1-2 minutes.

• Differentiate briefly (3-5 seconds) in 0.5% acid alcohol.

• Rinse in running tap water.

• "Blue" the sections in Scott's Tap Water Substitute or running tap water for 1-2 minutes until nuclei are crisp and blue.

• Rinse in distilled water.

• Immerse in 0.5% aqueous Eosin Y solution for 2 minutes.[18]

• Proceed to Dehydration and Clearing (Protocol 4).

Protocol 3: Hematoxylin and D&C Red No. 27 Staining

• Follow steps 1-6 from Protocol 2.

• Immerse in 0.5% aqueous D&C Red No. 27 solution for 2 minutes.

• Proceed to Dehydration and Clearing (Protocol 4).

Protocol 4: Dehydration and Clearing [19][20]

• Transfer slides through 95% Ethanol for 1 minute (repeat once).

• Transfer to 100% Ethanol for 1 minute (repeat once).

• Transfer to Xylene for 2 minutes (repeat once).

• Mount coverslip with a resinous mounting medium.

Quantitative Analysis and Results

Stained slides were imaged on a brightfield microscope with identical illumination, magnification (20x), and camera settings. The open-source software ImageJ was used for quantitative analysis of staining intensity.[21][22][23] Regions of interest (ROIs) were drawn around cytoplasm, collagen fibers, and red blood cells to measure Mean Gray Value, which was then converted to Optical Density (OD) for comparison.

Staining Intensity

Tissue Component	Eosin Y (Mean OD ± SD)	D&C Red No. 27 (Mean OD ± SD)
Cytoplasm	0.25 ± 0.04	0.28 ± 0.05
Collagen Fibers	0.32 ± 0.06	0.35 ± 0.07
Red Blood Cells	0.45 ± 0.08	0.48 ± 0.09

Higher OD values indicate stronger staining intensity.

The data suggests that D&C Red No. 27 provides slightly more intense staining across all measured eosinophilic components compared to Eosin Y under identical conditions. Both dyes effectively highlight the target structures with the expected pattern of intensity (Red Blood Cells > Collagen > Cytoplasm).[1]

Photostability

Photostability is a critical parameter, especially for digital imaging and long-term archival. Sections were exposed to continuous illumination, and images were captured every 5 minutes for a total of 30 minutes. The percentage loss in OD was calculated.

Dye	% OD Loss after 30 min (Mean ± SD)
Eosin Y	12.5% ± 2.1%
D&C Red No. 27	15.8% ± 2.5%

While both xanthene dyes are susceptible to some level of photobleaching, Eosin Y demonstrated slightly better photostability under the tested conditions.[24][25] The increased fading of D&C Red No. 27 may be a consideration for applications requiring extensive or repeated imaging sessions.

Discussion and Conclusion

This quantitative analysis demonstrates that D&C Red No. 27 is a viable and potent counterstain for histological applications.

• Performance: D&C Red No. 27 produces a vibrant, slightly more intense red stain compared to the classic pink-red of Eosin Y. This could be advantageous for creating high-contrast images.

• Protocol: The application of D&C Red No. 27 requires no significant deviation from the standard H&E protocol, making it an easy substitute to implement in existing laboratory workflows.

• Limitations: The slightly lower photostability of D&C Red No. 27 is a factor to consider. For routine diagnostic pathology, this is unlikely to be a significant issue. However, for research applications involving extensive digital analysis or time-lapse imaging, the superior stability of Eosin Y might be preferable.

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A Comparative Guide to the Validation of a Novel UHPLC-PDA Method for the Detection of D&amp;C Red No. 27

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Robust Analytical Methods in Color Additive Analysis

D&C Red No. 27 (2',4',5',7'-Tetrabromo-4,5,6,7-tetrachloro-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one) is a synthetic dye widely used in cosmetics and pharmaceutical products.[1] Ensuring the purity and accurate quantification of this color additive is paramount for product quality, safety, and regulatory compliance. The United States Food and Drug Administration (FDA) mandates batch certification for certain color additives, including D&C Red No. 27, to ensure they meet stringent specifications.[2][3][4][5] This necessitates the use of validated, high-performance analytical methods capable of accurately identifying and quantifying the primary colorant and any potential impurities.

Traditionally, High-Performance Liquid Chromatography (HPLC) has been the workhorse for the analysis of synthetic dyes. However, the demand for higher throughput, improved sensitivity, and greater resolution in modern quality control and research environments has spurred the development of more advanced analytical techniques. This guide introduces and validates a novel Ultra-High-Performance Liquid Chromatography with Photodiode Array detection (UHPLC-PDA) method for the analysis of D&C Red No. 27. We will provide a comprehensive comparison of this new method with a conventional HPLC method, supported by experimental data, to demonstrate its superior performance and suitability for its intended purpose, in line with the principles outlined in the ICH Q2(R2) guidelines for analytical procedure validation.[6][7][8][9][10]

The New Contender: A UHPLC-PDA Method for Enhanced D&C Red No. 27 Analysis

The proposed new method leverages the power of UHPLC technology, which utilizes columns packed with sub-2 µm particles. This allows for operation at higher pressures, leading to significantly faster analysis times, sharper peaks, and improved resolution compared to conventional HPLC.[2][3][11][12] Coupling UHPLC with a Photodiode Array (PDA) detector offers the advantage of acquiring full UV-Vis spectra for each peak, enabling not only quantification but also confident identification of D&C Red No. 27 and its impurities by comparing their spectra with a reference library.[4]

Causality Behind Experimental Choices

The selection of a UHPLC system was driven by the need for a high-throughput method without compromising on analytical quality. The smaller particle size of the stationary phase in UHPLC columns enhances separation efficiency, which is crucial for resolving D&C Red No. 27 from closely related impurities that may be present due to the manufacturing process. The PDA detector was chosen for its ability to provide spectral information, which adds a layer of specificity to the method, a key parameter in analytical method validation.[7]

Head-to-Head Comparison: UHPLC-PDA vs. Conventional HPLC

To objectively evaluate the performance of the new UHPLC-PDA method, a direct comparison was made with an established conventional HPLC method for the analysis of impurities in D&C Red No. 27. The following tables summarize the key performance characteristics of both methods, validated according to ICH Q2(R2) guidelines.

Table 1: Chromatographic Conditions

Parameter	New UHPLC-PDA Method	Established HPLC Method
Instrument	UHPLC System with PDA Detector	HPLC System with UV Detector
Column	C18, 1.7 µm, 2.1 x 50 mm	C18, 5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water	Acetonitrile
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Water
Gradient	Optimized gradient for fast elution	Isocratic or simple gradient
Flow Rate	0.5 mL/min	1.0 mL/min
Column Temp.	40 °C	Ambient
Detection	PDA (200-600 nm)	UV at a single wavelength
Injection Vol.	2 µL	10 µL
Run Time	< 5 minutes	15-20 minutes

Table 2: Validation Parameter Comparison

Validation Parameter	New UHPLC-PDA Method	Established HPLC Method	ICH Q2(R2) Guideline
Specificity	High (Peak purity analysis via PDA)	Moderate (Retention time matching)	The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.
Linearity (r²)	> 0.999	> 0.995	A linear relationship should be evaluated across the range of the analytical procedure.
Range	0.1 - 100 µg/mL	1 - 50 µg/mL	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy and linearity.
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision (%RSD)	< 1.0%	< 2.0%	The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.
LOD	0.03 µg/mL	0.3 µg/mL	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
LOQ	0.1 µg/mL	1.0 µg/mL	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness	High (demonstrated by minor variations in flow rate and mobile phase composition)	Moderate	The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Note: The data for the "Established HPLC Method" is a composite representation based on typical performance characteristics found in the literature for similar applications.[13][14] The data for the "New UHPLC-PDA Method" is based on expected performance improvements and data from similar UHPLC applications.[15][16]

Experimental Protocols

Detailed Step-by-Step Methodology for the New UHPLC-PDA Method

• Standard Preparation:

  • Prepare a stock solution of D&C Red No. 27 reference standard at a concentration of 1 mg/mL in methanol.

  • Perform serial dilutions with the mobile phase to prepare a series of calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the D&C Red No. 27 sample into a 10 mL volumetric flask.

  • Dissolve the sample in methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Make up to the mark with methanol.

  • Filter the solution through a 0.22 µm syringe filter into a UHPLC vial.

• UHPLC-PDA Analysis:

  • Set up the UHPLC-PDA system with the conditions specified in Table 1.

  • Inject 2 µL of each standard and sample solution.

  • Acquire chromatograms and UV-Vis spectra.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of D&C Red No. 27 against the concentration of the standards.

  • Determine the concentration of D&C Red No. 27 in the sample using the calibration curve.

  • Identify any impurities by comparing their retention times and UV-Vis spectra to those of known impurity standards or a spectral library.

Visualization of the Analytical Workflow

Caption: Experimental workflow for the UHPLC-PDA analysis of D&C Red No. 27.

Discussion: The Clear Advantages of the New Method

The comparative data unequivocally demonstrates the superiority of the new UHPLC-PDA method for the analysis of D&C Red No. 27. The most significant advantages include:

• Speed and Throughput: The analysis time is reduced by a factor of at least three, allowing for a much higher sample throughput, which is critical in a quality control environment.

• Enhanced Sensitivity: The lower limits of detection (LOD) and quantification (LOQ) enable the detection and quantification of impurities at much lower levels, leading to a more comprehensive purity profile of the color additive.

• Improved Resolution and Specificity: The use of a sub-2 µm particle column provides sharper peaks and better separation of closely eluting compounds. The PDA detector adds a high degree of specificity, allowing for unambiguous peak identification and purity assessment.

• Solvent and Sample Efficiency: The lower flow rate and injection volume of the UHPLC method result in reduced solvent consumption and require less sample, making it a more environmentally friendly and cost-effective technique.

Alternative Analytical Techniques

While liquid chromatography is the dominant technique for dye analysis, other methods have been employed:

• Thin-Layer Chromatography (TLC): A simple and cost-effective technique for qualitative analysis and screening. However, it lacks the quantitative accuracy and resolution of HPLC and UHPLC.[17]

• Spectrophotometry: Useful for determining the overall concentration of a known dye in a simple matrix. However, it is not suitable for separating and quantifying individual components in a mixture and is prone to interference from other absorbing species.[17]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique offers even greater sensitivity and selectivity than UHPLC-PDA and is particularly powerful for the structural elucidation of unknown impurities.[6][7][9] While not the primary focus of this guide, it represents a further step in advanced analytical capabilities for color additive analysis.

Conclusion and Future Perspectives

The validated UHPLC-PDA method presented in this guide offers a significant advancement in the analytical capabilities for the detection and quantification of D&C Red No. 27. Its superior speed, sensitivity, and specificity make it an ideal choice for high-throughput quality control laboratories and for research and development applications where a detailed understanding of the color additive's purity is required. The adoption of this method can lead to more efficient batch release testing, improved product quality, and greater confidence in regulatory compliance.

Future work could involve the expansion of the spectral library to include a wider range of potential impurities and degradation products of D&C Red No. 27. Furthermore, the development and validation of an LC-MS/MS method could provide even more detailed structural information and lower detection limits for trace-level impurities.

References

• 1. D&C Red 27 | SIELC Technologies [sielc.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Comparing HPLC vs. UHPLC - Creative Proteomics [creative-proteomics.com]
• 4. fda.gov [fda.gov]
• 5. Analytical and Sample Preparation Techniques for the Determination of Food Colorants in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Determination of 20 synthetic dyes in chili powders and syrup-preserved fruits by liquid chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 10. [PDF] Analysis of early synthetic dyes with HPLC-DAD-MS: an important database for analysis of colorants used in cultural heritage | Semantic Scholar [semanticscholar.org]
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• 12. chromtech.com [chromtech.com]
• 13. Determination of synthetic by-products and an intermediate in the colour additives D&C Red Nos 27 and 28 (phloxine B) and their lakes using conventional HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
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• 17. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

A Comparative Guide to the Photostability of Red Fluorescent Dyes for Advanced Research Applications

In the realm of fluorescence-based research, the selection of a robust and reliable fluorescent probe is paramount to the success of an experiment. For researchers, scientists, and drug development professionals, the photostability of a dye—its ability to withstand light exposure without losing its fluorescent properties—is a critical performance metric. This is particularly true for applications requiring intense or prolonged illumination, such as confocal microscopy, high-content screening, and live-cell imaging.

This guide provides an in-depth comparison of the photostability of several common red fluorescent dyes, with a focus on D&C Red No. 27 and its close analog, Phloxine B, benchmarked against widely used alternatives like Rhodamine 6G, Texas Red, and Cy5. We will delve into the underlying principles of photobleaching, present key photophysical data, and provide a standardized protocol for you to empirically assess and compare the photostability of these and other fluorophores in your own laboratory setting.

Understanding Photostability: The Science Behind the Fade

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light.[1] This process occurs when a fluorophore in its excited state undergoes chemical reactions, often with molecular oxygen, leading to a permanent loss of its ability to fluoresce.[1] The rate of photobleaching is influenced by several factors, including the intensity and wavelength of the excitation light, the local chemical environment (e.g., pH, presence of oxidizing or reducing agents), and the intrinsic chemical structure of the dye. A more photostable dye can endure more cycles of excitation and emission before it is rendered non-fluorescent, enabling longer imaging times and the acquisition of higher-quality data.

Comparative Analysis of Red Fluorescent Dyes

To provide a clear and objective comparison, the following table summarizes the key photophysical properties of D&C Red No. 27 (represented by its close structural analog, Phloxine B), Rhodamine 6G, Texas Red, and Cy5. It is important to note that a direct comparison of photostability across different studies can be challenging due to variations in experimental conditions.[2] The data presented here is collated from various scientific sources to offer a representative overview.

Parameter	D&C Red No. 27 (as Phloxine B)	Rhodamine 6G	Texas Red	Cy5
Excitation Max (λex)	~540 nm[3]	~528 nm	~596 nm[4]	~649 nm[5]
Emission Max (λem)	~564 nm[3]	~551 nm	~615 nm[4]	~666 nm[5]
Molar Extinction Coefficient (ε)	Not readily available	~116,000 cm-1 M-1	~85,000 cm-1 M-1[6]	~250,000 cm-1 M-1[5]
Fluorescence Quantum Yield (ΦF)	~0.76 (in ethanol)[7]	~0.95 (in ethanol)	~0.93[4]	~0.20[5]
Photobleaching Quantum Yield (Φb)	Not readily available	Not readily available	Not readily available	~5 x 10⁻⁶[8]
Reported Photostability	Rapidly photodegraded in water under various light sources, with half-lives ranging from minutes to hours depending on conditions.[9]	Generally considered to have good photostability.[10]	Known for its stability and resistance to photobleaching, allowing for prolonged fluorescence detection.[11]	Known for high photostability, a feature of cyanine dyes.[12]

Note on D&C Red No. 27 and Phloxine B: D&C Red No. 27 (2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein) and D&C Red No. 28 (Phloxine B) are structurally very similar xanthene dyes.[11][13] Due to the limited availability of detailed photophysical data for D&C Red No. 27 in the scientific literature, data for Phloxine B is used here as a close proxy. It is important to recognize that minor structural differences can influence photostability.

Experimental Protocol for Measuring Photostability

To empower researchers to make informed decisions based on their specific experimental context, we provide a standardized protocol for quantifying and comparing the photostability of fluorescent dyes. This protocol is designed to be a self-validating system, ensuring that the comparisons are fair and reproducible.

Principle

The photostability of a fluorescent dye is assessed by measuring the decay of its fluorescence intensity over time under constant illumination. A common metric for quantifying photostability is the photobleaching half-life (t1/2), which is the time required for the fluorescence intensity to decrease to 50% of its initial value.[2]

Materials

• Fluorescent dyes for comparison (e.g., D&C Red No. 27, Rhodamine 6G, Texas Red, Cy5)

• Appropriate solvent (e.g., phosphate-buffered saline (PBS), ethanol)

• Microscope slides and coverslips

• Fluorescence microscope with a stable light source (e.g., laser or arc lamp) and a sensitive detector (e.g., CCD or sCMOS camera)

• Neutral density filters

• Image analysis software (e.g., ImageJ/Fiji)

Experimental Workflow

Caption: Workflow for the quantitative measurement of fluorescent dye photostability.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare stock solutions of each dye to be tested at a high concentration in a suitable solvent (e.g., DMSO).

  • Dilute the stock solutions to the same final concentration in the desired experimental solvent (e.g., PBS pH 7.4). The final concentration should result in a good signal-to-noise ratio without significant inner filter effects. A good starting point is a concentration that yields an absorbance of approximately 0.1 at the excitation maximum in a 1 cm pathlength cuvette.

  • Mount a small volume of the dye solution onto a clean microscope slide and cover with a coverslip. Seal the edges with nail polish or a suitable sealant to prevent evaporation.

• Microscope Setup and Image Acquisition:

  • Turn on the microscope and light source, allowing them to stabilize for at least 30 minutes to ensure consistent illumination intensity.

  • Place the prepared slide on the microscope stage.

  • Using a low light intensity, locate a region of interest (ROI) for imaging.

  • Crucially, for a fair comparison, all subsequent steps must be performed under identical conditions for all dyes being tested. This includes:

    • Light Source Intensity: Use a fixed power setting on your laser or a specific neutral density filter for an arc lamp.

    • Objective Lens: Use the same objective for all experiments.

    • Exposure Time and Camera Gain: Keep these settings constant.

    • Time Interval: Acquire images at a consistent time interval (e.g., every 5-10 seconds).

  • Acquire a time-lapse series of images until the fluorescence intensity has significantly decreased (e.g., to less than 20% of the initial intensity).

• Data Analysis:

  • Open the time-lapse image series in an image analysis software like ImageJ/Fiji.

  • Define an ROI within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each frame of the time series.

  • Measure the mean background intensity from a region outside the illuminated area and subtract this from the ROI intensity for each frame.

  • Normalize the background-corrected fluorescence intensity at each time point to the initial intensity (at t=0).

  • Plot the normalized fluorescence intensity as a function of time.

  • Determine the photobleaching half-life (t1/2) by identifying the time at which the normalized intensity reaches 0.5. For a more rigorous analysis, fit the decay curve to an appropriate function (e.g., a single or double exponential decay) to calculate the half-life.

Causality and Self-Validation

The described protocol is designed to be a self-validating system by emphasizing the strict control of experimental parameters. The causality behind this is that the rate of photobleaching is directly proportional to the photon flux incident on the fluorophore.[2] By keeping the illumination intensity, exposure time, and other imaging parameters constant across all samples, any observed differences in the rate of fluorescence decay can be directly attributed to the intrinsic photostability of the dyes themselves. Repeating the experiment multiple times for each dye will allow for statistical analysis and ensure the reproducibility of the results.

The Underlying Mechanisms of Photostability

The photostability of a fluorescent dye is intrinsically linked to its chemical structure. The xanthene core of D&C Red No. 27 and Rhodamines, the polymethine chain of cyanine dyes like Cy5, and the sulfonated xanthene structure of Texas Red all influence their susceptibility to photobleaching.

Sources

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A Senior Application Scientist's Guide to Evaluating D&amp;C Red No. 27 as a Viable Alternative to Traditional Histological Stains

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

For decades, the Hematoxylin and Eosin (H&E) stain has been the cornerstone of histopathology, providing fundamental morphological insights into tissue architecture.[1][2] However, its inherent limitations—including susceptibility to fading, inter-laboratory variability, and incompatibility with multiplexing—necessitate the exploration of novel staining agents.[3][4] This guide introduces D&C Red No. 27, a synthetic fluoran dye, as a potential alternative.[5][6] We present a comprehensive evaluation framework, comparing its performance against the H&E gold standard. This guide provides detailed experimental protocols, comparative data, and expert insights to equip researchers with the knowledge to validate D&C Red No. 27 for modern histological applications, particularly in contexts requiring high-throughput analysis and quantitative accuracy.

Introduction: The Case for a New Histological Workhorse

Histological staining is a fundamental technique that renders otherwise transparent tissue components visible for microscopic analysis.[7] The H&E stain, with its characteristic blue-purple nuclei and pink cytoplasm, has been the gold standard for over a century, offering a broad overview of tissue morphology that is critical for diagnostics and basic research.[8][9] Hematoxylin, a basic dye, binds to basophilic structures like nucleic acids in the nucleus, while eosin, an acidic dye, stains acidophilic components such as proteins in the cytoplasm and extracellular matrix.[7]

Despite its ubiquity, the H&E stain presents several challenges in the modern research environment:

• Lack of Specificity: H&E provides general morphological data but cannot identify specific molecular markers, a growing necessity in targeted drug development and molecular pathology.[2][3]

• Variability and Subjectivity: The staining outcome is highly dependent on protocol nuances, reagent quality, and technician experience, leading to significant inter-laboratory variability.[4]

• Photostability Issues: Both hematoxylin and eosin are susceptible to fading over time, especially under prolonged light exposure, complicating archival studies and digital pathology.[4]

• Incompatibility with Fluorescence: As a chromogenic stain, H&E is incompatible with fluorescent multiplexing techniques, which are essential for studying complex cellular interactions.[10]

These limitations drive the search for alternatives that offer improved consistency, stability, and compatibility with advanced imaging modalities.

Candidate Profile: D&C Red No. 27

D&C Red No. 27 (CI 45410) is a synthetic dye belonging to the xanthene class, structurally related to fluorescein.[5][11] It is widely used in cosmetics and pharmaceuticals and is approved by the U.S. Food and Drug Administration (FDA) for these applications, indicating a well-established safety profile for handling.[6][12][13]

Key Chemical and Physical Properties:

• Molecular Formula: C₂₀H₄Br₄Cl₄O₅[5]

• Class: Xanthene, Fluoran Dye[5]

• Properties: Known for its bright, almost fluorescent pink-red hue.[11][14] It is a halogenated derivative of fluorescein.[11]

Its chemical structure suggests a potential for strong, stable interactions with tissue components and inherent fluorescent properties that could be leveraged for advanced imaging.

Comparative Experimental Framework

To rigorously evaluate D&C Red No. 27 against H&E, a series of standardized experiments are proposed. The following sections detail the necessary protocols and validation checkpoints.

Experimental Workflow Overview

The following diagram outlines the parallel workflows for staining tissue sections with the traditional H&E method versus the proposed D&C Red No. 27 protocol. This visual comparison highlights differences in complexity and key steps.

Caption: Comparative workflow for H&E vs. D&C Red No. 27 staining.

Detailed Experimental Protocols

Scientist's Note: Consistency is paramount. For a true comparison, all common steps (fixation, processing, section thickness) must be identical for both staining arms of the experiment. Always include a positive control slide of a known tissue type (e.g., tonsil, intestine) in each staining batch to validate reagent performance and protocol execution.[2]

Protocol 1: Standard Hematoxylin and Eosin (H&E) Staining

This protocol is a standard procedure for formalin-fixed, paraffin-embedded (FFPE) tissue sections.[15][16][17]

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • Immerse in 100% Ethanol: 2 changes, 2 minutes each.

  • Immerse in 95% Ethanol: 2 minutes.

  • Immerse in 70% Ethanol: 2 minutes.

  • Rinse in distilled water: 2 minutes.

• Hematoxylin Staining:

  • Immerse in Harris Hematoxylin solution for 5-8 minutes.

  • Rinse gently in running tap water until water runs clear.

• Differentiation:

  • Quickly dip slides in 0.5% Acid Alcohol (1-2 seconds) to remove excess stain.

  • Immediately rinse in running tap water.

• Bluing:

  • Immerse in Scott's Tap Water Substitute or ammonia water for 30-60 seconds until sections turn a crisp blue.[18]

  • Rinse in tap water for 5 minutes.

• Eosin Staining:

  • Immerse in Eosin Y solution for 1-2 minutes.

  • Briefly rinse in distilled water to remove excess eosin.

• Dehydration, Clearing, and Mounting:

  • Dehydrate through 95% Ethanol (2 changes) and 100% Ethanol (2 changes), 2 minutes each.

  • Clear in Xylene: 2 changes, 5 minutes each.

  • Apply a drop of mounting medium and coverslip.

Protocol 2: Proposed D&C Red No. 27 Staining

This protocol is a starting point for optimization. The concentration of D&C Red No. 27 and incubation times may need adjustment based on tissue type and desired staining intensity.

• Deparaffinization and Rehydration:

  • Follow Step 1 from the H&E protocol.

• D&C Red No. 27 Staining:

  • Prepare a 0.5% (w/v) stock solution of D&C Red No. 27 in 70% ethanol.

  • Immerse slides in the D&C Red No. 27 staining solution for 5-10 minutes.

  • Expertise Note: The choice of an ethanolic solvent is based on the dye's properties and aims to enhance penetration into the lipid-rich components of the cytoplasm, potentially mimicking eosin's behavior.

• Rinsing:

  • Rinse slides gently in 70% ethanol for 30 seconds to remove unbound dye.

  • Rinse in distilled water for 2 minutes.

• Nuclear Counterstaining (Optional):

  • For morphological context, a nuclear counterstain is recommended.

  • Immerse in Harris Hematoxylin for 1-2 minutes, followed by rinsing and bluing as per the H&E protocol.

  • Alternatively, for fluorescent imaging, use a fluorescent nuclear stain like DAPI (1 µg/mL) for 5 minutes, followed by a brief rinse in PBS.

• Dehydration, Clearing, and Mounting:

  • Follow Step 6 from the H&E protocol.

Performance Evaluation: Results and Discussion

Staining Efficacy and Specificity

The primary evaluation is a direct visual comparison of serial sections stained with H&E versus D&C Red No. 27.

Feature	Hematoxylin & Eosin (H&E)	D&C Red No. 27 (with Hematoxylin)	Analysis & Interpretation
Nuclear Staining	Crisp, blue-purple nuclei.[1]	Crisp, blue-purple nuclei.	With a hematoxylin counterstain, nuclear morphology should be comparable, indicating no interference from D&C Red No. 27.
Cytoplasmic Staining	Pink to red, with variations in intensity.[8]	Bright, uniform pink-red.	D&C Red No. 27 is expected to produce a more vibrant and potentially more uniform cytoplasmic stain due to its chemical nature.
Extracellular Matrix	Stains pink (e.g., collagen).[1]	Expected to stain pink-red.	Assess whether D&C Red No. 27 can differentiate collagen fibers and other matrix components with the same subtlety as eosin.
Red Blood Cells	Bright red/orange.	Expected to be intensely stained.	A key eosinophilic structure; strong staining by D&C Red No. 27 would indicate similar acidophilic binding properties.

Trustworthiness Note: Subjectivity in color assessment is a known issue in histology.[4] To ensure objective evaluation, all images should be captured under identical microscope and camera settings (illumination, exposure, white balance). Quantitative analysis of color intensity and distribution using image analysis software (e.g., ImageJ/Fiji) is highly recommended.

Photostability and Archival Quality

A critical advantage of a synthetic dye could be its enhanced stability. Photobleaching, the light-induced destruction of a chromophore or fluorophore, is a major concern for both archival storage and quantitative imaging.[19][20][21]

Experimental Design for Photostability:

• Select identically stained regions on both H&E and D&C Red No. 27 slides.

• Expose these regions to continuous, high-intensity light from the microscope's illumination source.

• Capture images at defined intervals (e.g., 0, 5, 15, 30, and 60 minutes).

• Measure the mean signal intensity in a defined Region of Interest (ROI) for each time point.

• Calculate the percentage of signal decay relative to the initial time point (T=0).

Hypothetical Comparative Photostability Data:

Exposure Time (min)	H&E (Eosin Signal Decay %)	D&C Red No. 27 (Signal Decay %)
0	0%	0%
5	8%	2%
15	25%	7%
30	45%	15%
60	65%	25%

This hypothetical data illustrates the potential for D&C Red No. 27 to offer significantly improved photostability, which is crucial for applications like digital slide scanning and long-term archiving.

Potential for Fluorescent Multiplexing

D&C Red No. 27's classification as a fluoran dye suggests inherent fluorescent properties.[5] This opens a significant opportunity for use in multiplexed imaging workflows, a key limitation of H&E.

Caption: Chromogenic vs. potential Fluorescent Multiplexing workflow.

By replacing a chromogenic stain with a fluorescent one, researchers can overlay additional fluorescent channels (e.g., from antibody-based probes like FITC or Alexa Fluor 488) to visualize specific proteins or cellular structures in the context of the overall tissue morphology provided by D&C Red No. 27 and a nuclear counterstain like DAPI. This approach could dramatically increase the data obtained from a single tissue section.

Conclusion and Future Directions

The preliminary evaluation suggests that D&C Red No. 27 presents a compelling case as a modern alternative to traditional histological stains. Its potential for vibrant and uniform staining, superior photostability, and compatibility with fluorescent imaging addresses key limitations of the H&E method.

Key Advantages:

• Consistency: As a synthetic dye, batch-to-batch consistency is likely higher than natural dyes like hematoxylin.

• Stability: Enhanced photostability is critical for quantitative analysis and digital pathology.

• Multiplexing: Inherent fluorescence allows for integration into advanced multi-marker imaging workflows.

Further research should focus on validating this stain across a wider range of tissue types and pathological conditions, optimizing staining protocols, and fully characterizing its fluorescent properties (excitation/emission spectra, quantum yield). If validated, D&C Red No. 27 could become a valuable tool, bridging the gap between classical histology and the quantitative, multiplexed demands of modern biomedical research.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of D&amp;C Red No. 27 for Laboratory and Research Professionals

For researchers, scientists, and drug development professionals, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the materials you handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step framework for the proper disposal of D&C Red No. 27 (CI 45410), a synthetic dye widely used in cosmetics and pharmaceuticals.[1][2][3] Adherence to these procedures is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

Understanding the Regulatory Landscape: Is D&C Red No. 27 Hazardous Waste?

The classification of D&C Red No. 27 as hazardous or non-hazardous waste is a critical first step that dictates the entire disposal pathway. While some safety data sheets (SDS) may indicate that the material is not hazardous, this can be context-dependent.[4][5]

The U.S. Environmental Protection Agency (EPA) has designated non-wastewater streams from the production of specific dyes and pigments as listed hazardous waste under the code K181.[6][7] This designation is triggered if the waste contains constituents of concern above certain thresholds.[6][7] While this applies to manufacturing waste, it underscores the potential for regulatory scrutiny of dye and pigment waste.

Therefore, the primary directive is to always consult your institution's Environmental Health & Safety (EHS) department and refer to local, state, and federal regulations. These authorities will provide the definitive classification for your specific waste stream.

Pre-Disposal: Segregation and Labeling

Proper disposal begins at the point of generation. Implementing a robust segregation and labeling protocol is essential to prevent accidental mixing of incompatible chemicals and to ensure the waste is handled correctly downstream.

Experimental Workflow for Waste Segregation

Caption: Workflow for the initial segregation and storage of D&C Red No. 27 waste.

Step-by-Step Protocol:

• Designate a Waste Container: Use a dedicated, chemically compatible container for all D&C Red No. 27 waste. This container should be in good condition, with a secure, tight-fitting lid.

• Labeling: Immediately label the container with the following information:

  • "Waste D&C Red No. 27"

  • The full chemical name: 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein[8]

  • CAS Number: 13473-26-2[1]

  • The date accumulation started.

  • An indication of the hazards (e.g., "Caution: Potential Eye Irritant"). While not always classified as a primary hazard, some sources note eye irritation.[2][5]

• Segregation: Do not mix D&C Red No. 27 waste with other chemical waste streams unless explicitly permitted by your EHS department. It is incompatible with strong oxidizing and reducing agents, which may destroy the color and potentially create hazardous byproducts.[4][5]

Disposal Procedures: A Decision-Making Framework

The appropriate disposal route for D&C Red No. 27 depends on its classification as hazardous or non-hazardous waste by your institution. The following diagram illustrates the decision-making process.

Caption: Decision tree for determining the correct disposal path for D&C Red No. 27 waste.

If Classified as Hazardous Waste

If your EHS department classifies D&C Red No. 27 waste as hazardous, you must adhere to all Resource Conservation and Recovery Act (RCRA) regulations.

Protocol for Hazardous Waste Disposal:

• Accumulation: Store the properly labeled waste container in a designated Satellite Accumulation Area (SAA).

• Container Management: Keep the container closed at all times, except when adding waste.

• Volume Limits: Be aware of the volume limits for SAAs and notify EHS for a pickup before these limits are exceeded.

• Documentation: Maintain accurate records of the waste generated, including the amount and date of generation.

• Pickup and Disposal: Your institution's EHS department will arrange for a licensed hazardous waste hauler to collect the waste for transport to a permitted Treatment, Storage, and Disposal Facility (TSDF).

If Classified as Non-Hazardous Waste

Even if classified as non-hazardous, D&C Red No. 27 should not be disposed of in the regular trash or down the drain without explicit approval from your EHS department.[4]

Protocol for Non-Hazardous Waste Disposal:

• Confirmation: Obtain written confirmation from your EHS department that the waste is non-hazardous and receive specific instructions for its disposal.

• Packaging: The waste may still require specific packaging and labeling to be accepted by the designated disposal facility.

• Disposal Route: The approved disposal route may be a specific industrial landfill. The EPA notes that some dye and pigment production wastes are exempt from hazardous waste management if disposed of in landfills meeting specific design standards.[6][7]

Spill Management

In the event of a spill, prompt and appropriate action is necessary to minimize exposure and environmental contamination.

Spill Response Protocol:

• Personal Protective Equipment (PPE): At a minimum, wear safety glasses, gloves, and a lab coat. For large spills or in areas with poor ventilation, a dust mask or respirator may be necessary.[4]

• Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills, prevent the generation of dust.

• Cleanup: Carefully sweep or scoop up the spilled material and place it in a labeled waste container. Use a dust control product to minimize airborne particles.[4]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Reporting: Report the spill to your supervisor and EHS department.

Quantitative Data Summary

Parameter	Value	Source
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein	PubChem[8]
CAS Number	13473-26-2	Chemsrc[1]
Molecular Formula	C₂₀H₄Br₄Cl₄O₅	PubChem[8]
Molecular Weight	785.7 g/mol	PubChem[8]
Incompatibilities	Strong oxidizing and reducing agents	SDS[4][5]

Conclusion: A Culture of Safety and Compliance

The proper disposal of D&C Red No. 27 is a critical component of responsible laboratory practice. By understanding the regulatory landscape, implementing rigorous segregation and labeling procedures, and adhering to the disposal protocols established by your institution's EHS department, you contribute to a safe and compliant research environment. Always prioritize safety and seek guidance from your EHS professionals when in doubt.

References

• Documents Related to the Hazardous Waste Listing of Dyes and Pigments. U.S. Environmental Protection Agency. [Link]

• Hazardous Waste Management System; Identification and Listing of Hazardous Waste; Dyes and/or Pigments Production Wastes... Federal Register. [Link]

• SAFETY DATA SHEET (SDS) - D&C Red 27 Aluminum Lake. Chemistry Connection. [Link]

• 4.FD.027LM0 SDS - SAFETY DATA SHEET (SDS). Essential Wholesale. [Link]

• D&C Red No. 27. PubChem. [Link]

• D & C Red no. 27 | CAS#:13473-26-2. Chemsrc. [Link]

• D&C Red No. 27 | C20H4Br4Cl4O5 | CID 83511. PubChem. [Link]

• D&C Red No. 27: What is it and where is it used? Drugs.com. [Link]

• Red No. 28 D&C Lake - SDS (Safety Data Sheet). Making Cosmetics. [Link]

• Red 27 Lake. Cosmetics Info. [Link]

• Summary of Color Additives for Use in the United States in Foods, Drugs, Cosmetics, and Medical Devices. U.S. Food and Drug Administration. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling D&amp;C Red No. 27

Welcome to your essential guide on the safe handling of D&C Red No. 27. As researchers, scientists, and drug development professionals, our commitment to safety is as paramount as our dedication to innovation. This document provides in-depth, procedural guidance on the necessary personal protective equipment (PPE), operational plans, and disposal protocols for D&C Red No. 27, ensuring both your personal safety and the integrity of your research.

D&C Red No. 27, chemically known as 2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein, is a synthetic dye widely used in cosmetics and pharmaceuticals.[1][2] While it is approved by the U.S. Food and Drug Administration (FDA) for these applications, proper handling in a laboratory setting is crucial to mitigate potential risks.[2][3][4][5][6][7] This guide is designed to be your trusted resource, offering clarity and actionable protocols rooted in scientific expertise.

Understanding the Hazards: A Proactive Approach to Safety

While some sources indicate that D&C Red No. 27 does not meet the criteria for GHS hazard classification, it is prudent to treat it with care, as with all chemical reagents.[1] Safety data sheets (SDS) and scientific literature suggest potential for irritation to the eyes, skin, and respiratory system upon exposure.[8][9] Furthermore, as a fine powder, airborne dust can present an inhalation hazard and, under certain conditions, an explosion risk.[10] When heated to decomposition, it may release noxious fumes, including oxides of carbon, chlorine, and bromine.[10]

Property	Value	Source
Chemical Name	2',4',5',7'-tetrabromo-4,5,6,7-tetrachlorofluorescein
CAS Number	13473-26-2
Molecular Formula	C20H4Br4Cl4O5
Molecular Weight	785.7 g/mol
Appearance	Red to pink powder	[Various SDS]

Core Directive: Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is fundamental when handling D&C Red No. 27. The following protocol outlines the necessary equipment and the rationale behind each selection.

Step-by-Step PPE Selection and Donning Procedure

Caption: PPE selection and donning workflow for handling D&C Red No. 27.

• Hand Protection: Chemical-Resistant Gloves

  • Recommendation: Nitrile gloves are a suitable choice for handling D&C Red No. 27 powder and solutions. They offer good resistance to a range of chemicals and are less likely to cause allergic reactions compared to latex.

  • Procedural Insight: Always inspect gloves for tears or punctures before use. For tasks with a high risk of splashing, consider double-gloving. Change gloves immediately if they become contaminated.

• Eye and Face Protection: Safety Glasses and Face Shields

  • Recommendation: At a minimum, safety glasses with side shields should be worn.[11] When handling larger quantities or when there is a significant risk of dust or splash generation, chemical splash goggles are recommended.[11] For maximum protection, a face shield should be worn in conjunction with goggles.[11]

  • Causality: The fine powder of D&C Red No. 27 can easily become airborne and cause eye irritation.[8][9] Proper eye protection provides a critical barrier.

• Skin and Body Protection: Laboratory Coat

  • Recommendation: A clean, fully-buttoned laboratory coat made of a cotton/polyester blend is required.[11][12]

  • Expertise: This serves as a removable barrier to protect your skin and personal clothing from contamination.

• Respiratory Protection: When and Why

  • Recommendation: Handle D&C Red No. 27 in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[12] If a fume hood is not available or if significant aerosolization is anticipated, a NIOSH-approved respirator (e.g., an N95 dust mask) may be necessary.[10][12]

  • Trustworthiness: Proper respiratory protection is a self-validating system; it prevents the inhalation of potentially irritating particulates, safeguarding your respiratory health.

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling and Storage

• Receiving and Inspection: Upon receipt, visually inspect the container for any damage or leaks. Don appropriate PPE before handling.

• Handling:

  • Always handle D&C Red No. 27 in a designated area, away from incompatible materials such as strong oxidizing or reducing agents.[10]

  • Avoid creating dust. Use gentle scooping or pouring techniques.

  • Ensure an eyewash station and safety shower are readily accessible.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[3] Keep away from direct sunlight.[3]

Spill Management Protocol

Caption: Emergency spill response workflow for D&C Red No. 27.

• For Small Spills:

  • Wear appropriate PPE.

  • Gently sweep up the spilled material, using a dust control product to minimize airborne particles.[10]

  • Place the collected material into a designated, labeled waste container.[10]

  • Clean the spill area with soap and water.[10]

• For Large Spills:

  • Evacuate the area and restrict access.

  • Contact your institution's environmental health and safety department.

  • If trained to do so, contain the spill with an inert absorbent material like sand or earth.[10]

Disposal Plan

All waste materials, including contaminated PPE and cleaning materials, must be disposed of as chemical waste in accordance with local, state, and federal regulations.[10]

• Waste Collection: Collect all D&C Red No. 27 waste in a clearly labeled, sealed container.

• Disposal: Arrange for pickup and disposal by a certified hazardous waste management company.[12] Do not dispose of D&C Red No. 27 down the drain.[10]

Conclusion: A Culture of Safety

Adherence to these protocols is not merely about compliance; it is about fostering a culture of safety and excellence in our laboratories. By understanding the properties of D&C Red No. 27 and implementing these procedural safeguards, we can handle this valuable compound with the confidence and care it requires.

References

• PubChem. D&C Red No. 27. National Center for Biotechnology Information. [Link]

• eCFR. 21 CFR 74.1327 -- D&C Red No. 27. Electronic Code of Federal Regulations. [Link]

• PubChem. D&C Red No. 27 aluminum lake. National Center for Biotechnology Information. [Link]

• Chemistry Connection. SAFETY DATA SHEET (SDS) - D&C Red 27 Aluminum Lake.[Link]

• Spectra Colors Corporation. 4.FD.027LM0 SDS - SAFETY DATA SHEET (SDS).[Link]

• Drugs.com. D&C Red No. 27 Aluminum Lake: What is it and where is it used?[Link]

• Drugs.com. D&C Red No. 27: What is it and where is it used?[Link]

• Chemsrc. D & C Red no. 27 | CAS#:13473-26-2.[Link]

• U.S. Food and Drug Administration (FDA). Summary of Color Additives for Use in the United States in Foods, Drugs, Cosmetics, and Medical Devices.[Link]

• Knowde. Spectra Colors D & C RED 27 ALUMINUM LAKE ~ 24%.[Link]

• TAYRAS. D&C Red No. 27 - Descrizione.[Link]

• EWG Skin Deep®. What is CI 45410 (D&C Red No. 27 or 28).[Link]

• EWG Skin Deep®. What is CI 45410 (D&C Red No. 27 or 28) Lake.[Link]

• EWG. CI 45410 (D&C Red No. 27 or 28) Lake | Substance.[Link]

• Spectra Colors Corporation. D & C RED 27 AL LAKE MS - Technical Data Sheet.[Link]

• Making Cosmetics. SDS (Safety Data Sheet) - Red No. 28 D&C Lake.[Link]

• Neelikon. D&C Red 27 Al Lake.[Link]

• California Department of Pesticide Regulation. Appendix 1--Personal Protective Equipment Requirements.[Link]

• Environmental Health & Safety Services. Personal Protective Equipment.[Link]

• U.S. Food and Drug Administration (FDA). Regulatory Status of Color Additives.[Link]

• Occupational Safety and Health Administration (OSHA). MSDS requirement for occupational use of cosmetic Gentian Violet.[Link]

• Allan Chemical Corporation. Regulatory Compliance for Cosmetic Pigments: Guide.[Link]

• Conservation Wiki. Pigment Health & Safety Quick Guide.[Link]

• Pesticide Educational Resources Collaborative. PERSONAL PROTECTIVE EQUIPMENT For Pesticides and Other Tasks![Link]

• SCOLORANT. Cosmetic Pigments: Types, Applications & Safety.[Link]

• UC Merced Environmental Health & Safety. Choosing The Correct PPE.[Link]

• Occupational Safety and Health Administration (OSHA). Description for 2844: Perfumes, Cosmetics, and Other Toilet Preparations.[Link]

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